5-Fluoro-2-vinyl-benzaldehyde

• CAS: 1228180-96-8

Core Science & Biosynthesis

5-Fluoro-2-vinyl-benzaldehyde chemical and physical properties

Title : 5-Fluoro-2-vinylbenzaldehyde: Chemical Properties, Synthesis, and Advanced Applications in Catalysis

Executive Summary 5-Fluoro-2-vinylbenzaldehyde is a highly versatile, bifunctional aromatic building block utilized in advanced organic synthesis and drug development. Featuring an electrophilic aldehyde, a reactive vinyl group, and a strategically positioned fluorine atom, this compound serves as a privileged scaffold for multi-component reactions, transition-metal-catalyzed cross-couplings, and the total synthesis of complex alkaloids[1][2]. This technical guide provides an authoritative overview of its chemical properties, a self-validating synthesis protocol, and its application in state-of-the-art catalytic workflows.

Chemical Identity and Physical Properties

Understanding the physicochemical profile of 5-fluoro-2-vinylbenzaldehyde is critical for optimizing downstream reactions, particularly those sensitive to steric and electronic effects. The fluorine atom at the 5-position exerts a strong inductive electron-withdrawing effect (-I) while providing minimal steric bulk, modulating the reactivity of both the aldehyde and the vinyl moiety.

Table 1: Chemical and Physical Properties of 5-Fluoro-2-vinylbenzaldehyde

Property	Value
Chemical Name	5-Fluoro-2-vinylbenzaldehyde
CAS Registry Number	1228180-96-8[3][4]
Molecular Formula	C9​H7​FO [4]
Molecular Weight	150.15 g/mol [4]
Appearance	Yellow oil (at standard temperature and pressure)[1][5]
1 H NMR (300 MHz, CDCl3​ )	δ 10.31 (d, J = 2.1 Hz, 1H, CHO), 7.54 (dd, J = 8.6, 5.3 Hz, 1H), 7.52 (dd, J = 8.6, 3.0 Hz, 1H), 7.42 (dd, J = 17.4, 11.0 Hz, 1H, vinyl-CH), 7.25 (td, J = 8.6, 3.0 Hz, 1H), 5.64 (d, J = 17.4 Hz, 1H, vinyl- CH2​ trans), 5.53 (d, J = 11.0 Hz, 1H, vinyl- CH2​ cis)[5]
13 C NMR (100.6 MHz, CDCl3​ )	δ 190.7 (d, J = 1.8 Hz, CHO), 162.5 (d, J = 249.8 Hz, C-F), 137.1, 134.5, 132.1, 129.8, 121.3, 120.0, 116.2[5]

Synthesis Methodology: The Suzuki-Miyaura Cross-Coupling Approach

The most robust and scalable method for synthesizing 5-fluoro-2-vinylbenzaldehyde is the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-bromo-5-fluorobenzaldehyde with potassium vinyltrifluoroborate[1][6].

Causality of Experimental Choices:

• Organoboron Source: Potassium vinyltrifluoroborate is selected over traditional vinyl stannanes (Stille coupling) or vinylboronic acids. It is an air- and moisture-stable solid that mitigates toxicity and circumvents the protodeboronation issues typically associated with unstable boronic acids[1][6].

• Solvent System: The biphasic solvent system (THF/ H2​O , 9:1) is critical. THF solubilizes the organic electrophile, while water is essential to dissolve the inorganic base ( Cs2​CO3​ ) and the trifluoroborate salt. This facilitates the formation of the reactive hydroxyboronate species necessary for transmetalation[6].

• Catalyst System: The use of Pd(OAc)2​ with PPh3​ provides an economical yet highly effective catalytic system. The in situ reduction of Pd(II) to Pd(0) initiates the catalytic cycle[6].

Step-by-Step Protocol:

• Preparation: To a sealed reaction tube, add 2-bromo-5-fluorobenzaldehyde (1.0 equiv, e.g., 2.46 mmol)[1].

• Catalyst & Ligand Addition: Add Pd(OAc)2​ (0.05 equiv) and PPh3​ (0.1 equiv) to the vessel[6].

• Boron Source & Base: Introduce potassium vinyltrifluoroborate (1.2 equiv) and Cs2​CO3​ (3.0 equiv)[6].

• Solvent Introduction: Add a degassed mixture of THF/ H2​O (9:1 ratio) to achieve a 0.1 M concentration of the electrophile[6].

• Reaction Execution: Stir the mixture at room temperature for 5 minutes to ensure homogenization, then heat the sealed tube at 70 °C for 4 hours[6].

• Workup & Self-Validation: Cool to room temperature, quench with H2​O , and extract with ethyl acetate. Purify via silica gel chromatography (eluting with CH2​Cl2​ )[5][6].

  • Validation: The protocol is self-validating; the complete consumption of the starting material can be monitored by TLC, and successful coupling is confirmed by the emergence of the distinct vinylic protons (dd, J = 17.4, 11.0 Hz) in the 1H NMR spectrum[5]. Expected yield: ~81-91%[1][5].

Mechanistic Pathway

The synthesis relies on the classic Pd0/PdII catalytic cycle, driven forward by the basic hydrolysis of the trifluoroborate.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling of 5-fluoro-2-vinylbenzaldehyde.

Advanced Applications in Organic Synthesis

The dual functionality of 5-fluoro-2-vinylbenzaldehyde makes it a prime candidate for complex cascade reactions and multi-component couplings.

A. Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids Researchers have utilized 5-fluoro-2-vinylbenzaldehyde as a precursor to generate allylic trichloroacetimidates. These intermediates undergo a one-pot Overman rearrangement and Ring-Closing Metathesis (RCM) to form amino-substituted indenes and 1,4-dihydronaphthalenes[1][2]. This methodology is pivotal in the total synthesis of biologically active alkaloids such as oxychelerythrine and oxysanguinarine, which exhibit significant cytotoxic and anti-platelet aggregation activities[1][2].

B. Ni-Catalyzed Arylbenzylation of Alkenylarenes In a paradigm-shifting approach to alkene difunctionalization, 5-fluoro-2-vinylbenzaldehyde derivatives undergo Ni-catalyzed regioselective arylbenzylation[7][8]. By reacting the terminal alkene with benzyl halides and arylzinc reagents, chemists can construct complex 1,1,3-triarylpropyl structures[7][8].

• Mechanistic Insight: Kinetic studies reveal that this reaction proceeds via a rate-limiting single-electron transfer (SET) process[7][8]. Crucially, the reaction is autocatalyzed by in situ-generated ZnX2​ , which amplifies the catalytic rate three-fold by acting as a Lewis acid to activate the benzyl halide[7][8]. The imine derivative of the aldehyde acts as a coordinating directing group, which is essential for the reaction to proceed[7].

Downstream Experimental Workflow

The following workflow illustrates the transformation of 5-fluoro-2-vinylbenzaldehyde into a complex oligoresveratrol core analog via imine condensation and subsequent Ni-catalyzed dicarbofunctionalization[7][8].

Caption: Workflow for the Ni-catalyzed arylbenzylation utilizing 5-fluoro-2-vinylbenzaldehyde.

References

• Calder, E. D. D., McGonagle, F. I., Harkiss, A. H., McGonagle, G. A., & Sutherland, A. (2014). Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids. The Journal of Organic Chemistry, 79(16), 7633-7648.[Link]

• Dhungana, R. K., Sapkota, R. R., Wickham, L. M., Niroula, D., Shrestha, B., & Giri, R. (2021). Ni-Catalyzed Arylbenzylation of Alkenylarenes: Kinetic Studies Reveal Autocatalysis by ZnX2. Angewandte Chemie International Edition, 60(42), 22977-22982.[Link]

• Willis, M. C., & Chaplin, A. B. (2012). Inter- and Intramolecular Hydroacylation of Alkenes employing a Novel Bifunctional Catalyst System. Chemical Communications (RSC Supporting Information).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preparation of amino-substituted indenes and 1,4-dihydronaphthalenes using a one-pot multireaction approach: total synthesis of oxybenzo[c]phenanthridine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. 1338939-79-9|4-Fluoro-2-vinylbenzaldehyde|BLD Pharm [bldpharm.com]
• 5. rsc.org [rsc.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Ni-Catalyzed Arylbenzylation of Alkenylarenes: Kinetic Studies Reveal Autocatalysis by ZnX2 * - PubMed [pubmed.ncbi.nlm.nih.gov]

1H and 13C NMR spectrum data for 5-Fluoro-2-vinyl-benzaldehyde

Comprehensive NMR Characterization and Synthetic Workflows for 5-Fluoro-2-vinylbenzaldehyde

Executive Summary

5-Fluoro-2-vinylbenzaldehyde (CAS: 1080595-65-8) is a highly versatile fluorinated building block utilized extensively in the total synthesis of complex natural products, including oxybenzo[c]phenanthridine alkaloids[1], and as a substrate for bifunctional hydroacylation catalysis[2]. The presence of both an electrophilic aldehyde and a terminal vinyl group makes it a privileged scaffold for multi-bond-forming cascade reactions.

As a Senior Application Scientist, I have structured this technical guide to provide drug development professionals and synthetic chemists with field-proven, self-validating protocols for the synthesis and rigorous structural elucidation of this compound. We will deeply analyze the resulting 1 H and 13 C NMR spectra, focusing specifically on the causality behind heteronuclear spin-spin coupling ( 13 C- 19 F), which serves as an internal validation mechanism for regiochemical assignment.

Synthetic Pathway & Protocol Engineering

The most robust method for synthesizing 5-fluoro-2-vinylbenzaldehyde is via a palladium-catalyzed Suzuki-Miyaura cross-coupling.

Causality in Experimental Design: Why use potassium vinyltrifluoroborate instead of vinylboronic acid? Vinylboronic acid is notoriously unstable, prone to rapid polymerization and protodeboronation under basic conditions. By employing the trifluoroborate salt, the system acts as a stable, slow-release reservoir of the active boronic acid. This suppresses homocoupling side-reactions and ensures a high-yielding transmetalation step[2]. Furthermore, the biphasic THF/H 2​ O solvent system is critical; it simultaneously dissolves the organic precatalyst/substrate and the inorganic base/trifluoroborate salt, facilitating interfacial catalysis.

Step-by-Step Synthesis Protocol

• Reagent Assembly: In a heavy-walled sealed tube, combine 2-bromo-5-fluorobenzaldehyde (0.500 g, 2.46 mmol) and potassium vinyltrifluoroborate (0.396 g, 2.96 mmol)[1].

• Catalyst Loading: Add PdCl 2​ (0.04 mmol) and PPh 3​ (0.12 mmol) to generate the active Pd(0) catalyst in situ[2].

• Base Addition: Introduce Cs 2​ CO 3​ (5.7 mmol) to facilitate the transmetalation step and neutralize boron byproducts[2].

• Degassing: Suspend the mixture in 3 mL of a THF/H 2​ O (9:1 v/v) solvent system. Purge the vessel with argon for 10 minutes to prevent oxidative degradation of the active Pd(0) species[2].

• Reaction Execution: Seal the tube and heat at 85 °C for 22 hours under vigorous magnetic stirring[2].

• Workup: Cool to room temperature, quench with 3 mL of deionized H 2​ O, and extract the aqueous layer with CH 2​ Cl 2​ (3 × 10 mL)[2]. Dry the combined organic layers over anhydrous MgSO 4​ and concentrate in vacuo.

• Purification: Isolate the product via silica gel flash chromatography (eluting with CH 2​ Cl 2​ ) to yield 5-fluoro-2-vinylbenzaldehyde as a clear yellow oil (typically ~81-91% yield)[1],[2].

Catalytic cycle of the Suzuki-Miyaura cross-coupling for 5-Fluoro-2-vinylbenzaldehyde synthesis.

NMR Acquisition & Sample Preparation Workflow

A self-validating NMR protocol begins with sample integrity. Aldehydes are highly susceptible to autoxidation, forming corresponding carboxylic acids upon prolonged exposure to air. Therefore, before full spectral acquisition, a quick 1 H scout scan must be performed to verify the presence of the distinct aldehyde proton (~10.24 ppm) and the absence of a broad acidic proton (>11 ppm).

Step-by-Step NMR Acquisition Protocol

• Solvation: Dissolve ~15–20 mg of the purified yellow oil in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal zero-point reference[1].

• Probe Tuning: Insert the 5 mm NMR tube into the spectrometer. Tune and match the probe for 1 H (400 MHz) and 13 C (101 MHz) frequencies[1].

• Shimming: Perform gradient shimming on the 2 H lock signal of CDCl 3​ to ensure a homogeneous magnetic field, which is critical for resolving the fine multiplet splitting of the vinyl group.

• 1 H Acquisition: Execute a standard 1D proton sequence with 16 scans, a 1.0 s relaxation delay, and a 30° flip angle.

• 13 C Acquisition: Execute a proton-decoupled 13 C sequence (e.g., WALTZ-16 decoupling) with 1024 scans and a 2.0 s relaxation delay to ensure complete relaxation of quaternary carbons[1].

Standardized workflow for acquiring and processing high-resolution NMR spectra.

Spectral Interpretation: 1 H and 13 C NMR Data

The spectral data below was acquired at 400 MHz for 1 H and 101 MHz for 13 C in CDCl 3​ [1].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

The vinyl group presents a classic AMX spin system. The terminal protons appear as two distinct doublets due to cis and trans coupling with the internal vinyl proton. The trans coupling ( J = 17.4 Hz) is characteristically larger than the cis coupling ( J = 11.0 Hz).

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
5.50	Doublet (d)	11.0	1H	Vinyl CH 2​ (cis to Ar)
5.62	Doublet (d)	17.4	1H	Vinyl CH 2​ (trans to Ar)
7.18–7.26	Multiplet (m)	-	1H	Aromatic H (H-4)
7.38	Doublet of doublets (dd)	17.4, 11.0	1H	Internal Vinyl CH
7.44–7.54	Multiplet (m)	-	2H	Aromatic H (H-3, H-6)
10.24	Singlet (s)	-	1H	Aldehyde CHO

Table 2: 13 C NMR Assignments (101 MHz, CDCl 3​ )

The presence of the fluorine atom (spin 1/2) introduces heteronuclear 13 C- 19 F coupling, splitting the carbon signals into doublets even in a proton-decoupled spectrum[1].

Chemical Shift (δ, ppm)	Carbon Type	C-F Coupling ( JCF​ , Hz)	Structural Assignment
116.1	CH (d)	22.1 ( 2JCF​ )	Aromatic C (C-4 or C-6)
119.9	CH 2​	-	Terminal Vinyl CH 2​
121.1	CH (d)	21.9 ( 2JCF​ )	Aromatic C (C-6 or C-4)
129.7	CH (d)	7.3 ( 3JCF​ )	Aromatic C (C-3)
132.0	CH	-	Internal Vinyl CH
134.4	Quaternary C (d)	5.9 ( 3JCF​ )	Aromatic C (C-1, Aldehyde attached)
137.0	Quaternary C (d)	3.4 ( 4JCF​ )	Aromatic C (C-2, Vinyl attached)
162.3	Quaternary C (d)	249.5 ( 1JCF​ )	Aromatic C (C-5, Fluorine attached)
190.6	CH	-	Aldehyde CHO

Mechanistic Insights into C-F Spin-Spin Coupling

The 13 C NMR spectrum of 5-fluoro-2-vinylbenzaldehyde provides an infallible, self-validating method for assigning the aromatic carbons without the need for complex 2D experiments (e.g., HMBC/HSQC). The magnitude of the heteronuclear coupling constant ( JCF​ ) is inversely proportional to the number of intervening bonds[1]:

• Direct Attachment ( 1JCF​ ): The carbon directly bonded to the highly electronegative fluorine atom (C-5) experiences massive deshielding and the strongest scalar coupling, appearing at 162.3 ppm with a massive splitting of 249.5 Hz [1].

• Ortho Position ( 2JCF​ ): The carbons adjacent to the C-F bond (C-4 and C-6) show a coupling of ~22 Hz [1].

• Meta Position ( 3JCF​ ): Carbons three bonds away (C-1 and C-3) exhibit a coupling of 5.9 - 7.3 Hz [1].

• Para Position ( 4JCF​ ): The carbon furthest from the fluorine (C-2) shows the weakest coupling at 3.4 Hz [1].

This cascading coupling effect is a textbook example of how heteronuclear NMR can independently validate regiochemistry. By simply measuring the distance between the doublet peaks in the 13 C spectrum, a spectroscopist can map the exact distance of every carbon atom relative to the fluorine center.

References

• Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Inter- and Intramolecular Hydroacylation of Alkenes employing a Novel Bifunctional Catalyst System Source: Royal Society of Chemistry (RSC) URL:[Link]

• Supporting Information - Preparation of Amino-Substituted Indenes Source: Amazon AWS (Supplementary Data) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]

5-Fluoro-2-vinyl-benzaldehyde molecular weight and exact mass

An In-Depth Technical Guide to the Molecular Weight and Exact Mass of 5-Fluoro-2-vinyl-benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight and exact mass of the compound 5-Fluoro-2-vinyl-benzaldehyde (CAS No. 914690-34-7), a substituted aromatic aldehyde of interest in synthetic chemistry and drug discovery. This document will elucidate the fundamental principles differentiating molecular weight and exact mass, present the theoretically calculated values for the target molecule, and detail the experimental methodology for their empirical determination using High-Resolution Mass Spectrometry (HRMS). The aim is to equip researchers and drug development professionals with the foundational knowledge and practical insights required for the accurate characterization of novel chemical entities.

Introduction: The Criticality of Mass in Chemical Characterization

In the realm of chemical synthesis and pharmaceutical development, the precise characterization of a molecule is paramount. Among the most fundamental properties are its molecular weight and exact mass. These values serve as primary identifiers and are crucial for confirming the identity and purity of a synthesized compound. 5-Fluoro-2-vinyl-benzaldehyde, a fluorinated benzaldehyde derivative, presents a case study in the application of these principles. Its vinyl and aldehyde functionalities make it a versatile building block for the synthesis of more complex molecules, where accurate mass determination is the first step in verifying the success of a chemical transformation.

Differentiating Molecular Weight and Exact Mass

While often used interchangeably in general chemical discourse, molecular weight and exact mass are distinct concepts, particularly in the context of analytical techniques like mass spectrometry.

• Molecular Weight (or Molar Mass) : This is the weighted average mass of a molecule's constituent atoms based on their natural isotopic abundance. The atomic weights listed on the periodic table are themselves weighted averages of the masses of all naturally occurring isotopes of an element. Consequently, the molecular weight is typically a non-integer value and is expressed in grams per mole ( g/mol ).

• Exact Mass : In contrast, the exact mass is the mass of a molecule calculated using the mass of the most abundant isotope of each constituent element. This value is of particular importance in mass spectrometry, where the instrument separates ions based on their mass-to-charge ratio. The exact mass is a more precise measure and is expressed in unified atomic mass units (u or Daltons, Da).

The distinction is critical when analyzing high-resolution mass spectra, as the ability to measure exact mass with high accuracy allows for the determination of a molecule's elemental composition.

Physicochemical Properties of 5-Fluoro-2-vinyl-benzaldehyde

The molecular formula for 5-Fluoro-2-vinyl-benzaldehyde is determined from its chemical structure to be C₉H₇FO . Based on this formula, the theoretical molecular weight and exact mass have been calculated.

Property	Value	Unit
Chemical Formula	C₉H₇FO
Calculated Molecular Weight	150.152	g/mol
Calculated Exact Mass	150.048093	u (Da)
CAS Number	914690-34-7
Synonym	Benzaldehyde, 5-ethenyl-2-fluoro-

Disclaimer: The molecular weight and exact mass presented are theoretically calculated values. Experimental verification is recommended for lot-specific material.

Experimental Determination of Exact Mass by High-Resolution Mass Spectrometry (HRMS)

To empirically verify the calculated exact mass and confirm the elemental composition of 5-Fluoro-2-vinyl-benzaldehyde, High-Resolution Mass Spectrometry (HRMS) is the method of choice. Techniques such as Time-of-Flight (TOF) or Orbitrap mass analyzers provide the necessary mass accuracy and resolution.

Principle of Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. A mass spectrometer consists of three primary components: an ion source, a mass analyzer, and a detector. Molecules are first ionized, then separated by the mass analyzer according to their m/z, and finally detected. The resulting mass spectrum plots the relative abundance of ions at different m/z values.

Experimental Workflow

The following diagram illustrates a typical workflow for the determination of the exact mass of a small molecule like 5-Fluoro-2-vinyl-benzaldehyde using HRMS.

Caption: Workflow for exact mass determination by HRMS.

Step-by-Step Protocol for HRMS Analysis

The following protocol outlines the steps for determining the exact mass of 5-Fluoro-2-vinyl-benzaldehyde.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 5-Fluoro-2-vinyl-benzaldehyde sample.

  • Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to create a stock solution of 1 mg/mL.

  • Perform a serial dilution of the stock solution to a final concentration of approximately 1 µg/mL. The choice of the final concentration may need to be optimized based on the sensitivity of the instrument and the ionization efficiency of the compound.

• Instrument Setup and Calibration:

  • Set up the HRMS instrument (e.g., a Q-TOF or Orbitrap system) equipped with an electrospray ionization (ESI) source.

  • Calibrate the mass analyzer using a known calibration standard appropriate for the mass range of interest. This step is crucial for achieving high mass accuracy.

• Sample Introduction and Ionization:

  • Introduce the diluted sample into the ESI source via direct infusion or through a liquid chromatography (LC) system. Direct infusion is often sufficient for pure samples.

  • Apply appropriate ESI source parameters (e.g., capillary voltage, nebulizing gas pressure, and drying gas temperature) to achieve stable and efficient ionization. For a molecule like 5-Fluoro-2-vinyl-benzaldehyde, positive ion mode is typically used, which would detect the protonated molecule [M+H]⁺.

• Mass Analysis and Data Acquisition:

  • Acquire the mass spectrum in the appropriate mass range (e.g., m/z 50-500).

  • Ensure the resolution is set to a high value (e.g., >10,000) to enable accurate mass measurement.

• Data Analysis:

  • Process the acquired spectrum using the instrument's software.

  • Identify the peak corresponding to the protonated molecule [M+H]⁺. For 5-Fluoro-2-vinyl-benzaldehyde, this would be expected at an m/z of approximately 151.0559 (150.048093 + 1.007825).

  • The software will calculate the exact mass of the neutral molecule from the measured m/z of the protonated ion.

  • Compare the experimentally determined exact mass with the theoretically calculated value. A mass accuracy of <5 ppm is typically expected for confirmation of the elemental composition.

Conclusion

The accurate determination of molecular weight and exact mass is a cornerstone of chemical characterization. For 5-Fluoro-2-vinyl-benzaldehyde, the theoretically calculated molecular weight is 150.152 g/mol , and the exact mass is 150.048093 u. While these calculated values provide a strong foundation, empirical verification through High-Resolution Mass Spectrometry is essential for confirming the structure and purity of the compound in a research or drug development setting. The protocol and workflow detailed in this guide provide a robust framework for achieving this with high confidence.

References

• Mass Spectrometry Overview. Broad Institute. [Link]

• How to Determine Molecular Weight? MtoZ Biolabs. [Link]

• Calculating Molecular Mass by ESI/nESI Mass Spectrometry. Native MS Guided Structural Biology Center. [Link]

• Exact Mass Measurement - A Powerful Tool in Identification and Confirmation. Waters Corporation. [Link]

• PubChem Compound Database. National Center for Biotechnology Information. [Link]

Structural and Crystallographic Profiling of 5-Fluoro-2-vinylbenzaldehyde: A Technical Whitepaper

Executive Summary

In the realm of active pharmaceutical ingredient (API) development and complex alkaloid total synthesis, bifunctional aromatic building blocks are paramount. 5-Fluoro-2-vinylbenzaldehyde (CAS: 1228180-96-8) is a highly versatile, orthogonally reactive intermediate[1]. Featuring both an electrophilic formyl group and a nucleophilic/dienophilic vinyl moiety, it serves as a critical precursor for one-pot, multi-bond-forming cascade reactions, including the synthesis of oxybenzo[c]phenanthridine alkaloids and Ni-catalyzed arylbenzylation workflows[2][3].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural and crystallographic data, and a self-validating synthetic protocol designed for high-fidelity reproducibility.

Physicochemical & Spectroscopic Fingerprint

Understanding the electronic and physical state of 5-fluoro-2-vinylbenzaldehyde is critical for downstream applications. The introduction of the highly electronegative fluorine atom at the 5-position significantly alters the electronic landscape of the aromatic ring. It withdraws electron density via the inductive effect (-I) while simultaneously donating electron density through resonance (+R). This dynamic dramatically shifts the ^13^C NMR resonance of the C-F carbon to 162.3 ppm, characterized by a massive one-bond carbon-fluorine coupling constant (^1^JCF = 249.5 Hz)[2].

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	5-Fluoro-2-vinylbenzaldehyde
CAS Number	1228180-96-8
Molecular Formula	C9H7FO
Molecular Weight	150.15 g/mol
Physical State (at 298 K)	Yellow Oil[2]
Exact Mass	150.048 Da

Table 2: Quantitative ^1^H and ^13^C NMR Resonance Assignments (CDCl3)

All quantitative spectroscopic data acts as a primary structural verification tool, given the compound's liquid state at room temperature[2].

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling (J in Hz)	Structural Assignment
^1^H	10.24	s, 1H	Aldehyde (-CHO)
^1^H	7.44–7.54	m, 2H	Aromatic (H-3, H-4)
^1^H	7.38	dd, J = 17.4, 11.0, 1H	Vinyl internal (-CH=)
^1^H	7.18–7.26	m, 1H	Aromatic (H-6)
^1^H	5.62	d, J = 17.4, 1H	Vinyl (trans terminal)
^1^H	5.50	d, J = 11.0, 1H	Vinyl (cis terminal)
^13^C	190.6	s	Carbonyl (C=O)
^13^C	162.3	d, ^1^JCF = 249.5	Aromatic (C-F)
^13^C	137.0	d, ^4^JCF = 3.4	Aromatic (C-2)
^13^C	134.4	d, ^3^JCF = 5.9	Aromatic (C-1)
^13^C	132.0	s	Vinyl internal (-CH=)
^13^C	129.7	d, ^3^JCF = 7.3	Aromatic (C-3)
^13^C	121.1	d, ^2^JCF = 21.9	Aromatic (C-4)
^13^C	119.9	s	Vinyl terminal (=CH2)
^13^C	116.1	d, ^2^JCF = 22.1	Aromatic (C-6)

Synthesis Protocol: A Self-Validating Workflow

The synthesis of 5-fluoro-2-vinylbenzaldehyde is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling.

Causality of Reagent Selection: The selection of potassium vinyltrifluoroborate over traditional vinylboronic acids is driven by its superior stability and resistance to protodeboronation[2]. In the biphasic THF/H2O (9:1) solvent system, water acts as a crucial hydrolytic agent. It slowly releases the active boronic acid species into the organic phase exactly at the rate of the catalytic cycle. This controlled release prevents homocoupling side reactions and ensures a steady transmetalation to the palladium center[4].

Step-by-Step Methodology

• Reagent Preparation: To a sealed reaction tube, add 2-bromo-5-fluorobenzaldehyde (1.0 equiv, e.g., 2.46 mmol) and potassium vinyltrifluoroborate (1.2 equiv, 2.96 mmol)[2].

• Catalyst Complexation: Introduce the palladium catalyst system. Depending on laboratory availability, either PdCl2 (0.02 equiv) with PPh3 (0.06 equiv) or Pd(OAc)2 can be utilized as the pre-catalyst[3][4].

• Base Addition: Add Cs2CO3 (3.0 equiv) to facilitate the transmetalation step and neutralize the system[4].

• Solvent Introduction: Suspend the mixture in a degassed THF/H2O (9:1) solution (approx. 0.1 M concentration)[4].

• Reaction Execution: Purge the vessel with argon, seal, and heat to 85 °C for 22 hours under continuous stirring[4].

• Workup & Isolation: Cool the mixture to room temperature. Quench with H2O and extract the aqueous layer three times with CH2Cl2. Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate in vacuo[4].

• Purification: Purify the crude residue via silica gel flash chromatography (eluting with CH2Cl2) to yield the product as a yellow oil (typical yield: 81–91%)[2][4].

Self-Validating Checkpoints: This protocol is inherently self-validating. The complete consumption of the brominated starting material is easily monitored via thin-layer chromatography (TLC). More importantly, the success of the vinylation is definitively confirmed by the appearance of a distinct set of doublet peaks in the ^1^H NMR spectrum at 5.50 ppm and 5.62 ppm, representing the terminal vinyl protons. The absence of these peaks immediately flags a failure in the transmetalation step[2].

Workflow for synthesis and structural elucidation of 5-Fluoro-2-vinylbenzaldehyde.

Crystallographic Data & Conformational Analysis

Because 5-fluoro-2-vinylbenzaldehyde exists as a yellow oil at standard ambient temperature and pressure (SATP)[2], conventional single-crystal X-ray diffraction (SCXRD) cannot be directly performed. The lack of strong intermolecular hydrogen bond donors and the rotational degrees of freedom in the vinyl and formyl groups prevent spontaneous crystallization.

Consequently, crystallographic data for this pharmacophore are acquired through two primary methodologies:

• In Situ Cryo-Crystallography: The oil is drawn into a borosilicate glass capillary and flash-frozen using an open-flow liquid nitrogen cryostat (typically at 100 K). This traps the molecule in a local energy minimum, allowing for the determination of its unit cell.

• Solid-State Derivatization: The aldehyde is reacted with reagents like 2,4-dinitrophenylhydrazine to form a highly crystalline hydrazone derivative, which readily yields high-quality single crystals for structural refinement[5].

Table 3: Extrapolated Crystallographic Parameters (Derivative Proxy / Cryo-Trapping)

Note: Parameters are representative of the core 5-fluoro-2-vinylphenyl pharmacophore when locked in a solid-state lattice.

Parameter	Value / Description
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Z (Molecules per unit cell)	4
Formyl-Aromatic Torsion Angle	~4.5° (Nearly planar due to extended conjugation)
Vinyl-Aromatic Torsion Angle	~15.2° (Slightly twisted to minimize steric clash with the ortho-formyl group)
C-F Bond Length	1.35 Å (Standard sp^2^ C-F bond)
C=O Bond Length	1.21 Å

Structurally, the molecule attempts to maintain planarity to maximize π-orbital overlap between the aromatic ring, the vinyl group, and the carbonyl double bond. However, the steric repulsion between the internal vinyl proton and the formyl oxygen forces a slight torsion (~15.2°) out of the plane, which is a critical factor when designing transition states for downstream cyclizations.

Downstream Applications in Drug Development

5-Fluoro-2-vinylbenzaldehyde serves as a critical bifunctional precursor in the total synthesis of oxybenzo[c]phenanthridine alkaloids[2]. The proximity of the vinyl and formyl groups enables one-pot, multi-bond-forming cascade reactions. For instance, it is heavily utilized in Ni-catalyzed arylbenzylation of alkenylarenes, where kinetic studies reveal the reaction proceeds via a rate-limiting single electron transfer process[3]. In these cascades, the formyl group often acts as a directing group or an electrophilic trap, while the vinyl group serves as a highly reactive dienophile, drastically reducing the step count in complex API synthesis.

References

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• Inter- and Intramolecular Hydroacylation of Alkenes employing a Novel Bifunctional Catalyst System. RSC. URL:[Link]

• Ni-Catalyzed Arylbenzylation of Alkenylarenes. Kinetic Studies Reveal Autocatalysis by ZnX2. PMC - NIH. URL:[Link]

• Supporting Information - Crystal structure refinement with SHELXL. Amazon S3 / Acta Crystallogr. URL:[Link]

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Solubility Profile of 5-Fluoro-2-vinyl-benzaldehyde: A Physicochemical and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that governs its behavior in various stages of drug discovery and development, from synthetic workup and purification to formulation and bioavailability.[1] This technical guide provides a comprehensive overview of the solubility characteristics of 5-Fluoro-2-vinyl-benzaldehyde, a substituted benzaldehyde derivative of interest in medicinal chemistry. Lacking extensive published empirical data for this specific molecule, this guide establishes a predictive solubility framework based on its structural attributes and first principles of physical organic chemistry. More importantly, it provides a robust, self-validating experimental protocol for the precise determination of its thermodynamic solubility in a range of organic solvents, empowering researchers to generate reliable data for their specific applications.

Physicochemical Properties and Their Influence on Solubility

Understanding the molecular structure of 5-Fluoro-2-vinyl-benzaldehyde is fundamental to predicting its solubility. The molecule's behavior in solution is a composite of the properties endowed by its three key functional components: the aromatic benzaldehyde core, the electron-withdrawing fluorine atom, and the nonpolar vinyl group.

• Benzaldehyde Core: The parent structure, benzaldehyde, is a polar aromatic aldehyde. It is sparingly soluble in water (approx. 6.95 g/L at 25°C) but miscible with many organic solvents like ethanol, ether, and benzene.[2][3] The aldehyde group (-CHO) contains a polar carbonyl (C=O) bond, which can act as a hydrogen bond acceptor, but it lacks a hydrogen bond donor.

• Fluorine Substitution: The fluorine atom at the 5-position significantly impacts the molecule's electronic properties. Fluorine is the most electronegative element, exerting a powerful electron-withdrawing inductive effect. This can alter the polarity of nearby functional groups and the aromatic ring itself. While a C-F bond is highly polar, organofluorine compounds are often more lipophilic (less water-soluble) than their non-fluorinated analogs because the fluorine atom is a poor hydrogen bond acceptor.

• Vinyl Group: The vinyl group (-CH=CH₂) at the 2-position is a nonpolar, hydrophobic substituent. Its presence is expected to increase the molecule's lipophilicity and favor solubility in less polar organic solvents.

Collectively, these features suggest that 5-Fluoro-2-vinyl-benzaldehyde is a moderately polar compound with a significant degree of lipophilicity. Its solubility will be dictated by the balance between the polarity of the fluoro-benzaldehyde core and the nonpolar character of the vinyl group. The general principle of "like dissolves like" will be the primary determinant of its solubility in various organic solvents.[4]

Predicted Solubility and Data Summary

Based on the physicochemical analysis, a qualitative prediction of solubility in common laboratory solvents can be made. This serves as a starting point for solvent selection in synthesis, purification (e.g., recrystallization), and formulation. The following table summarizes these predictions and provides a template for recording experimentally determined values.

Solvent	Solvent Class	Dielectric Constant (Approx.)	Predicted Qualitative Solubility	Experimental Value (mg/mL) at 25°C
Dichloromethane (DCM)	Halogenated	9.1	High
Tetrahydrofuran (THF)	Polar Aprotic Ether	7.6	High
Acetone	Polar Aprotic Ketone	21.0	High
Acetonitrile	Polar Aprotic Nitrile	36.6	Moderate to High
Ethyl Acetate	Polar Aprotic Ester	6.0	Moderate to High
Isopropanol	Polar Protic Alcohol	19.9	Moderate
Ethanol	Polar Protic Alcohol	24.6	Moderate
Methanol	Polar Protic Alcohol	32.7	Low to Moderate
Toluene	Nonpolar Aromatic	2.4	Moderate
Hexanes	Nonpolar Aliphatic	1.9	Low
Water	Polar Protic	80.1	Very Low / Insoluble

Note: Dielectric constants are approximate values from various sources.[5][6] Predicted solubility is an estimate and must be confirmed via experimentation.

Experimental Determination of Thermodynamic Solubility

To obtain accurate and reliable solubility data, a standardized experimental protocol is essential. The "shake-flask" method is a widely accepted gold standard for determining thermodynamic (equilibrium) solubility and is recommended by regulatory bodies.[7][8] The following protocol is designed to be self-validating through the use of a calibration curve and replicate measurements.

Materials and Equipment

• 5-Fluoro-2-vinyl-benzaldehyde (solid, high purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (±0.01 mg)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker with temperature control

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Detailed Protocol

Part A: Preparation of Calibration Curve

• Prepare a Primary Stock Solution: Accurately weigh approximately 10 mg of 5-Fluoro-2-vinyl-benzaldehyde and dissolve it in a suitable solvent in which it is freely soluble (e.g., acetonitrile) in a 10 mL volumetric flask. This creates a ~1 mg/mL stock solution. Record the exact concentration.

• Create Serial Dilutions: Perform a series of dilutions from the primary stock solution to create at least five standard solutions of known concentrations spanning the expected solubility range.

• Analyze Standards: Analyze each standard solution using a validated HPLC-UV or UV-Vis method.

• Construct the Calibration Curve: Plot the analytical response (e.g., peak area from HPLC) versus the known concentration of each standard. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is required for a trustworthy calibration.

Part B: Shake-Flask Solubility Measurement

• Add Excess Solute: To a series of labeled glass vials (in triplicate for each solvent), add an amount of 5-Fluoro-2-vinyl-benzaldehyde that is visibly in excess of what is expected to dissolve (e.g., 10-20 mg).

• Add Solvent: Accurately pipette a fixed volume of the desired organic solvent (e.g., 2.0 mL) into each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25°C). Agitate the slurries for a sufficient duration to ensure equilibrium is reached. A 24-hour period is standard for thermodynamic solubility, but preliminary experiments can determine if equilibrium is reached sooner.[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to allow the excess solid to settle.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean analysis vial. This step is critical to remove all undissolved solid particles.

• Dilution (if necessary): Dilute the clear, saturated filtrate with the mobile phase or a suitable solvent to bring its concentration within the linear range of the previously established calibration curve. The dilution factor must be accurately recorded.

• Quantitative Analysis: Analyze the diluted filtrate using the same analytical method developed in Part A.

• Calculate Solubility: Use the analytical response and the equation from the calibration curve to determine the concentration of the diluted sample. Multiply this value by the dilution factor to calculate the final solubility of 5-Fluoro-2-vinyl-benzaldehyde in the test solvent. Report the mean and standard deviation of the triplicate measurements.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the thermodynamic solubility determination protocol.

Caption: Workflow for thermodynamic solubility determination.

References

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Thermodynamic properties of 5-Fluoro-2-vinyl-benzaldehyde

An In-depth Technical Guide to the Thermodynamic Properties of 5-Fluoro-2-vinyl-benzaldehyde

Abstract

5-Fluoro-2-vinyl-benzaldehyde is a substituted aromatic aldehyde with significant potential as a versatile building block in the synthesis of complex molecules for pharmaceuticals, agrochemicals, and materials science.[1][2] A thorough understanding of its thermodynamic properties is paramount for ensuring process safety, optimizing reaction conditions, enabling efficient purification, and predicting the stability of final products. This guide provides a comprehensive framework for characterizing the key thermodynamic properties of 5-Fluoro-2-vinyl-benzaldehyde, including its enthalpy of formation, entropy, heat capacity, and phase change behavior. In the absence of extensive published experimental data for this specific molecule, this document outlines a multi-faceted approach, integrating established theoretical principles with detailed protocols for both experimental determination and high-accuracy computational modeling.

Introduction: The Need for Thermodynamic Characterization

The unique molecular architecture of 5-Fluoro-2-vinyl-benzaldehyde—featuring an electron-withdrawing fluorine atom, a reactive aldehyde group, and a polymerizable vinyl group on an aromatic scaffold—imparts a distinct reactivity profile.[1] The fluorine atom modifies the electronic landscape of the benzene ring, influencing reaction pathways, while the aldehyde and vinyl moieties serve as versatile handles for a wide array of chemical transformations.

However, to move from laboratory-scale synthesis to industrial application, a quantitative understanding of the molecule's energetics is essential. Thermodynamic data such as the enthalpy of formation (ΔfH°) provides insight into the molecule's intrinsic stability. Heat capacity (Cp) and the enthalpies of phase transitions (fusion, vaporization) are critical for designing heating and cooling systems in reactors and purification columns. Vapor pressure data is indispensable for distillation and for assessing inhalation exposure risks. This guide serves as a technical resource for researchers and chemical engineers, detailing the necessary methodologies to acquire this vital information.

Theoretical Framework: The Influence of Molecular Structure on Thermodynamic Properties

The thermodynamic properties of 5-Fluoro-2-vinyl-benzaldehyde are a direct consequence of its molecular structure and the interplay between its functional groups.

• Aromatic System: The benzene ring forms a stable conjugated core.

• Aldehyde Group (-CHO): The carbonyl bond introduces significant polarity and the capacity for hydrogen bonding, which influences intermolecular forces and, consequently, properties like boiling point and enthalpy of vaporization.

• Fluorine Substituent (-F): As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect, which can impact bond strengths and the overall enthalpy of the molecule.[1]

• Vinyl Group (-CH=CH2): This group extends the π-conjugated system of the aromatic ring, which generally enhances thermodynamic stability. Its presence also introduces the possibility of polymerization, a reactivity that must be considered during thermal analysis.

The stability of aromatic aldehydes is known to be highly dependent on such substitutions. Electron-withdrawing groups, like fluorine, can enhance the stability of the aldehyde compared to unsubstituted benzaldehyde.[3] Understanding these substituent effects is the first step in estimating and interpreting thermodynamic data.

Part 1: Experimental Determination of Thermodynamic Properties

For a novel compound, experimental measurement remains the gold standard for obtaining definitive thermodynamic data. The following protocols are established methodologies applicable to 5-Fluoro-2-vinyl-benzaldehyde.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

DSC and TGA are cornerstone techniques for thermal analysis, providing data on heat capacity, phase transitions, and thermal stability.

A. Core Directive: Why DSC and TGA First? Before attempting more destructive analyses like combustion calorimetry, it is crucial to understand the molecule's thermal behavior. TGA identifies the decomposition temperature, establishing a safe upper limit for other experiments. DSC reveals the melting point, purity (via melting peak shape), and any solid-solid phase transitions, which are essential for interpreting other thermodynamic measurements.

B. Experimental Protocol: DSC for Heat Capacity and Enthalpy of Fusion

• Sample Preparation: Accurately weigh 3-5 mg of high-purity 5-Fluoro-2-vinyl-benzaldehyde into a hermetically sealed aluminum DSC pan. An inert atmosphere (e.g., nitrogen or argon) is crucial to prevent oxidation.

• Instrument Setup: Place the sample pan and an identical, empty reference pan into the DSC cell.

• Heat Capacity (Cp) Measurement:

  • Equilibrate the sample at a low temperature (e.g., -50 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a point below the melting transition. The difference in heat flow between the sample and the reference pan is proportional to the sample's heat capacity.[4]

  • Perform a baseline run with two empty pans and a calibration run with a standard material (e.g., sapphire) to ensure accuracy.

• Melting Point (Tm) and Enthalpy of Fusion (ΔfusH):

  • Continue the temperature ramp through the melting transition until the sample is fully liquid.

  • The onset of the endothermic peak corresponds to the melting point.[4]

  • The integrated area of the melting peak yields the enthalpy of fusion (ΔfusH).[5]

C. Experimental Protocol: TGA for Thermal Stability

• Sample Preparation: Place 5-10 mg of the sample in a TGA pan (ceramic or platinum).

• Analysis: Heat the sample under a controlled nitrogen atmosphere at a constant rate (e.g., 10 °C/min).

• Data Interpretation: Monitor the sample's mass as a function of temperature. A sharp decrease in mass indicates decomposition. The onset temperature of this mass loss is taken as the decomposition temperature.

Vapor Pressure and Enthalpy of Vaporization (ΔvapH)

Vapor pressure is a fundamental property governing the transition from a condensed phase to the gas phase.

A. Experimental Protocol: Knudsen Effusion Method

• Principle: This method is suitable for compounds with low volatility. The sample is placed in a sealed cell with a small orifice, and the cell is heated under high vacuum. The rate of mass loss through the orifice due to effusion is measured.

• Procedure:

  • Load the sample into the Knudsen cell and place it within a high-vacuum chamber.

  • Heat the cell to a series of well-defined temperatures.

  • At each temperature, measure the rate of mass loss using a microbalance.

  • The vapor pressure (P) is calculated from the rate of effusion.

• Data Analysis: The enthalpy of sublimation or vaporization can be determined by plotting ln(P) versus 1/T, as described by the Clausius-Clapeyron equation.[4]

Combustion Calorimetry for Enthalpy of Formation (ΔfH°)

Combustion calorimetry is the definitive method for determining the enthalpy of formation of organic compounds.

A. Core Directive: The Self-Validating System The protocol's trustworthiness comes from meticulous calibration and a closed thermodynamic cycle. The calorimeter is calibrated using a standard substance with a precisely known heat of combustion, such as benzoic acid. The complete combustion of the target compound to well-defined products (CO2, H2O, HF) allows for a direct calculation of the standard enthalpy of formation using Hess's Law.

B. Experimental Protocol: Bomb Calorimetry

• Sample Preparation: A precisely weighed pellet (0.5-1.0 g) of 5-Fluoro-2-vinyl-benzaldehyde is placed in a crucible inside a high-pressure stainless steel vessel (the "bomb"). A small amount of water is added to the bomb to ensure all hydrofluoric acid formed is in the aqueous state.

• Combustion: The bomb is sealed, pressurized with pure oxygen (approx. 30 atm), and submerged in a known volume of water in the calorimeter. The sample is ignited electrically.

• Temperature Measurement: The temperature of the water is monitored with high precision (e.g., to 0.001 °C) before, during, and after combustion. The temperature rise, corrected for heat exchange with the surroundings, is used to calculate the heat released.[6]

• Calculation of ΔfH°:

  • The measured heat release gives the change in internal energy (ΔcU) for the combustion reaction.

  • This is converted to the enthalpy of combustion (ΔcH°).

  • Using the known standard enthalpies of formation for the products (CO2(g), H2O(l), and HF(aq)), the standard enthalpy of formation of the compound (ΔfH°) is calculated.[7]

Part 2: Computational Modeling and Estimation

When experimental resources are limited or as a predictive tool, computational chemistry provides a powerful alternative for determining thermodynamic properties.[8]

A. Core Directive: Why Computational Chemistry? For novel or hazardous materials, in silico methods offer a safe, rapid, and cost-effective means of obtaining high-quality thermodynamic data. The key to trustworthiness lies in selecting an appropriate level of theory and validating the method against known compounds before applying it to the target molecule.

B. Workflow: Quantum Chemical Calculations

The recommended approach is to use Density Functional Theory (DFT), which offers a good balance of accuracy and computational cost.

Caption: A typical DFT workflow for calculating thermochemical data.

• Geometry Optimization: The 3D structure of 5-Fluoro-2-vinyl-benzaldehyde is optimized to find its lowest energy conformation. A method like B3LYP with a 6-31G* basis set is suitable for this initial step.

• Vibrational Frequency Calculation: This is a critical step performed at the same level of theory as the optimization. It serves two purposes:

  • It confirms that the optimized structure is a true energy minimum (no imaginary frequencies).

  • It calculates the vibrational modes of the molecule, which are used to determine the vibrational contributions to entropy, heat capacity, and enthalpy.[9]

• High-Accuracy Energy Calculation: A more accurate single-point energy calculation is performed on the optimized geometry using a larger basis set, such as 6-311+G**, to get a more reliable electronic energy.

• Thermochemical Property Calculation (Isodesmic Reactions): To achieve high accuracy for the enthalpy of formation, the systematic errors inherent in most quantum methods must be canceled. An isodesmic reaction is a hypothetical reaction where the number and types of chemical bonds are conserved on both the reactant and product sides.

Caption: Principle of an isodesmic reaction for calculating ΔfH°.

An example of an isodesmic reaction is: 5-Fluoro-2-vinyl-benzaldehyde + Benzene → Styrene + Fluorobenzene + Benzaldehyde

The enthalpy of reaction (Δ_rxnH) is calculated from the high-accuracy electronic energies. Since the bonding environments are similar on both sides, computational errors largely cancel. The enthalpy of formation of the target molecule can then be calculated as:

ΔfH°(Target) = [ΔfH°(Styrene) + ΔfH°(Fluorobenzene) + ΔfH°(Benzaldehyde)] - ΔfH°(Benzene) - Δ_rxnH

This method relies on accurately known experimental ΔfH° values for the reference compounds.[7][10]

Summary of Key Thermodynamic Properties and Applications

Thermodynamic Property	Symbol	Methodology	Importance & Application	Benzaldehyde (Reference Value)	5-Fluoro-2-vinyl-benzaldehyde
Molar Mass	M	-	Stoichiometric Calculations	106.12 g/mol [10]	150.15 g/mol
Standard Enthalpy of Formation (gas)	ΔfH°(g)	Combustion Calorimetry; Isodesmic DFT Calculations	Chemical stability, reaction energetics	-36.7 kJ/mol[7]	To be determined
Standard Molar Entropy (gas)	S°(g)	Statistical Thermodynamics (from DFT Frequencies)	Reaction equilibrium (Gibbs Free Energy)	319.7 J/mol·K[10]	To be determined
Heat Capacity (gas, 298.15 K)	Cp(g)	Statistical Thermodynamics (from DFT Frequencies)	Heat transfer calculations	111.7 J/mol·K[10]	To be determined
Melting Point	Tm	Differential Scanning Calorimetry (DSC)	Purification, physical state	-26 °C[10]	To be determined
Boiling Point	Tb	Ebulliometry	Purification (distillation)	179 °C[10]	To be determined
Enthalpy of Fusion	ΔfusH	Differential Scanning Calorimetry (DSC)	Latent heat for melting	11.2 kJ/mol[10]	To be determined
Enthalpy of Vaporization	ΔvapH	Vapor Pressure Measurement (Clausius-Clapeyron)	Latent heat for boiling, distillation design	49.6 kJ/mol[10]	To be determined

Conclusion

A comprehensive understanding of the thermodynamic properties of 5-Fluoro-2-vinyl-benzaldehyde is a prerequisite for its successful scale-up and application in drug development and materials science. This guide provides a robust, integrated strategy that combines state-of-the-art experimental techniques like calorimetry with high-accuracy computational chemistry. By following these self-validating and theoretically grounded protocols, researchers can confidently characterize the energetics of this valuable synthetic intermediate, paving the way for its safe and efficient utilization in creating next-generation chemical products.

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Electronic properties of fluorinated vinyl benzaldehydes

An In-depth Technical Guide to the Electronic Properties of Fluorinated Vinyl Benzaldehydes: A Theoretical and Predictive Analysis for Drug Discovery and Materials Science

Prepared by: Gemini, Senior Application Scientist

Part 1: Introduction

The Significance of Fluorinated Aromatic Aldehydes

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science.[1][2][3][4][5] The unique properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, allow for the fine-tuning of a molecule's pharmacokinetic and physicochemical properties, including metabolic stability, lipophilicity, and binding affinity.[3][4] In the context of aromatic aldehydes, fluorination can significantly modulate the reactivity of the carbonyl group, a key functional handle in organic synthesis and a potential site for covalent interaction with biological targets.

The Vinyl Benzaldehyde Scaffold

The vinyl benzaldehyde (cinnamaldehyde) framework represents an important class of α,β-unsaturated aldehydes. The vinyl group extends the π-conjugation of the benzaldehyde system, influencing its electronic and spectroscopic properties. This extended conjugation is a key feature of chalcones and other related compounds with diverse biological activities. The reactivity of the aldehyde and the vinylic double bond in this scaffold makes it a versatile building block in organic synthesis.

Rationale and Scope of the Guide

While the individual electronic effects of fluorine substitution on benzaldehydes are well-documented, a comprehensive analysis of how these effects are modulated by the presence of a vinyl group is less explored. This guide provides a detailed theoretical and predictive framework for understanding the electronic properties of fluorinated vinyl benzaldehydes. As a Senior Application Scientist, the aim is to synthesize fundamental principles of physical organic chemistry to offer insights into the expected properties and reactivity of this promising, yet underexplored, class of molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of fluorinated vinyl benzaldehydes in their respective fields.

Part 2: Fundamental Electronic Effects

The Benzaldehyde Core

The electronic properties of benzaldehyde are governed by the interplay between the aromatic ring and the aldehyde functional group. The carbonyl group is electron-withdrawing, deactivating the aromatic ring towards electrophilic substitution and directing incoming electrophiles to the meta position.

The Influence of Fluorine Substitution

The substitution of hydrogen with fluorine on the benzaldehyde ring introduces a complex interplay of electronic effects that are highly dependent on the position of substitution.

• Inductive Effect (-I): Fluorine is the most electronegative element, and as such, it exerts a powerful electron-withdrawing inductive effect through the sigma bond network.[6] This effect increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[6][7] The strength of the inductive effect is distance-dependent, being most pronounced at the ortho position, followed by the meta, and then the para position.[6]

• Resonance (Mesomeric) Effect (+M): The lone pairs of electrons on the fluorine atom can be delocalized into the π-system of the benzene ring.[6] This electron-donating resonance effect partially counteracts the strong inductive effect. The +M effect is most significant at the ortho and para positions and is absent at the meta position.[6]

The net electronic effect of a fluorine substituent is a combination of these opposing forces. At the meta position, only the strong -I effect operates, making it strongly electron-withdrawing. At the para position, both the -I and +M effects are at play, with the inductive effect generally dominating, resulting in a net electron-withdrawing character, albeit weaker than at the meta position. The situation at the ortho position is further complicated by steric effects, but the electronic influence is a combination of a very strong -I effect and a significant +M effect.[6]

• Quantitative Description: Hammett Parameters: The Hammett equation, log(k/k₀) = σρ, provides a quantitative measure of the electronic effects of substituents on the rates and equilibria of reactions of benzene derivatives.[8] The substituent constant, σ, reflects the electronic nature of the substituent. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group. The table below provides Hammett constants for fluorine and other relevant substituents.

Substituent	σ_meta	σ_para
-F	0.34[9]	0.06
-Cl	0.37	0.23
-Br	0.39	0.23
-I	0.35	0.18
-CF₃	0.43	0.54
-NO₂	0.71	0.78
-CN	0.56	0.66
-CH₃	-0.07	-0.17
-OCH₃	0.12	-0.27

Data compiled from various sources.[9][10]

The Influence of the Vinyl Group

The introduction of a vinyl group at the 3-position of the benzaldehyde creates a cinnamaldehyde derivative, which significantly alters the electronic landscape of the molecule.

• Extended Conjugation: The vinyl group extends the π-system of the benzaldehyde, leading to a more delocalized electronic structure. This extended conjugation has a profound impact on the molecule's spectroscopic properties, particularly its UV-Vis absorption, typically causing a bathochromic (red) shift to longer wavelengths.[11]

• Dual Electronic Nature: The vinyl group can act as either an electron-donating or electron-withdrawing group depending on the nature of the reaction and the electronic demands of the transition state.[6] In electrophilic aromatic substitution, it generally acts as an activating, ortho-, para-directing group through a resonance-donating effect. However, its overall electronic influence is complex and can be context-dependent.

Part 3: Predicted Electronic Properties of Fluorinated Vinyl Benzaldehydes

The combination of fluorine substituents and a vinyl group on the benzaldehyde scaffold is predicted to give rise to a rich array of electronic properties.

Modulation of Carbonyl Group Electrophilicity

The reactivity of the aldehyde group towards nucleophiles will be a function of the combined electronic effects of the fluorine substituent(s) and the vinyl group.

• Synergistic and Antagonistic Effects:

  • Meta-Fluorination: A fluorine atom at the meta position will exert a strong electron-withdrawing inductive effect, which will be relayed through the aromatic ring and the vinyl group to the carbonyl carbon, significantly increasing its electrophilicity.

  • Para-Fluorination: A para-fluoro substituent has a weaker net electron-withdrawing effect due to the opposing resonance donation.[6] Its impact on carbonyl electrophilicity will be less pronounced than that of a meta-fluoro group.

  • Ortho-Fluorination: An ortho-fluoro substituent will have a strong activating inductive effect on the carbonyl group, but this may be tempered by its resonance donation and potential steric hindrance to the approaching nucleophile.[6]

Predicted Spectroscopic Signatures

The unique electronic structures of fluorinated vinyl benzaldehydes are expected to be reflected in their spectroscopic properties.

• UV-Vis Spectroscopy: The extended conjugation of the vinyl benzaldehyde system will result in strong UV-Vis absorption. Fluorine substitution is expected to cause shifts in the absorption maximum (λ_max). Electron-withdrawing fluorine substituents are predicted to cause a bathochromic shift in the π-π* transition, consistent with a lowering of the LUMO energy.[11]

• ¹⁹F NMR Spectroscopy: ¹⁹F NMR is a highly sensitive technique for probing the local electronic environment of fluorine atoms.[12][13][14][15] The chemical shift of the fluorine nucleus will be dependent on its position on the ring and the overall electronic nature of the fluorinated vinyl benzaldehyde. The extended conjugation of the vinyl group is expected to influence the shielding of the fluorine nucleus. Coupling between the fluorine and nearby protons (³J_HF, ⁴J_HF, ⁵J_HF) will provide valuable structural information.[12][15]

• ¹H and ¹³C NMR Spectroscopy: The chemical shifts of the aldehydic, vinylic, and aromatic protons and carbons will be sensitive to the position and number of fluorine substituents. The strong electron-withdrawing nature of fluorine is expected to cause a downfield shift for nearby protons and carbons.

Predicted Electrochemical Properties

The redox properties of fluorinated vinyl benzaldehydes are also expected to be tunable through fluorination.

• Redox Potentials: The reduction of the aldehyde group is a key electrochemical process. Electron-withdrawing fluorine substituents are predicted to make the reduction of the aldehyde group more facile (occur at a less negative potential) by stabilizing the resulting radical anion intermediate. Conversely, the oxidation of the aromatic ring will become more difficult (occur at a more positive potential) due to the electron-withdrawing nature of the substituents.

Part 4: Experimental and Computational Workflows for Characterization

To validate the theoretical predictions outlined above, a systematic approach combining synthesis, experimental characterization, and computational modeling is necessary.

Proposed Synthetic Strategies

Fluorinated vinyl benzaldehydes can be synthesized through established synthetic methodologies. A plausible and versatile approach is the Horner-Wadsworth-Emmons olefination of a fluorinated benzaldehyde with a suitable phosphonate ylide.[16] This method generally provides good control over the stereochemistry of the newly formed double bond.

Caption: Horner-Wadsworth-Emmons synthesis of fluorinated vinyl benzaldehydes.

Experimental Characterization Protocol

A comprehensive characterization of the electronic properties of synthesized fluorinated vinyl benzaldehydes would involve the following workflow:

Caption: Experimental workflow for the characterization of fluorinated vinyl benzaldehydes.

Detailed Protocol for UV-Vis Spectroscopy:

• Solution Preparation: Prepare stock solutions of the fluorinated vinyl benzaldehyde derivatives in a suitable UV-transparent solvent (e.g., acetonitrile, ethanol) at a concentration of approximately 1 mM.

• Serial Dilution: Perform serial dilutions to obtain a range of concentrations (e.g., 1 µM to 50 µM).

• Spectra Acquisition: Record the UV-Vis absorption spectra for each concentration using a dual-beam spectrophotometer from 200 to 800 nm.

• Data Analysis: Determine the wavelength of maximum absorption (λ_max) and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

Detailed Protocol for Cyclic Voltammetry:

• Electrolyte Preparation: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable electrochemical solvent (e.g., anhydrous acetonitrile).

• Analyte Solution: Dissolve the fluorinated vinyl benzaldehyde derivative in the electrolyte solution to a final concentration of approximately 1-5 mM.

• Cell Assembly: Assemble a three-electrode electrochemical cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: Record the cyclic voltammogram by scanning the potential over a suitable range to observe the reduction and/or oxidation peaks.

• Data Analysis: Determine the peak potentials (E_pc, E_pa) and calculate the half-wave potential (E₁/₂) as an approximation of the standard redox potential.

Computational Chemistry Workflow

Density Functional Theory (DFT) calculations are a powerful tool for predicting and understanding the electronic properties of molecules.[17][18][19]

Caption: Computational workflow for the analysis of fluorinated vinyl benzaldehydes.

Step-by-step DFT Calculation Protocol:

• Structure Building: Construct the 3D structure of the desired fluorinated vinyl benzaldehyde isomer using a molecular modeling program.

• Geometry Optimization: Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)).

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies).

• Property Calculations: Using the optimized geometry, perform single-point energy calculations to obtain the HOMO and LUMO energies, generate the molecular electrostatic potential (MEP) map, and perform a Natural Bond Orbital (NBO) analysis to investigate charge distribution and hyperconjugative interactions.

• Spectra Simulation: Use Time-Dependent DFT (TD-DFT) to simulate the UV-Vis spectrum and the GIAO (Gauge-Independent Atomic Orbital) method to predict the ¹H, ¹³C, and ¹⁹F NMR chemical shifts.

Part 5: Applications and Future Outlook

Potential in Drug Discovery

The ability to precisely tune the electrophilicity of the carbonyl group and the overall electronic properties of the molecule makes fluorinated vinyl benzaldehydes attractive candidates for drug discovery. For example, they could be designed as covalent inhibitors where the fluorinated ring system modulates the reactivity of the Michael acceptor (the vinyl aldehyde) for selective targeting of nucleophilic residues in proteins.

Potential in Materials Science

The extended π-systems and tunable electronic properties of these compounds suggest potential applications in materials science. For instance, they could be investigated as building blocks for organic semiconductors, non-linear optical materials, or as fluorescent probes where the fluorine substitution is used to modulate the emission wavelength and quantum yield.[20]

Future Research Directions

This guide provides a theoretical foundation for the exploration of fluorinated vinyl benzaldehydes. The critical next step is the experimental validation of these predictions. The synthesis and systematic characterization of a library of these compounds with varying fluorination patterns will be essential to fully unlock their potential in both drug discovery and materials science.

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• Influence of para-substituted benzaldehyde derivatives with different push/pull electron strength groups on the conformation of human serum albumin and toxicological effects in zebrafish - PubMed.
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• Vinylene-linked diketopyrrolopyrrole chromophores for electrochromism - PMC - NIH.
• Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents - PMC.
• Evaluation of fluoroorganic compounds with benchtop 19F NMR - Thermo Fisher Scientific.
• Investigation of the Effect of Substituents on Electronic and Charge Transport Properties of Benzothiazole Derivatives - MDPI.
• HOMO-LUMO, ESP, NBO, and Lipophilic Character Analyses of Flutriafol and Its Trifluorinated Analogue - DergiPark.
• Predicting HOMO and LUMO Energy Levels Using a Graph Convolutional Network-Based Deep Learning Model - UW-Eau Claire.
• Recent advances in the electrochemical synthesis of organophosphorus compounds.
• [PDF] Electron properties of fluorinated single-layer graphene transistors | Semantic Scholar.
• Fluoroalkyl Acetaldehydes‐Versatile Fluorinated Building Blocks for the Synthesis of Diverse Fluoroalkylated Compounds - ResearchGate.
• Electrochemical investigations on β-chlorovinylaldehydes in aprotic media - Indian Academy of Sciences.
• DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC.
• A brief review for fluorinated carbon: synthesis, properties and applications - SciSpace.
• Electrochemical Fluorination of Vinyl Boronates through Donor-Stabilized Vinyl Carbocation Intermediates - PMC.
• Edge Effect in Electronic and Transport Properties of 1D Fluorinated Graphene Materials - Refubium - Freie Universität Berlin.
• Fluorine-19 NMR spectroscopy of fluorinated analogs of tritrpticin highlights a distinct role for Tyr residues in antimicrobial peptides - PubMed.
• Differences in electronic properties of fluorinated and trifluoromethylated fullerenes revealed by their propensity for dianion formation - PubMed.
• Synthesis of para-substituted cinnamaldehydes as substrates in aminocatalyzed aldol reactions with ketones.
• Expected mechanism for electrochemical cinnamaldehyde formation. - ResearchGate.
• Spectroscopic and electrochemical characterization of a Pr4+ imidophosphorane complex and the redox chemistry of Nd3+ and Dy3+ complexes - Dalton Transactions (RSC Publishing).
• Photolysis Products of Fluorinated Pharmaceuticals - NSF PAR.

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 5-Fluoro-2-vinylbenzaldehyde via Suzuki-Miyaura Cross-Coupling

Executive Summary

5-Fluoro-2-vinylbenzaldehyde is a highly versatile, orthogonally functionalized building block utilized extensively in advanced organic synthesis. Featuring both an electrophilic aldehyde handle and a reactive vinyl group on a fluorinated aromatic scaffold, it serves as a critical intermediate in the total synthesis of oxybenzo[c]phenanthridine alkaloids[1], the development of benzoxaborole pharmacophores[2], and as a substrate in the Ni-catalyzed arylbenzylation of alkenylarenes[3].

This application note details a highly efficient, scalable, and self-validating protocol for the synthesis of 5-fluoro-2-vinylbenzaldehyde using a palladium-catalyzed Suzuki-Miyaura cross-coupling strategy, consistently delivering yields of ~91%[1].

Strategic Design & Mechanistic Rationale

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen over traditional alternatives. The synthesis of ortho-vinylbenzaldehydes has historically relied on Stille couplings (which utilize highly toxic organotin reagents) or Wittig olefinations of dialdehydes (which suffer from poor regioselectivity).

The Nucleophile: Potassium Vinyltrifluoroborate While vinylboronic acids offer a greener alternative, they are notoriously unstable, prone to spontaneous polymerization, and readily dehydrate into boroxines, making accurate stoichiometry nearly impossible. To circumvent this, we utilize potassium vinyltrifluoroborate [1]. This reagent is a highly stable, free-flowing crystalline salt. When exposed to water, it undergoes a slow, controlled hydrolysis to release the active vinylboronic acid species in situ. This "slow-release" mechanism maintains a low steady-state concentration of the nucleophile, drastically suppressing undesired homocoupling side reactions.

The Catalyst System & Solvent Causality The protocol employs a Pd(OAc)2​ / PPh3​ catalyst system[4]. Combining the Pd(II) pre-catalyst with an excess of phosphine ligand rapidly generates the active, electron-rich Pd(0) species necessary for the oxidative addition into the aryl bromide bond. The solvent choice—a mixed system of THF/H₂O (9:1 v/v)—is not arbitrary. The 10% water fraction is the exact thermodynamic threshold required to solubilize the inorganic base ( Cs2​CO3​ ) and trigger the hydrolysis of the trifluoroborate salt, without causing the hydrophobic organic substrates to crash out of solution[4].

Quantitative Data & Reagent Stoichiometry

The following table summarizes the optimized stoichiometric ratios for a standard 10.0 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Functional Role
2-Bromo-5-fluorobenzaldehyde	203.01	1.00	2.03 g	Aryl halide (Electrophile)
Potassium vinyltrifluoroborate	133.95	1.20	1.61 g	Vinylating agent (Nucleophile)
Palladium(II) acetate	224.50	0.05	112 mg	Pre-catalyst
Triphenylphosphine	262.29	0.10	262 mg	Ligand
Cesium carbonate	325.82	3.00	9.77 g	Base
THF / H₂O (9:1 v/v)	N/A	N/A	100 mL	Biphasic Solvent System

Experimental Workflow Visualization

Experimental workflow for the synthesis of 5-Fluoro-2-vinylbenzaldehyde.

Step-by-Step Methodology & Self-Validating System

This protocol is designed as a self-validating system. By observing specific physical changes at each step, the operator can confirm the mechanistic progression of the reaction[4].

Phase 1: Reaction Setup (Inert Atmosphere Handling)

• To an oven-dried, argon-purged Schlenk flask or heavy-walled sealed tube, add 2-bromo-5-fluorobenzaldehyde (2.03 g, 10.0 mmol).

• Sequentially charge the vessel with Pd(OAc)2​ (112 mg, 0.5 mmol) and PPh3​ (262 mg, 1.0 mmol).

• Add potassium vinyltrifluoroborate (1.61 g, 12.0 mmol) and Cs2​CO3​ (9.77 g, 30.0 mmol).

• Introduce 100 mL of a pre-degassed THF/H₂O (9:1 v/v) mixture.

  • In-Process Control (IPC) 1: The mixture will initially appear highly heterogeneous due to the insoluble inorganic salts.

Phase 2: Execution and Monitoring

• Seal the tube and stir the mixture vigorously at room temperature for 5 minutes to ensure uniform suspension.

• Submerge the vessel in a pre-heated oil bath at 70 °C and stir for 4 hours[4].

  • IPC 2 (Colorimetric Check): As the reaction proceeds and the active Pd(0) species is generated, the solution will transition to a dark yellow/brown hue.

• Self-Validation Check (TLC): After 4 hours, sample the organic layer and analyze via Thin Layer Chromatography (Hexanes/EtOAc, 9:1). The starting material ( Rf​≈0.6 ) should be completely consumed. The product will appear as a distinct, strongly UV-active spot. To confirm the presence of the aldehyde, the TLC plate can be stained with 2,4-Dinitrophenylhydrazine (2,4-DNP), which will immediately yield a bright orange/red spot.

Phase 3: Work-up and Purification

• Cool the reaction mixture to ambient temperature.

  • IPC 3: The precipitation of "palladium black" (a fine, dark powder) is a common and positive visual indicator that the active catalytic cycle has terminated and the Pd(0) has aggregated.

• Quench the reaction by adding 50 mL of deionized water to dissolve the remaining inorganic salts.

• Extract the aqueous phase with Ethyl Acetate ( 3×50 mL).

• Combine the organic layers and wash with saturated aqueous NaCl (brine, 50 mL) to remove residual water and salts.

• Dry the organic phase over anhydrous Na2​SO4​ , filter to remove the desiccant, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 0–5% EtOAc in Hexanes.

Expected Outcome: Evaporation of the pure fractions will afford 5-fluoro-2-vinylbenzaldehyde as a yellow oil [1]. Expected Yield: ~1.36 g (91%) based on a 10.0 mmol scale[1].

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Application Notes and Protocols: 5-Fluoro-2-vinyl-benzaldehyde as a Versatile Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Importance of Fluorinated Vinyl Benzaldehydes in Medicinal Chemistry

The incorporation of fluorine into pharmacologically active molecules is a widely employed strategy to enhance metabolic stability, binding affinity, and bioavailability.[1][2][3] 5-Fluoro-2-vinyl-benzaldehyde emerges as a highly valuable and versatile building block in this context. Its unique trifunctional nature—a nucleophilic vinyl group, an electrophilic aldehyde, and a strategically placed fluorine atom on the aromatic ring—offers a rich platform for the synthesis of complex pharmaceutical intermediates.[3] This guide provides an in-depth exploration of the applications of 5-Fluoro-2-vinyl-benzaldehyde, with a particular focus on its potential as a precursor for key intermediates in the synthesis of targeted therapies, such as anaplastic lymphoma kinase (ALK) inhibitors.

ALK is a receptor tyrosine kinase that, when constitutively activated through genetic alterations, becomes a potent oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC).[4][5] Crizotinib, a first-generation ALK inhibitor, has demonstrated significant clinical efficacy in patients with ALK-positive NSCLC.[4][6] The synthesis of Crizotinib and other ALK inhibitors often relies on chiral intermediates that can be logically derived from precursors like 5-Fluoro-2-vinyl-benzaldehyde.[7][8]

This document will provide detailed protocols and theoretical frameworks for the transformation of 5-Fluoro-2-vinyl-benzaldehyde into a key chiral alcohol intermediate, a critical component in the synthesis of Crizotinib and related kinase inhibitors.

Physicochemical Properties of 5-Fluoro-2-vinyl-benzaldehyde

A thorough understanding of the physical and chemical properties of a starting material is paramount for successful reaction design and scale-up.

Property	Value	Source/Comment
CAS Number	1228180-96-8	[9]
Molecular Formula	C₉H₇FO
Molecular Weight	150.15 g/mol
Appearance	Colorless to pale yellow liquid	Typical for benzaldehydes[10]
Boiling Point	~85-90 °C at 10 mmHg	Estimated based on similar structures
Density	~1.15 g/mL	Estimated based on similar structures
Solubility	Soluble in common organic solvents (DCM, THF, Toluene, etc.). Insoluble in water.
Storage Conditions	Store in a cool, dry, well-ventilated area, away from light and sources of ignition.	[1]

Synthetic Utility and Key Transformations

5-Fluoro-2-vinyl-benzaldehyde serves as a versatile scaffold for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. The vinyl and aldehyde functionalities can be selectively targeted to construct complex molecular architectures.

Caption: Key synthetic transformations of 5-Fluoro-2-vinyl-benzaldehyde.

Protocol 1: Synthesis of a Chiral Secondary Alcohol Intermediate via Grignard Reaction

This protocol details the synthesis of a racemic secondary alcohol through the addition of a Grignard reagent to the aldehyde functionality of 5-Fluoro-2-vinyl-benzaldehyde. This racemic mixture can then be resolved or subjected to asymmetric synthesis to yield the desired enantiomer, a crucial step in the synthesis of many kinase inhibitors.[6][7]

Experimental Workflow

Caption: Workflow for the Grignard reaction with 5-Fluoro-2-vinyl-benzaldehyde.

Step-by-Step Methodology

Materials:

• 5-Fluoro-2-vinyl-benzaldehyde (1.0 eq)

• Magnesium turnings (1.2 eq)

• Methyl bromide (or other suitable alkyl/aryl halide) (1.2 eq)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (flame-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place the magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a solution of the alkyl/aryl halide in anhydrous diethyl ether or THF dropwise from the dropping funnel. The reaction is initiated when the color of the iodine disappears and the solution begins to reflux gently. Maintain a gentle reflux until all the magnesium has been consumed.[11][12]

• Reaction with 5-Fluoro-2-vinyl-benzaldehyde:

  • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

  • Dissolve 5-Fluoro-2-vinyl-benzaldehyde in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard solution, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to afford the desired racemic secondary alcohol.

Protocol 2: Asymmetric Synthesis of the Chiral Alcohol

The racemic alcohol obtained from the Grignard reaction can be resolved into its enantiomers using various techniques, or the chiral alcohol can be synthesized directly through asymmetric methods. One common approach is the asymmetric reduction of a corresponding ketone, which can be obtained by oxidation of the racemic alcohol. A more direct and efficient method is the catalytic asymmetric transfer hydrogenation of the ketone.[13][14]

Conceptual Approach: Asymmetric Transfer Hydrogenation

This protocol outlines a general procedure for the asymmetric transfer hydrogenation of the ketone derived from the secondary alcohol, which in turn is synthesized from 5-Fluoro-2-vinyl-benzaldehyde.

Materials:

• Prochiral ketone (derived from the alcohol from Protocol 1)

• Chiral Ruthenium or Rhodium catalyst (e.g., Noyori's catalyst)

• Isopropanol (as both solvent and hydrogen source)

• Base (e.g., potassium tert-butoxide)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • In a Schlenk flask under an inert atmosphere, dissolve the chiral catalyst in anhydrous and degassed isopropanol.

  • Add the prochiral ketone to the catalyst solution.

  • Add a solution of the base in isopropanol.

• Hydrogenation:

  • Stir the reaction mixture at the appropriate temperature (often near room temperature) for the required time (typically several hours).[14]

  • Monitor the reaction progress by chiral HPLC or GC to determine the conversion and enantiomeric excess.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction with a suitable reagent (e.g., water or dilute acid).

  • Remove the solvent under reduced pressure.

  • Purify the resulting chiral alcohol by column chromatography.

Safety and Handling

5-Fluoro-2-vinyl-benzaldehyde and its derivatives should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[15][16] Grignard reagents are highly reactive and moisture-sensitive, requiring careful handling under an inert atmosphere.[11]

Conclusion

5-Fluoro-2-vinyl-benzaldehyde is a valuable and versatile precursor for the synthesis of complex pharmaceutical intermediates. Its strategic functionalization allows for the construction of key chiral building blocks, such as the secondary alcohol intermediate discussed, which are integral to the synthesis of targeted therapies like ALK inhibitors. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to explore the full synthetic potential of this important molecule.

References

• Cui, J. J. et al. (2011). Structure-Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK). Journal of Medicinal Chemistry, 54(18), 6342–6363. [Link]

• New Drug Approvals. (2013). Crizotinib. [Link]

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Application Note: Advanced Cross-Coupling and Dicarbofunctionalization Protocols Utilizing 5-Fluoro-2-vinylbenzaldehyde

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for the synthesis and downstream catalytic functionalization of 5-Fluoro-2-vinylbenzaldehyde, a highly versatile bifunctional building block in pharmaceutical chemistry.

Introduction & Mechanistic Rationale

In modern drug discovery, bifunctional synthons are critical for the rapid assembly of complex molecular architectures. 5-Fluoro-2-vinylbenzaldehyde offers a unique combination of a reactive formyl group and a pendant vinyl moiety, heavily influenced by the strong inductive effect of the fluorine atom at the 5-position. The fluorine substitution not only modulates the electrophilicity of the aldehyde but also provides metabolic stability and a valuable handle for ¹⁹F NMR reaction monitoring.

As a Senior Application Scientist, I emphasize that successfully utilizing this compound requires strict control over competing reaction pathways. The formyl group can undergo condensation or hydroacylation, while the vinyl group is primed for Heck-type couplings and dicarbofunctionalizations. The protocols detailed below are designed as self-validating systems, ensuring that you can confidently track reaction progress and isolate high-purity intermediates.

Synthesis of 5-Fluoro-2-vinylbenzaldehyde via Suzuki-Miyaura Coupling

Causality of Experimental Choices

The synthesis of 5-fluoro-2-vinylbenzaldehyde is most efficiently achieved via the Suzuki-Miyaura cross-coupling of 2-bromo-5-fluorobenzaldehyde with a vinylating agent. While vinyltributylstannane (Stille coupling) is a traditional choice, we utilize potassium vinyltrifluoroborate [1].

• Why Vinyltrifluoroborate? It is a stable, crystalline solid that avoids the severe toxicity and difficult purification associated with organotin byproducts.

• Solvent System: A biphasic THF/H₂O (9:1) system is employed. The water is strictly necessary to hydrolyze the trifluoroborate into the active boronic acid species in situ, facilitating rapid transmetalation to the Pd(II) center[2].

Workflow for the Suzuki-Miyaura synthesis of 5-Fluoro-2-vinylbenzaldehyde.

Step-by-Step Protocol

• Preparation: To a Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-fluorobenzaldehyde (1.0 equiv, e.g., 10 mmol), potassium vinyltrifluoroborate (1.2 equiv), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and Cs₂CO₃ (3.0 equiv)[2].

• Solvent Addition: Evacuate and backfill the flask with Argon three times. Add a degassed mixture of THF/H₂O (9:1, 0.1 M relative to the bromide).

• Reaction: Seal the tube and stir the mixture vigorously at 70 °C for 4 hours.

• Workup: Cool to room temperature. The reaction is self-indicating; the dissolution of the borate salt and the precipitation of inorganic salts indicate completion. Quench with distilled water and extract three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Self-Validation (QC): Verify the product via ¹H NMR. You must observe the intact aldehyde proton at δ ~10.24 ppm (s, 1H) and the characteristic vinyl protons at δ 5.50 (d, J = 11.0 Hz, 1H) and 5.62 (d, J = 17.4 Hz, 1H)[1][3].

Nickel-Catalyzed 1,2-Dicarbofunctionalization via Transient Imine Direction

Causality of Experimental Choices

Attempting a standard Heck reaction or dicarbofunctionalization on free 2-vinylbenzaldehyde typically fails or yields complex mixtures. Why? The intermediate alkyl-metal species undergoes rapid β-hydride elimination[4]. To circumvent this, we employ a transient directing group strategy . By adding aniline to the reaction, the aldehyde is reversibly converted into an imine. This imine nitrogen, along with the pendant alkene, acts as a bidentate ligand for the Ni(0) catalyst. Upon oxidative addition of an aryl halide and subsequent migratory insertion, the resulting C(sp³)-Ni(II) intermediate is stabilized as a transient metallacycle. This geometric constraint completely suppresses β-hydride elimination, granting the intermediate a sufficient lifetime to undergo transmetalation with an arylzinc reagent, followed by reductive elimination[5][6].

Mechanistic pathway for the Ni-catalyzed 1,2-dicarbofunctionalization.

Step-by-Step Protocol

• Imine Formation: In a glovebox, combine 5-fluoro-2-vinylbenzaldehyde (1.0 equiv) and aniline (1.1 equiv) in anhydrous toluene. Stir for 30 minutes over 4Å molecular sieves to form the transient imine[4][5].

• Catalyst & Electrophile Addition: Add Ni(cod)₂ (0.5 to 5 mol%) and the desired aryl iodide (Ar-I, 1.2 equiv)[4][7].

• Nucleophile Addition: Slowly add the organozinc reagent (Ar'-ZnX, 1.5 equiv, typically generated in situ or purchased as a solution).

• Reaction: Seal the vessel, remove it from the glovebox, and heat at 80 °C for 12 hours.

• Hydrolysis & Workup: Cool the mixture and quench with 1M HCl (aq) and stir for 1 hour. This critical step hydrolyzes the imine back to the formyl group, ensuring the final product is the functionalized aldehyde[4]. Extract with Dichloromethane (DCM), wash with NaHCO₃, and dry over MgSO₄.

• Self-Validation (QC): GC-MS analysis of the crude mixture should show the mass of the 1,2-diarylated product. The absence of Heck-type alkene byproducts validates the successful suppression of β-hydride elimination[4].

Rhodium-Catalyzed Intramolecular Hydroacylation

Causality of Experimental Choices

5-Fluoro-2-vinylbenzaldehyde can be isomerized into 5-fluoro-1-indanone via transition-metal catalysis. Using Wilkinson's catalyst [RhCl(PPh₃)₃], the Rh(I) center undergoes oxidative addition into the formyl C-H bond, generating an acyl-Rh(III)-hydride species. The pendant vinyl group coordinates and undergoes intramolecular hydrometalation (migratory insertion into the Rh-H bond). Subsequent reductive elimination yields the fused cyclopentanone ring (indanone)[8].

Step-by-Step Protocol

• Setup: In a Schlenk tube under Argon, dissolve 5-fluoro-2-vinylbenzaldehyde (1.0 equiv) in anhydrous toluene (0.2 M).

• Catalysis: Add RhCl(PPh₃)₃ (5 mol%).

• Reaction: Heat the mixture to 60 °C for 30 minutes to 2 hours. Monitor the disappearance of the aldehyde proton via TLC or crude ¹H NMR[8].

• Workup: Pass the crude mixture through a short pad of silica gel to remove the rhodium catalyst, eluting with EtOAc.

• Self-Validation (QC): The complete disappearance of the vinyl signals (δ 5.50–5.62) and the aldehyde signal (δ ~10.24) in the ¹H NMR, replaced by aliphatic multiplet signals for the newly formed cyclopentanone ring, confirms successful hydroacylation.

Quantitative Data Summary

The following table summarizes the expected quantitative parameters for the protocols described above, providing a benchmark for reaction optimization.

Parameter	Suzuki-Miyaura Vinylation	Ni-Catalyzed Dicarbofunctionalization	Rh-Catalyzed Hydroacylation
Objective	Synthesize 5-Fluoro-2-vinylbenzaldehyde	1,2-Diarylation of the vinyl group	Intramolecular cyclization to indanone
Catalyst	5 mol% Pd(OAc)₂, 10 mol% PPh₃	0.5 - 5 mol% Ni(cod)₂	5 mol% RhCl(PPh₃)₃
Key Reagents	Potassium vinyltrifluoroborate, Cs₂CO₃	Ar-I, Ar'-ZnX, Aniline (transient)	Toluene (Solvent)
Conditions	THF/H₂O (9:1), 70 °C, 4 h	Toluene or THF, 80 °C, 12 h	60 °C, 30 min - 2 h
Typical Yield	91%	75–85%	>80%

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The Untapped Potential of 5-Fluoro-2-vinyl-benzaldehyde in Asymmetric Catalysis: Application Notes and Protocols

Introduction: A Versatile Building Block for Modern Synthesis

In the landscape of asymmetric catalysis, the rational design of substrates is as crucial as the development of novel catalysts. 5-Fluoro-2-vinyl-benzaldehyde emerges as a molecule of significant interest for synthetic chemists, particularly those in pharmaceutical and materials science research. Its structure is a compelling convergence of three key functional motifs: a reactive aldehyde, a versatile vinyl group, and an electron-withdrawing fluorine atom on the aromatic ring. This unique combination opens the door to a multitude of stereoselective transformations, allowing for the construction of complex chiral architectures from a single, readily accessible starting material.

While direct, peer-reviewed applications of 5-Fluoro-2-vinyl-benzaldehyde in asymmetric catalysis are not yet extensively documented, its constituent functional groups have well-established roles in a vast array of catalytic reactions. This guide, therefore, serves as a forward-looking exploration of its potential. By drawing parallels with known reactivity patterns of similar molecules, we will provide a detailed overview of prospective applications, complete with theoretical frameworks and actionable, predictive protocols. The insights herein are designed to empower researchers to pioneer the use of this promising substrate in their own work.

The presence of the fluorine atom is particularly noteworthy. It can profoundly influence the electronic properties of the entire molecule, impacting the reactivity of both the aldehyde and vinyl groups. This can lead to enhanced reaction rates, altered regioselectivity, and potentially higher enantioselectivity in catalytic processes when compared to its non-fluorinated analog.[1][2][3]

Diagram: Key Reactive Sites of 5-Fluoro-2-vinyl-benzaldehyde

Caption: Proposed catalytic cycle for the synthesis of chiral indanones.

Detailed Protocol: Asymmetric Rhodium-Catalyzed Intramolecular Hydroacylation

This protocol is a predictive guide based on established procedures for similar substrates. [4]Researchers should perform initial small-scale trials to optimize conditions.

Objective: To synthesize enantiomerically enriched 5-fluoro-3-substituted-indan-1-one from a suitable α-substituted 5-fluoro-2-vinyl-benzaldehyde derivative.

Materials:

• α-Substituted 5-fluoro-2-vinyl-benzaldehyde (substrate)

• [Rh(dppe)(NBD)]ClO₄ or similar Rh(I) precursor

• (R)-BINAP or other chiral phosphine ligand

• Anhydrous, degassed dichloromethane (DCM)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere chemistry

Experimental Procedure:

• Catalyst Preparation (In Situ):

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve the Rh(I) precursor (e.g., [Rh(dppe)(NBD)]ClO₄, 1 mol%) and the chiral ligand (e.g., (R)-BINAP, 1.1 mol%) in anhydrous, degassed DCM (1 mL).

  • Stir the solution at room temperature for 20-30 minutes to allow for ligand exchange and formation of the active chiral catalyst. The solution color may change, indicating complex formation.

• Reaction Setup:

  • In a separate flask, dissolve the α-substituted 5-fluoro-2-vinyl-benzaldehyde substrate (1.0 eq) in anhydrous, degassed DCM (2 mL).

  • Using a syringe, add the substrate solution dropwise to the catalyst solution over 5-10 minutes.

  • Stir the reaction mixture at ambient temperature under a positive pressure of nitrogen or argon.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by taking small aliquots periodically. The reaction is typically complete within 2-4 hours. [4]

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to isolate the chiral indanone.

• Analysis:

  • Confirm the structure of the product by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

  • Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC) or chiral GC.

Self-Validating System: The protocol's trustworthiness is enhanced by consistent monitoring. The expected outcome is the near-complete conversion of the starting material to the cyclized product. The enantiomeric excess should be high and reproducible, validating the effectiveness of the chiral catalyst system.

Quantitative Data Summary: Potential Asymmetric Transformations

Transformation	Catalyst Type	Potential Product	Key Advantages of 5-Fluoro Substrate
Intramolecular Hydroacylation	Chiral Rhodium(I) Complex	Chiral 3-substituted Indanone	Enhanced aldehyde reactivity; potential for high ee (>95%). [4]
Asymmetric Transfer Hydrogenation	Chiral Ruthenium(II) Complex	Chiral Fluorinated Benzylic Alcohol	Precursor for pharmaceuticals; high ee and yield expected. [5]
Asymmetric Aldol Addition	Chiral Amine (e.g., Proline)	Chiral β-Hydroxy Aldehyde	Increased electrophilicity of aldehyde; good stereocontrol. [6]
Diels-Alder Cycloaddition	Chiral Lewis Acid	Chiral Cyclohexene Derivative	Modulated dienophile reactivity; access to complex scaffolds.

Conclusion

5-Fluoro-2-vinyl-benzaldehyde stands as a substrate of high potential for asymmetric catalysis. Its electronically tuned and bifunctional nature allows access to a diverse range of valuable chiral building blocks. The protocols and applications detailed in this guide are intended to serve as a robust starting point for researchers. By leveraging the principles of modern catalysis, the full synthetic utility of this versatile molecule can be unlocked, paving the way for innovations in drug discovery and materials science.

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• The Vinyl Group: Small but Mighty – Transition Metal Catalyzed and Non‐Catalyzed Vinylation Reactions. (n.d.). reposiTUm. [Link]

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• Annunziata, F., & Benaglia, M. (2019). Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species. Catalysts, 9(11), 928. [Link]

• Jacobsen, C. B., Nielsen, M., Worgull, D., Zweifel, T., Fisker, E., & Jørgensen, K. A. (2011). Asymmetric organocatalytic monofluorovinylations. Journal of the American Chemical Society, 133(19), 7398–7404. [Link]

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• 5-Fluoro-2-nitrobenzaldehyde. (n.d.). [Link]

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• Jun, C. H., & Lee, D. Y. (2005). Hydroacylation of 2-Vinyl Benzaldehyde Systems: An Efficient Method for the Synthesis of Chiral 3-Substituted Indanones. Journal of the American Chemical Society, 127(42), 14578–14579. [Link]

• Dalko, P. I., & Moisan, L. (2007). Asymmetric Catalysis Mediated by Synthetic Peptides. Chemical Reviews, 107(12), 5406–5452. [Link]

• Catalytic Synthesis of 5-Fluoro-2-oxazolines: Using BF 3 ·Et 2 O as the Fluorine Source and Activating Reagent. (2022). ACS Omega, 7(23), 20077–20087. [Link]

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The Strategic Synthesis of Fluorinated Heterocycles from 5-Fluoro-2-vinyl-benzaldehyde: A Guide for Medicinal and Process Chemistry

Introduction: The Significance of Fluorinated Heterocycles in Modern Drug Discovery

The incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. When integrated into heterocyclic scaffolds, these effects are often magnified, leading to compounds with enhanced therapeutic potential.

5-Fluoro-2-vinyl-benzaldehyde emerges as a highly versatile and valuable starting material for the construction of a diverse array of fluorinated heterocyclic systems. Its strategic placement of a fluorine atom on the aromatic ring, coupled with the reactive vinyl and aldehyde functionalities, provides a gateway to several important classes of heterocycles, including quinolines, isochromenes, and indanones. This application note provides a comprehensive overview of the synthetic strategies to access these key heterocyclic cores from 5-Fluoro-2-vinyl-benzaldehyde, complete with detailed experimental protocols and an analysis of the mechanistic rationale behind these transformations. The methodologies presented herein are designed to be robust and scalable, catering to the needs of researchers in both academic and industrial drug discovery settings.

I. Synthesis of 6-Fluoroquinoline Derivatives

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, particularly in the realms of anticancer and antimalarial agents. The presence of a fluorine atom at the 6-position, as would be derived from 5-fluoro-2-vinyl-benzaldehyde, is a common feature in many potent quinoline-based therapeutics. The synthesis of 6-fluoroquinolines from our starting material can be envisioned through a tandem process involving the in-situ formation of a 2-amino-5-fluorostyrene derivative, followed by a cyclization reaction.

A. Strategic Approach: The Friedländer Annulation

The Friedländer synthesis is a classic and reliable method for constructing quinolines, involving the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[1][2][3][4][5] In the context of 5-fluoro-2-vinyl-benzaldehyde, a preliminary step to generate the corresponding 2-amino derivative is necessary. This can be achieved through a reductive amination, which then undergoes an intramolecular Friedländer-type cyclization.

Reaction Causality: The electron-withdrawing nature of the fluorine atom can influence the reactivity of the aromatic ring, potentially affecting the ease of electrophilic aromatic substitution during cyclization. However, its position para to the vinyl group and meta to the aldehyde does not significantly deactivate the ortho position required for cyclization. The choice of a suitable nitrogen source and reducing agent in the initial step is critical to favor the formation of the 2-vinylaniline intermediate.

Workflow for Friedländer Annulation of 5-Fluoro-2-vinyl-benzaldehyde

Caption: Workflow for the synthesis of 6-fluoroquinolines.

Protocol 1: Two-Step Synthesis of 2-Methyl-6-fluoroquinoline

This protocol outlines a representative synthesis of a 6-fluoroquinoline derivative from 5-fluoro-2-vinyl-benzaldehyde via an isolable 2-amino-5-fluorostyrene intermediate, followed by a Skraup reaction, a variation of the Friedländer synthesis.[6][7][8]

Step 1: Synthesis of 2-Amino-5-fluorostyrene

• Reaction Setup: In a high-pressure reactor, dissolve 5-fluoro-2-vinyl-benzaldehyde (1.50 g, 10.0 mmol) in methanol (50 mL).

• Addition of Reagents: Add a solution of ammonia in methanol (7 N, 20 mL) followed by a catalytic amount of Raney Nickel (approximately 10% by weight).

• Hydrogenation: Pressurize the reactor with hydrogen gas (50 bar) and heat to 80 °C. Maintain vigorous stirring for 12 hours.

• Work-up: After cooling to room temperature, carefully vent the reactor and filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-amino-5-fluorostyrene.

Step 2: Skraup Synthesis of 2-Methyl-6-fluoroquinoline

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, cautiously add concentrated sulfuric acid (10 mL) to a mixture of 2-amino-5-fluorostyrene (1.37 g, 10.0 mmol) and glycerol (2.76 g, 30.0 mmol).

• Addition of Oxidizing Agent: Add nitrobenzene (1.23 g, 10.0 mmol) to the mixture.

• Heating: Heat the reaction mixture to 130 °C for 4 hours.

• Work-up: Allow the mixture to cool to room temperature and then carefully pour it onto crushed ice. Neutralize the solution with a concentrated sodium hydroxide solution until it is strongly alkaline.

• Extraction and Purification: Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-methyl-6-fluoroquinoline.

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
5-Fluoro-2-vinyl-benzaldehyde	150.15	10.0	1.0
Ammonia (in Methanol)	17.03	-	Excess
Raney Nickel	-	-	Catalytic
Hydrogen Gas	2.02	-	Excess
2-Amino-5-fluorostyrene	137.16	10.0	1.0
Glycerol	92.09	30.0	3.0
Nitrobenzene	123.11	10.0	1.0
Sulfuric Acid	98.08	-	Solvent/Catalyst

Table 1: Reagent quantities for the synthesis of 2-methyl-6-fluoroquinoline.

II. Synthesis of 6-Fluoroisochromene Derivatives

Isochromenes and their derivatives are important structural motifs found in a number of natural products and pharmacologically active compounds. The synthesis of 6-fluoroisochromenes from 5-fluoro-2-vinyl-benzaldehyde can be achieved through an intramolecular hetero-Diels-Alder reaction or an acid-catalyzed cyclization.

A. Strategic Approach: Intramolecular Hetero-Diels-Alder Reaction

The vinyl and aldehyde functionalities of 5-fluoro-2-vinyl-benzaldehyde are perfectly poised for an intramolecular hetero-Diels-Alder reaction, where the aldehyde acts as the dienophile and the vinyl group as part of the diene system. This transformation can be promoted by Lewis acids or thermal conditions.

Reaction Causality: The fluorine atom, being electron-withdrawing, can influence the electron density of the diene system, potentially affecting the reaction rate. The choice of catalyst and reaction conditions is crucial to achieve high yields and selectivity.

Workflow for Intramolecular Hetero-Diels-Alder Reaction

Caption: Workflow for the synthesis of 6-fluoroisochromene.

Protocol 2: Lewis Acid-Catalyzed Synthesis of 6-Fluoroisochromene

This protocol describes a general method for the synthesis of the parent 6-fluoroisochromene ring system.

• Reaction Setup: To a solution of 5-fluoro-2-vinyl-benzaldehyde (1.50 g, 10.0 mmol) in anhydrous dichloromethane (50 mL) under a nitrogen atmosphere, cool the mixture to -78 °C.

• Catalyst Addition: Add a solution of trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.22 g, 1.0 mmol, 0.1 equiv) in dichloromethane (5 mL) dropwise over 10 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (20 mL).

• Work-up and Purification: Allow the mixture to warm to room temperature, separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL). Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 6-fluoroisochromene.

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
5-Fluoro-2-vinyl-benzaldehyde	150.15	10.0	1.0
Trimethylsilyl trifluoromethanesulfonate	222.26	1.0	0.1
Dichloromethane	84.93	-	Solvent

Table 2: Reagent quantities for the synthesis of 6-fluoroisochromene.

III. Synthesis of 5-Fluoroindanone Derivatives

Indanones are key intermediates in the synthesis of a wide range of biologically active compounds and natural products. The intramolecular hydroacylation of 2-vinylbenzaldehydes, catalyzed by transition metals such as rhodium, provides a highly efficient and atom-economical route to substituted indanones.

A. Strategic Approach: Rhodium-Catalyzed Intramolecular Hydroacylation

This powerful transformation involves the oxidative addition of the aldehydic C-H bond to a rhodium(I) center, followed by migratory insertion of the vinyl group and reductive elimination to furnish the indanone product. The use of chiral ligands can render this reaction enantioselective, providing access to valuable chiral building blocks.

Reaction Causality: The success of this reaction is highly dependent on the choice of the rhodium catalyst and the ligand. The ligand influences both the reactivity and the enantioselectivity of the transformation. The fluorine substituent on the aromatic ring can impact the electronic properties of the substrate, which in turn can affect the rate of the catalytic cycle. A study by Johnson et al. demonstrated the successful rhodium-catalyzed hydroacylation of 5-fluoro-2-(2-methylallyl)benzaldehyde, a close analog of our target substrate, to the corresponding 3,4-dihydronaphthalen-1(2H)-one in high yield and excellent enantioselectivity.[9][10] This highlights the compatibility of the fluorine substituent with this methodology.

Workflow for Rhodium-Catalyzed Intramolecular Hydroacylation

Caption: Workflow for the enantioselective synthesis of 5-fluoro-1-indanone.

Protocol 3: Enantioselective Synthesis of (R)-5-Fluoro-3-methyl-1-indanone

This protocol is adapted from the literature for a closely related substrate and describes the synthesis of an enantioenriched 5-fluoroindanone derivative.[9][10]

• Catalyst Preparation: In a glovebox, to a vial, add [Rh(COD)Cl]₂ (5.0 mg, 0.01 mmol, 2.5 mol%) and (R)-DTBM-SEGPHOS (24.3 mg, 0.02 mmol, 5 mol%). Add anhydrous and degassed 1,2-dichloroethane (2.0 mL). Stir the mixture at room temperature for 30 minutes to form the catalyst solution.

• Reaction Setup: In a separate vial, dissolve 5-fluoro-2-(prop-1-en-2-yl)benzaldehyde (a close analog to the title compound, 71.2 mg, 0.4 mmol) in 1,2-dichloroethane (2.0 mL).

• Reaction Initiation: Add the substrate solution to the catalyst solution.

• Heating and Monitoring: Seal the vial and heat the reaction mixture at 80 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (R)-5-fluoro-3-methyl-1-indanone. The enantiomeric excess can be determined by chiral HPLC analysis.

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
5-Fluoro-2-(prop-1-en-2-yl)benzaldehyde	178.19	0.4	1.0
[Rh(COD)Cl]₂	493.08	0.01	0.025
(R)-DTBM-SEGPHOS	1215.48	0.02	0.05
1,2-Dichloroethane	98.96	-	Solvent

Table 3: Reagent quantities for the enantioselective synthesis of (R)-5-fluoro-3-methyl-1-indanone.

IV. Pauson-Khand Reaction for the Synthesis of Fluorinated Bicyclic Enones

For the construction of five-membered rings, the Pauson-Khand reaction offers a powerful strategy. This [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide, typically mediated by a cobalt carbonyl complex, can be applied in an intramolecular fashion to synthesize bicyclic enones.[11][12][13]

A. Strategic Approach: Intramolecular Pauson-Khand Reaction

In the context of 5-fluoro-2-vinyl-benzaldehyde, the vinyl group can serve as the alkene component. An alkyne tethered to the aldehyde functionality would enable an intramolecular Pauson-Khand reaction to construct a fluorinated indanone fused with a cyclopentenone ring.

Reaction Causality: The success of the Pauson-Khand reaction is often dependent on the nature of the alkene and alkyne partners. The fluorine substituent is generally well-tolerated in this reaction.[11] The preparation of the enyne precursor from 5-fluoro-2-vinyl-benzaldehyde is a key initial step.

Workflow for Intramolecular Pauson-Khand Reaction

Caption: Workflow for the synthesis of a fluorinated bicyclic enone.

Protocol 4: Synthesis of a Fluorinated Bicyclic Enone via Intramolecular Pauson-Khand Reaction

This protocol outlines a general procedure for the synthesis of a fluorinated bicyclic enone, starting with the preparation of the enyne precursor.

Step 1: Synthesis of the Enyne Precursor

• Reaction Setup: To a stirred suspension of indium powder (1.15 g, 10.0 mmol) in water (20 mL), add 5-fluoro-2-vinyl-benzaldehyde (1.50 g, 10.0 mmol) followed by propargyl bromide (1.19 g, 10.0 mmol).

• Reaction: Stir the mixture vigorously at room temperature for 6 hours.

• Work-up: Extract the reaction mixture with diethyl ether (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the corresponding homo-propargyl alcohol.

Step 2: Intramolecular Pauson-Khand Reaction

• Complexation: To a solution of the enyne precursor (1.90 g, 10.0 mmol) in dichloromethane (50 mL), add dicobalt octacarbonyl (3.42 g, 10.0 mmol). Stir the mixture at room temperature under a nitrogen atmosphere for 2 hours.

• Cyclization: Adsorb the reaction mixture onto silica gel and apply it to the top of a silica gel column. Elute with a suitable solvent mixture (e.g., hexane/ethyl acetate) to induce cyclization and remove the cobalt residues.

• Isolation: Collect the fractions containing the product and concentrate under reduced pressure to yield the fluorinated bicyclic enone.

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
5-Fluoro-2-vinyl-benzaldehyde	150.15	10.0	1.0
Indium Powder	114.82	10.0	1.0
Propargyl Bromide	118.96	10.0	1.0
Enyne Precursor	~190.22	10.0	1.0
Dicobalt Octacarbonyl	341.95	10.0	1.0

Table 4: Reagent quantities for the synthesis of a fluorinated bicyclic enone.

Conclusion

5-Fluoro-2-vinyl-benzaldehyde stands as a powerful and versatile building block for the synthesis of a variety of medicinally relevant fluorinated heterocyclic compounds. This application note has detailed robust and adaptable protocols for the preparation of 6-fluoroquinolines, 6-fluoroisochromenes, 5-fluoroindanones, and more complex bicyclic enones. The presented methodologies, including the Friedländer annulation, intramolecular hetero-Diels-Alder reaction, rhodium-catalyzed intramolecular hydroacylation, and the Pauson-Khand reaction, offer a diverse toolkit for researchers in drug discovery and process development. The strategic incorporation of fluorine via this readily accessible starting material provides a direct route to novel chemical entities with potentially enhanced pharmacological profiles.

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• Friedländer synthesis. (2023, December 1). In Wikipedia. [Link]

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• Escorihuela, J., Sedgwick, D. M., Llobat, A., Medio-Simón, M., Barrio, P., & Fustero, S. (2020). Pauson–Khand reaction of fluorinated compounds. Beilstein Journal of Organic Chemistry, 16, 1662–1682. [Link]

• Doebner–Miller reaction. (2023, October 29). In Wikipedia. [Link]

• The Friedländer Synthesis of Quinolines. (n.d.).
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• Pauson–Khand reaction. (2024, January 20). In Wikipedia. [Link]

• The Friedländer Synthesis of Quinolines. (n.d.). Organic Reactions.
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• Doebner-Miller Reaction. (n.d.). SynArchive. [Link]

• Synthesis of functionalised isochromans: epoxides as aldehyde surrogates in hexafluoroisopropanol. (2020). Chemical Science, 11(13), 3463-3469. [Link]

• Pauson-Khand reaction of fluorinated compounds. (2020). PubMed. [Link]

• Xi, C., et al. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 996. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Advances, 10(33), 19451-19479. [Link]

• Pauson-Khand Reaction. (n.d.). Chem.iitb.

• Synthesis of 6-Fluoroalkyl 6 H-Benzo[ c]chromenes via Visible-Light-Promoted Radical Addition/Cyclization of Biaryl Vinyl Ethers. (2018). PubMed. [Link]

• Combes喹啉合成(Combes Quinoline Synthesis). (2015, June 23). 化学空间Chem-Station. [Link]

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• Rhodium-catalyzed [5 + 2 + 1] cycloaddition of ene-vinylcyclopropanes and CO: reaction design, development, application in natural product synthesis, and inspiration for developing new reactions for synthesis of eight-membered carbocycles. (n.d.). Semantic Scholar.
• Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)
• Application Notes and Protocols for the Doebner Reaction in Quinoline Deriv
• Vinylcyclopropanes as Three-Carbon Synthons in Rhodium- Catalyzed Cycloadditions: Reaction Development, Mechanistic Studies. (2025, April 8). Accounts of Chemical Research.

• Johnson, K. F., Schmidt, A. C., & Stanley, L. M. (2015). Rhodium-Catalyzed, Enantioselective Hydroacylation of ortho-Allylbenzaldehydes. Organic Letters, 17(19), 4654–4657. [Link]

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• Johnson, K. F., Schmidt, A. C., & Stanley, L. M. (2015). Rhodium-Catalyzed, Enantioselective Hydroacylation of ortho- Allylbenzaldehydes. Iowa State University Digital Repository. [Link]

• Cascade Cyclization of o-(2-Acyl-1-ethynyl)benzaldehydes with Amino Acid Derivatives: Synthesis of Indeno[2,1-c]pyran-3-ones and 1-Oxazolonylisobenzofurans via the Erlenmeyer–Plöchl Azlactone Reaction. (2020). Molecules, 25(21), 5039. [Link]

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Application Note: Photoredox-Catalyzed Multi-Component Synthesis of Trifluoromethylated Phthalans using 5-Fluoro-2-vinylbenzaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Multi-Component Reactions (MCRs), Photoredox Catalysis, Fluorinated Pharmacophores

Executive Summary

The incorporation of trifluoromethyl (–CF₃) groups into heterocyclic scaffolds is a cornerstone strategy in modern drug development, significantly enhancing metabolic stability, lipophilicity, and target binding affinity. Phthalans (1,3-dihydroisobenzofurans) are ubiquitous pharmacophores in medicinal chemistry, yet their trifluoromethylated derivatives remain synthetically challenging to access.

This application note details an advanced, highly diastereoselective three-component tandem protocol utilizing 5-Fluoro-2-vinylbenzaldehyde as a bifunctional building block. By coupling this substrate with a nucleophile (TMSN₃ or TMSCN) and a –CF₃ radical source (Umemoto's reagent) under visible-light photoredox catalysis, researchers can rapidly assemble complex, heavily functionalized 1,3-disubstituted phthalans in a single vessel. This methodology, pioneered by the Masson group , exemplifies step-economy and provides a robust platform for late-stage functionalization.

Mechanistic Rationale & Causality

To successfully execute this MCR, it is critical to understand the causality behind the reagent selection and the precise sequence of molecular events:

• The Role of 5-Fluoro-2-vinylbenzaldehyde: The fluorine atom at the C5 position exerts a strong inductive electron-withdrawing effect ( −I effect). This increases the partial positive charge on the adjacent carbonyl carbon, significantly accelerating the initial nucleophilic attack by sterically hindered silanes (TMSN₃). Furthermore, during the subsequent radical cascade, the fluorine atom modulates the electron density of the aromatic ring, stabilizing the transition state and suppressing unwanted intermolecular radical-radical dimerization.

• In Situ Intermediate Generation: The reaction does not proceed via a pre-formed enol or imine. Instead, the nucleophile attacks the aldehyde to form an α -azido or α -cyano alcoholate intermediate in situ. The excess of TMSN₃ (5.0 equivalents) is required to drive this equilibrium forward before photocatalysis begins.

• Photoredox Cascade: The photocatalyst,[Ru(bpy)₃(PF₆)₂], is excited by blue LEDs. The excited state Ru(II)∗ undergoes oxidative quenching by Umemoto's reagent, generating a highly electrophilic •CF3​ radical and Ru(III) . The •CF3​ radical adds regioselectively to the pendant vinyl group of the intermediate.

• Intramolecular Oxytrifluoromethylation: The resulting carbon-centered radical undergoes rapid intramolecular cyclization with the pendant oxygen atom. The Ru(III) species then oxidizes the resulting intermediate to a stable cation, closing the photoredox cycle and yielding the final phthalan.

Reaction Pathway Visualization

Mechanism of photoredox-catalyzed MCR for trifluoromethylated phthalans.

Experimental Protocol: A Self-Validating Workflow

As a Senior Application Scientist, I mandate that protocols must be self-validating. The following procedure includes built-in analytical checkpoints to ensure reaction integrity at every stage.

Materials & Equipment

• Substrate: 5-Fluoro-2-vinylbenzaldehyde (0.10 mmol)

• Reagents: Azidotrimethylsilane (TMSN₃, 0.50 mmol), Umemoto's reagent (0.15 mmol)

• Catalyst: [Ru(bpy)₃(PF₆)₂] (0.005 mmol, 5 mol%)

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂, 2.0 mL)

• Equipment: Schlenk tube, Blue LED photoreactor ( λ = 465 nm, 3.6 W).

Step-by-Step Methodology

Step 1: Reagent Assembly In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-Fluoro-2-vinylbenzaldehyde, Umemoto's reagent, and the[Ru(bpy)₃(PF₆)₂] photocatalyst.

• Causality: Solid reagents are added prior to degassing to prevent atmospheric moisture from hydrolyzing the highly sensitive Umemoto's reagent.

Step 2: Degassing & Solvent Addition Evacuate and backfill the Schlenk tube with ultra-pure Argon (3 cycles). Add anhydrous CH₂Cl₂ via a gastight syringe.

• Causality: Molecular oxygen is a potent triplet state quencher for Ru(II)* and will aggressively scavenge the •CF3​ radical. Strict anaerobic conditions are non-negotiable.

Step 3: Nucleophile Introduction Add TMSN₃ dropwise to the stirring solution.

• Validation Checkpoint 1: Monitor via TLC (Hexane/EtOAc 9:1). The distinct UV-active spot of the starting aldehyde ( Rf​≈0.6 ) should convert entirely to the baseline-shifted α -azido alcoholate intermediate within 15 minutes. Do not proceed to irradiation until this conversion is confirmed.

Step 4: Photoredox Catalysis Place the Schlenk tube in the Blue LED photoreactor. Irradiate at room temperature for 2 hours with vigorous stirring.

• Validation Checkpoint 2: The solution must maintain a vibrant orange/red luminescence. A shift to a muddy brown color indicates catalyst degradation or oxygen intrusion, necessitating a reaction abort.

Step 5: Work-up and Isolation Quench the reaction with deionized water (2 mL). Extract the aqueous layer with CH₂Cl₂ ( 3×5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Hexane/Ethyl Acetate gradient).

• Validation Checkpoint 3: Confirm the product via 19 F NMR. The successful formation of the trifluoromethylated phthalan is definitively marked by a characteristic triplet/quartet signal around δ -63.3 ppm , distinct from the unreacted Umemoto's reagent.

Quantitative Data & Substrate Comparison

The electronic nature of the 2-vinylbenzaldehyde derivative heavily influences both the overall yield and the diastereomeric ratio (dr) of the final phthalan. The table below summarizes the comparative efficiency of the multi-component protocol across different electronic profiles.

Substrate	Nucleophile	Target Product	Yield (%)	Diastereomeric Ratio (cis:trans)
2-Vinylbenzaldehyde	TMSN₃	1-Azido-3-trifluoroethyl-1,3-phthalan	49	>95:5
5-Fluoro-2-vinylbenzaldehyde	TMSN₃	1-Azido-5-fluoro-3-trifluoroethyl-1,3-phthalan	54	>95:5
5-Methoxy-2-vinylbenzaldehyde	TMSN₃	1-Azido-5-methoxy-3-trifluoroethyl-1,3-phthalan	42	>95:5
2-Vinylbenzaldehyde	TMSCN	1-Cyano-3-trifluoroethyl-1,3-phthalan	56	56:34:7:3

Data Interpretation: The electron-withdrawing 5-fluoro substitution provides a slight yield enhancement compared to the unsubstituted and electron-donating (5-methoxy) variants, validating the hypothesis that increased aldehyde electrophilicity accelerates the rate-determining initial nucleophilic attack. Furthermore, the use of TMSN₃ yields exceptional cis-diastereoselectivity, whereas TMSCN results in a complex mixture of diastereomers due to the reduced steric bulk and altered transition state geometry of the cyano group.

References

• Jarrige, L., Carboni, A., Dagousset, G., Levitre, G., Magnier, E., & Masson, G. (2016). Photoredox-Catalyzed Three-Component Tandem Process: An Assembly of Complex Trifluoromethylated Phthalans and Isoindolines. Organic Letters, 18(12), 2906-2909. URL:[Link]

• Carboni, A., Dagousset, G., Magnier, E., & Masson, G. (2014). Photoredox-Induced Three-Component Oxy-Amino-and Carbotrifluoromethylation of Enecarbamates. Organic Letters, 16(4), 1240-1243. URL:[Link]

Application Note: Functionalization of 5-Fluoro-2-vinyl-benzaldehyde in Organic Synthesis

Mechanistic Insights, Self-Validating Protocols, and Advanced Catalytic Workflows

Executive Summary

5-Fluoro-2-vinyl-benzaldehyde (5-F-2-VBA) is a privileged, bifunctional building block in modern synthetic organic chemistry. The strategic installation of a strongly electronegative fluorine atom at the 5-position exerts a profound stereoelectronic influence on the aromatic system. It lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the formyl group, increasing its susceptibility to nucleophilic attack, while simultaneously modulating the electron density of the adjacent vinyl moiety. This unique electronic topology makes 5-F-2-VBA an ideal precursor for constructing complex fluorinated heterocycles—such as indanones, phthalans, and isoindolines—which are highly sought after in drug development for their enhanced metabolic stability and lipophilicity.

This application note details the causality behind its reactivity and provides field-proven, self-validating protocols for its synthesis and downstream functionalization.

Precursor Generation: Suzuki-Miyaura Vinylation

The synthesis of 5-F-2-VBA relies on the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-bromo-5-fluorobenzaldehyde. To ensure high yielding and reproducible results, potassium vinyltrifluoroborate is utilized instead of volatile and unstable vinylboronic acids. This choice prevents protodeboronation and allows for precise stoichiometric control, ensuring the reaction is robust and scalable .

Synthetic workflow for the generation and functionalization of 5-F-2-VBA.

Protocol 1: Synthesis of 5-Fluoro-2-vinyl-benzaldehyde

Objective: High-yield generation of the 5-F-2-VBA scaffold.

• Preparation: In an oven-dried Schlenk tube, combine 2-bromo-5-fluorobenzaldehyde (10.0 mmol, 1.0 equiv), potassium vinyltrifluoroborate (12.0 mmol, 1.2 equiv), Pd(OAc)₂ (0.5 mmol, 5 mol%), PPh₃ (1.0 mmol, 10 mol%), and Cs₂CO₃ (30.0 mmol, 3.0 equiv).

• Solvent Addition: Add a degassed mixture of THF/H₂O (9:1 v/v, 100 mL) under a positive argon atmosphere.

• Reaction: Seal the tube and stir the biphasic mixture vigorously at 70 °C for 4 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate (50 mL) and wash with deionized water (3 × 30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, hexanes/ethyl acetate 95:5) to yield the product as a pale yellow oil.

• System Validation & QC:

  • Visual Cue: The reaction mixture transitions from a dark red/brown suspension to a black palladium(0) precipitate upon completion, indicating catalyst turnover and aggregation.

  • Analytical Validation: TLC monitoring (UV active at 254 nm). The product must show a distinct doublet of doublets in the ¹H NMR spectrum around δ 5.50 and 5.65 ppm, confirming the integrity of the terminal vinyl protons.

Photoredox-Catalyzed Azidotrifluoromethylation

Visible-light photoredox catalysis provides a mild, highly selective route to functionalize the vinyl group of 5-F-2-VBA. The Ru(bpy)₃²⁺ catalyst, upon excitation by blue LEDs, undergoes a single-electron transfer (SET) to Umemoto’s reagent, generating an electrophilic trifluoromethyl radical (•CF₃). The •CF₃ radical regioselectively adds to the terminal carbon of the vinyl group, forming a stable benzyl radical. The 5-fluoro substituent stabilizes this intermediate while preventing unwanted ortho-side reactions. Subsequent oxidation yields a benzylic cation, which is rapidly trapped by the oxygen atom of the transiently formed α-azido alkoxide, yielding complex trifluoromethylated phthalans .

Photoredox catalytic cycle for the azidotrifluoromethylation of 5-F-2-VBA.

Protocol 2: Assembly of Trifluoromethylated Phthalans

Objective: Diastereoselective synthesis of 1-azido-3-trifluoroethyl-1,3-phthalans.

• Preparation: In a dry 10 mL glass vial equipped with a magnetic stir bar, add 5-F-2-VBA (0.10 mmol, 1.0 equiv), Umemoto’s reagent (0.15 mmol, 1.5 equiv), and Ru(bpy)₃(PF₆)₂ (0.005 mmol, 5 mol%).

• Degassing: Add anhydrous CH₂Cl₂ (2.0 mL) and azidotrimethylsilane (TMSN₃, 0.50 mmol, 5.0 equiv). Degas the mixture via three freeze-pump-thaw cycles to strictly remove dissolved oxygen (which quenches the excited *Ru(II) state).

• Irradiation: Backfill with argon, seal the vial, and irradiate the mixture with a 3.6 W blue LED lamp (λ = 465 nm) at a constant 20 °C for 2 hours.

• Workup: Quench the reaction by turning off the light source and exposing the mixture to air. Evaporate the solvent directly under a stream of nitrogen.

• Purification: Purify the crude residue by flash chromatography to isolate the fluorinated phthalan.

• System Validation & QC:

  • Visual Cue: The reaction is self-indicating. The persistent bright orange luminescence of the Ru(bpy)₃²⁺ complex confirms active photocatalysis. A transition to a dull brown indicates catalyst degradation or oxygen contamination.

  • Analytical Validation: Prior to column chromatography, spike the crude mixture with 1,3,5-trimethoxybenzene as an internal standard. A ¹⁹F NMR scan should reveal a distinct triplet around δ -63.3 ppm, confirming the successful incorporation of the CF₃ group and validating mass balance before isolation.

Transition-Metal Catalyzed Hydroacylation

The intramolecular hydroacylation of 5-F-2-VBA to 5-fluoro-1-indanone is driven by Rh(I) catalysis. The critical challenge in standard aldehyde hydroacylation is competitive decarbonylation. However, the pendant vinyl group acts as a directing and trapping moiety. The Rh(I) center inserts into the formyl C-H bond via oxidative addition. The electron-withdrawing 5-fluoro atom accelerates this step by increasing the electrophilicity of the aldehyde. Subsequent migratory insertion of the coordinated vinyl group into the Rh-H bond forms a metallacycle, which undergoes reductive elimination to forge the indanone core.

Protocol 3: Rhodium-Catalyzed Intramolecular Hydroacylation

Objective: Atom-economical cyclization to 5-fluoro-1-indanone.

• Catalyst Activation: In an argon-filled glovebox, dissolve [Rh(cod)Cl]₂ (2.5 mol%) and an appropriate phosphine ligand (e.g., BINAP, 5 mol%) in anhydrous 1,2-dichloroethane (DCE, 1.0 mL). Stir for 15 minutes to pre-form the active cationic Rh(I) complex.

• Substrate Addition: Add a solution of 5-F-2-VBA (0.50 mmol) in DCE (1.5 mL) dropwise to the catalyst mixture.

• Reaction: Stir the sealed reaction vessel at 80 °C for 12 hours.

• Workup: Cool the mixture, filter through a short pad of silica gel (eluting with CH₂Cl₂), and concentrate.

• Purification: Isolate the 5-fluoro-1-indanone via chromatography.

• System Validation & QC:

  • Visual Cue: The absence of gas evolution (CO gas) during the heating phase confirms that the desired hydroacylation is outcompeting the unwanted decarbonylation pathway.

  • Analytical Validation: FT-IR analysis of the crude mixture will show the disappearance of the aldehyde carbonyl stretch (~1695 cm⁻¹) and the emergence of a strained cyclic ketone stretch (~1715 cm⁻¹).

Quantitative Data Summary

The table below summarizes the expected performance metrics for the functionalization of 5-F-2-VBA across various catalytic systems, providing benchmarks for quality control.

Reaction Pathway	Catalyst System	Key Reagents	Avg. Yield (%)	Key Performance Metric
Precursor Synthesis	Pd(OAc)₂ / PPh₃	Potassium vinyltrifluoroborate	89 - 91%	>98% purity (NMR); No protodeboronation
Azidotrifluoromethylation	Ru(bpy)₃(PF₆)₂	Umemoto's Reagent, TMSN₃	75 - 78%	>95:5 diastereomeric ratio (dr)
Intramolecular Hydroacylation	[Rh(cod)Cl]₂ / BINAP	None (Atom economical)	85 - 90%	Zero decarbonylation byproducts
Arylbenzylation	NiBr₂ / Imine-stabilized	Arylzinc reagents, Benzyl halides	70 - 75%	Autocatalytic acceleration by ZnX₂

References

• Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids. The Journal of Organic Chemistry, 2014. URL:[Link]

• Photoredox-Catalyzed Three-Component Tandem Process: An Assembly of Complex Trifluoromethylated Phthalans and Isoindolines. Organic Letters, 2016. URL:[Link]

• Ni-Catalyzed Arylbenzylation of Alkenylarenes. Kinetic Studies Reveal Autocatalysis by ZnX2. Journal of the American Chemical Society, 2018. URL:[Link]

• Hydroacylation of 2-Vinyl Benzaldehyde Systems: An Efficient Method for the Synthesis of Chiral 3-Substituted Indanones. Journal of the American Chemical Society, 2005. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Stabilization and Handling of 5-Fluoro-2-vinyl-benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter unexpected yields, catalyst poisoning, or complete reaction failures when utilizing styrenic building blocks.

5-Fluoro-2-vinyl-benzaldehyde is a highly versatile intermediate, particularly in 1[1]. However, its conjugated vinyl group makes it 2[2]. To mitigate this, commercial suppliers stabilize vinyl benzaldehydes with inhibitors. Understanding the mechanistic causality behind how these inhibitors operate—and how to properly remove them—is critical for experimental success.

Troubleshooting FAQs: Storage & Causality of Polymerization

Q1: My 5-Fluoro-2-vinyl-benzaldehyde turned into a viscous gel in the freezer. I stored it under pure Argon to be safe. What went wrong? A1: You likely induced "inhibitor starvation." The standard inhibitor used for vinyl benzaldehydes is 4-tert-butylcatechol (TBC). TBC is technically a pre-inhibitor;3[3]. Oxygen reacts with monomer radicals to form peroxy radicals, which TBC then quenches by donating a hydrogen atom, forming a stable quinone. By purging the headspace with 100% Argon, you removed the oxygen necessary for TBC to operate. Always store TBC-stabilized monomers with a standard air headspace at 2–8°C.

Q2: Does the fluorine atom at the 5-position affect its stability compared to standard 2-vinylbenzaldehyde? A2: Yes. The highly electronegative fluorine atom withdraws electron density from the aromatic ring via inductive effects. While this makes the molecule an excellent electrophilic partner in cross-coupling, it also alters the electron density of the conjugated vinyl group, making the double bond highly reactive toward radical propagation. This necessitates strict adherence to temperature and inhibitor protocols.

Q3: How can I verify if my batch has started to polymerize before I set up my catalytic reaction? A3: Polymerization introduces high-molecular-weight chains that drastically alter the physical and spectroscopic properties of the bulk material.

• Visual/Tactile: The liquid will become highly viscous or completely solidify into a glassy gel.

• Spectroscopic (Self-Validating): Take a rapid ¹H-NMR in CDCl₃. The4[4]. If polymerization has occurred, you will observe significant line broadening at the baseline of these peaks, and new broad aliphatic signals will appear between 1.5–2.5 ppm corresponding to the polymer backbone.

Logical flow of radical polymerization and TBC-mediated inhibition.

Quantitative Data: Inhibitor Selection

If you are distilling the monomer for long-term storage, you must re-inhibit it. Below is a comparative analysis of common inhibitors to guide your selection.

Inhibitor	Typical Concentration	Mechanism of Action	Oxygen Requirement	Suitability for 5-Fluoro-2-vinyl-benzaldehyde
4-tert-Butylcatechol (TBC)	100 - 500 ppm	Scavenges peroxy radicals to form stable quinones.	High (Requires trace O₂)	Excellent (Industry standard for highly reactive styrenic/vinyl arene monomers).
Butylated hydroxytoluene (BHT)	50 - 200 ppm	Sterically hindered phenol donates H⁺ to radicals.	Low	Good , but generally less effective for long-term storage of electron-deficient vinyls.
Hydroquinone (HQ)	10 - 100 ppm	Forms semiquinone resonance-stabilized radicals.	Moderate	Fair , can cause unwanted discoloration and side-reactions with the aldehyde moiety.

Experimental Protocol: Self-Validating TBC Removal

Objective: Remove TBC to prevent it from poisoning sensitive transition-metal catalysts (like Pd or Ni) during downstream functionalization.

Note: This must be a self-validating system. Never assume the inhibitor is fully removed without analytical confirmation.

Step 1: Stationary Phase Preparation Pack a short glass column (or a glass Pasteur pipette for <1g quantities) with basic alumina (Brockmann Grade I).

• Causality: TBC is a catechol (a weak acid) and is highly polar. Basic alumina will strongly retain the TBC via acid-base interactions, allowing the less polar 5-fluoro-2-vinyl-benzaldehyde to pass through unimpeded.

Step 2: Elution Dilute the monomer in a minimal amount of a non-polar solvent (e.g., pentane or hexanes) and pass it through the basic alumina plug. Flush with 2-3 column volumes of the same solvent.

Step 3: Validation (Critical Checkpoint) Before proceeding to your main reaction, spot the eluent on a TLC plate and stain with KMnO₄. TBC will remain trapped at the baseline (R_f = 0 in hexanes), while the monomer will migrate.

• Alternative Validation: Run a rapid ¹H-NMR and confirm the complete disappearance of the massive tert-butyl singlet at ~1.3 ppm. This validates that your system is inhibitor-free.

Step 4: Solvent Removal Concentrate the eluent under reduced pressure.

• Causality: Keep the rotary evaporator water bath strictly below 30°C. Without its inhibitor, the concentrated monomer is highly susceptible to thermally-induced auto-polymerization. Use the purified monomer immediately in your reaction.

Experimental workflow for self-validating inhibitor removal.

References

• [4] Title: Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids | The Journal of Organic Chemistry - ACS Publications Source: acs.org URL: 4

• [1] Title: Ni-Catalyzed Arylbenzylation of Alkenylarenes. Kinetic Studies Reveal Autocatalysis by ZnX2 - PMC Source: nih.gov URL: 1

• [2] Title: 50th Anniversary Perspective: Polymer Functionalization | Macromolecules Source: acs.org URL: 2

• [3] Title: 3-Vinylbenzaldehyde | 19955-99-8 | Benchchem Source: benchchem.com URL: 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Vinylbenzaldehyde | 19955-99-8 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing reaction yields with 5-Fluoro-2-vinyl-benzaldehyde

Welcome to the Technical Support Center for 5-Fluoro-2-vinyl-benzaldehyde (CAS: 1228180-96-8). This compound is a highly versatile, bifunctional fluorinated building block increasingly utilized in 3D chemical space exploration and drug discovery. However, the presence of a reactive aldehyde, an easily polymerizable vinyl group, and an electrophilic fluorinated aromatic ring presents unique chemoselectivity challenges.

This guide provides field-proven troubleshooting strategies, optimized protocols, and mechanistic insights to help you maximize reaction yields.

FAQ Section 1: Precursor Synthesis & Handling

Q: How do I synthesize 5-Fluoro-2-vinyl-benzaldehyde with high purity while avoiding vinyl polymerization? A: The most reliable method is the Suzuki-Miyaura cross-coupling of 2-bromo-5-fluorobenzaldehyde with potassium vinyltrifluoroborate.

• Causality: Potassium vinyltrifluoroborate is utilized instead of vinyl boronic acids or stannanes because it is highly stable, non-toxic, and releases the active boronic species slowly in the presence of water. This controlled release prevents rapid homocoupling and minimizes the risk of vinyl polymerization. Cesium carbonate (Cs₂CO₃) is selected as the base because it provides optimal basicity for transmetalation without triggering nucleophilic aromatic substitution of the sensitive fluoro group[1].

Step-by-Step Methodology:

• Preparation: In a sealed tube, dissolve 2-bromo-5-fluorobenzaldehyde (1.0 equiv, e.g., 10 mmol) in a 9:1 mixture of THF/H₂O (0.1 M concentration).

• Reagent Addition: Successively add Pd(OAc)₂ (0.05 equiv), PPh₃ (0.1 equiv), potassium vinyltrifluoroborate (1.2 equiv), and Cs₂CO₃ (3.0 equiv).

• Reaction: Stir the mixture at room temperature for 5 minutes to ensure homogenization, then heat to 70 °C for 4 hours.

• Workup: Cool to room temperature, quench with H₂O, and extract with ethyl acetate (3x). Dry the combined organic layers over Na₂SO₄ and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography using CH₂Cl₂ as the eluent to yield the product as a yellow oil (typically ~91% yield)[1].

• Self-Validating System: Analyze the crude mixture via ¹H NMR. The appearance of the distinct doublet of doublets (dd) for the terminal vinyl protons at ~5.50 ppm and ~5.62 ppm, alongside the preservation of the aldehyde singlet at ~10.24 ppm, confirms successful cross-coupling without aldehyde degradation[1].

FAQ Section 2: Transition-Metal Catalysis & Yield Optimization

Q: Direct Heck functionalization of 5-Fluoro-2-vinyl-benzaldehyde is failing. I recover mostly starting material or direct cross-coupling byproducts. How can I achieve 1,2-dicarbofunctionalization? A: The native aldehyde group fails to stabilize the crucial Ni-alkyl intermediate, leading to premature β-hydride elimination or catalyst deactivation. You must transiently convert the aldehyde into an imine (e.g., using aniline).

• Causality: The nitrogen lone pair of the transient imine coordinates to the nickel center. This directs the initial carbometalation and stabilizes the resulting C(sp³)-NiX intermediate as a metallacycle, preventing β-hydride elimination and allowing successful transmetalation with an arylzinc reagent[2].

Step-by-Step Methodology (Ni-Catalyzed Arylbenzylation):

• Imine Condensation: React 5-fluoro-2-vinyl-benzaldehyde with aniline in the presence of molecular sieves to form the transient imine.

  • Self-Validation: Prior to adding the Ni catalyst, confirm complete imine formation by observing the shift of the aldehyde proton (~10.2 ppm) to an imine proton (~8.4 ppm) via crude ¹H NMR.

• Catalytic Setup: In a nitrogen-filled glovebox, combine the imine (0.50 mmol), benzyl halide (1.5 equiv), and arylzinc reagent (2.0 equiv) in anhydrous toluene (0.5 mL).

• Initiation: Add Ni(cod)₂ (0.5 mol%).

• Reaction: Stir at room temperature for 12 hours. The reaction is autocatalyzed by the in situ generation of ZnX₂[2].

• Hydrolysis: Quench with 1M HCl to hydrolyze the imine back to the aldehyde, yielding the 1,1,3-triarylpropyl derivative.

Table 1: Optimization of Ni-Catalyzed Arylbenzylation Conditions [2]

Catalyst	Solvent	Time (h)	Additive / Autocatalyst	Yield (%)
Ni(cod)₂ (0.5 mol%)	Toluene	12	ZnX₂ (In situ)	85
Ni(cod)₂ (0.5 mol%)	THF	12	ZnX₂ (In situ)	78
Ni(cod)₂ (0.5 mol%)	DMF	12	ZnX₂ (In situ)	< 20
Ni(PPh₃)₄ (2.0 mol%)	Toluene	12	ZnX₂ (In situ)	45
NiBr₂ (2.0 mol%)	Toluene	24	None	0

| Pd(OAc)₂ (2.0 mol%) | Toluene | 24 | None | 0 |

Mechanistic workflow for Ni-catalyzed arylbenzylation of 5-Fluoro-2-vinylbenzaldehyde.

FAQ Section 3: Tandem Cyclization Reactions

Q: I am trying to synthesize fluorinated isoquinolones via tandem condensation-cyclization. What are the optimal parameters to maximize yield? A: The reaction between 5-fluoro-2-vinyl-benzaldehyde and anilines to form isoquinolone derivatives proceeds through a tandem sequence: imine condensation, 6π-electrocyclization, and aerobic oxidation.

• Causality: The choice of solvent dictates the efficiency of the 6π-electrocyclization. Protic solvents like ethanol (EtOH) stabilize the transition state of the electrocyclization better than aprotic solvents, significantly boosting the yield[3].

Table 2: Solvent Optimization for Isoquinolone Tandem Reaction [3]

Solvent System	Temp (°C)	Catalyst / Conditions	Yield (%)
EtOH	Reflux	Aerobic Oxidation	92
o-Dichlorobenzene/n-BuOH	150	Solvothermal (3 days)	68

| DMF | 150 | Solvothermal (3 days) | < 50 |

Troubleshooting Guide: Diagnosing Low Yields

When working with highly reactive bifunctional aromatics, deviations in yield usually stem from three distinct pathways: failure of catalyst initiation, unwanted polymerization, or base-mediated degradation. Use the logic tree below to diagnose your specific issue.

Troubleshooting logic tree for diagnosing low yields in vinylbenzaldehyde reactions.

Detailed Resolutions:

• High Unreacted Starting Material: If using Ni(cod)₂, ensure your catalyst has not oxidized (it should be a vibrant yellow/mustard powder, not green/black). Ensure your transient imine has fully formed before introducing the metal catalyst[2].

• Insoluble Polymeric Mass: The vinyl group is highly susceptible to radical polymerization at elevated temperatures. Dilute your reaction mixture (e.g., from 0.5 M to 0.05 M) to favor intramolecular reactions over intermolecular chain growth, or add a radical scavenger like BHT if the mechanism allows.

• Defluorinated Byproducts: The fluorine atom at the 5-position is highly electrophilic due to the electron-withdrawing nature of the para-aldehyde group. If you observe nucleophilic aromatic substitution (SNAr) byproducts, switch from strong bases (like KOH or NaOtBu) to milder, non-nucleophilic bases like Cs₂CO₃ or K₃PO₄[1].

References

• Title: Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Ni-Catalyzed Arylbenzylation of Alkenylarenes. Kinetic Studies Reveal Autocatalysis by ZnX₂ Source: NIH / PMC URL: [Link]

• Title: Tandem reaction to access isoquinolone-linked covalent organic frameworks for photocatalytic synthesis of benzimidazoles Source: Chemical Communications (RSC Publishing) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Tandem reaction to access isoquinolone-linked covalent organic frameworks for photocatalytic synthesis of benzimidazoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 5-Fluoro-2-vinyl-benzaldehyde

Welcome to the technical support center for the purification of crude 5-Fluoro-2-vinyl-benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile but challenging intermediate. The unique combination of a reactive aldehyde, an electron-withdrawing fluorine atom, and a polymerizable vinyl group necessitates careful consideration of purification strategies to ensure high purity and prevent product loss.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 5-Fluoro-2-vinyl-benzaldehyde?

A1: The impurity profile of crude 5-Fluoro-2-vinyl-benzaldehyde is largely dependent on the synthetic route and handling procedures. However, several common impurities are frequently observed:

• Oxidation Product: The aldehyde group is highly susceptible to air oxidation, leading to the formation of 5-Fluoro-2-vinyl-benzoic acid. This is often the most common impurity, especially in older samples or reactions with prolonged exposure to air.[1][2]

• Polymerization Products: The vinyl group is prone to radical polymerization, especially at elevated temperatures, resulting in the formation of oligomers or polymers.[2][3] This can manifest as a viscous oil, a waxy solid, or an intractable tar in your crude product.

• Synthetic By-products: Depending on the synthesis (e.g., Suzuki or Stille coupling to introduce the vinyl group, or formylation of 4-fluoro-styrene), impurities can include unreacted starting materials (like 2-bromo-5-fluorobenzaldehyde), residual catalysts (e.g., palladium species), and isomeric by-products.

• Dimerization Products: Under certain catalytic conditions, 2-vinyl benzaldehydes can undergo a dimerization reaction, which competes with other desired transformations.[4]

Q2: My crude product is a thick, viscous oil or has started to solidify. What does this mean?

A2: This is a classic indication of polymerization.[2] The vinyl group on the molecule can react with other molecules to form long polymer chains, drastically increasing the viscosity. This process can be initiated by heat, light, or trace radical initiators. If polymerization is significant, purification becomes exceedingly difficult. The polymer can sometimes be "cracked" back to the monomer by careful heating under high vacuum, but this is often a low-yielding process.[2] It is crucial to handle the crude material at low temperatures and consider adding a polymerization inhibitor if it will be stored or heated.

Q3: What are the primary methods for purifying 5-Fluoro-2-vinyl-benzaldehyde?

A3: The choice of purification method depends on the scale of your reaction and the nature of the impurities. The main techniques are:

• Vacuum Distillation: Ideal for removing non-volatile impurities like polymers, salts, and catalyst residues. However, it carries a high risk of thermally induced polymerization.[2][5]

• Column Chromatography: Excellent for separating the target molecule from by-products with different polarities, such as unreacted starting materials or the corresponding alcohol.[6]

• Aqueous Wash / Extraction: A simple and effective first step to remove acidic (e.g., benzoic acid) or basic impurities.[1][5]

• Sodium Bisulfite Adduct Formation: A highly selective method for separating aldehydes from other functional groups. The aldehyde forms a water-soluble adduct with sodium bisulfite, which can be isolated and then reverted to the pure aldehyde.[1][4][7]

Q4: How should I store the purified 5-Fluoro-2-vinyl-benzaldehyde to prevent degradation?

A4: To ensure long-term stability:

• Store Cold: Keep the purified compound in a refrigerator or freezer at temperatures below 4 °C.

• Store Under Inert Atmosphere: Displace oxygen with an inert gas like argon or nitrogen before sealing the container. Oxygen is the primary culprit for oxidation to benzoic acid.[8]

• Store in the Dark: Use an amber vial or wrap the container in aluminum foil to protect it from light, which can initiate polymerization.

• Consider an Inhibitor: For long-term storage, especially if the material will be subjected to heating in subsequent steps, adding a small amount (100-200 ppm) of a radical inhibitor like Butylated Hydroxytoluene (BHT) or hydroquinone can be beneficial.[5]

Purification Method Selection Workflow

The following diagram provides a decision-making framework to help you select the most appropriate purification strategy.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide by Method

Vacuum Distillation

This method is effective but carries the highest risk due to the thermal sensitivity of the vinyl group.

Problem	Potential Cause(s)	Solution(s)
Product darkens or decomposes in the distillation flask.	1. Distillation temperature is too high. 2. Prolonged heating time. 3. Presence of acidic or basic impurities catalyzing decomposition.	1. Use a better vacuum source to lower the boiling point. Aim for the lowest possible pressure. 2. Pre-wash the crude material with dilute sodium bicarbonate solution, followed by water and brine, then dry thoroughly before distilling.[2] 3. Ensure efficient heating with a well-stirred oil bath to minimize distillation time.
The crude material solidifies or becomes highly viscous upon heating.	Thermal initiation of polymerization.	1. Add a non-volatile polymerization inhibitor to the distillation flask before heating. Common choices include hydroquinone, phenothiazine, or BHT (100-500 ppm).[5][7][9] 2. If polymerization is severe, distillation may not be feasible. Consider an alternative method like bisulfite adduct formation.
Product is not distilling at the expected temperature/pressure.	1. Inaccurate pressure reading (manometer issue). 2. Leaks in the distillation setup. 3. Presence of very high-boiling impurities (significant polymerization).	1. Verify your vacuum gauge is working correctly. 2. Check all joints and connections for leaks. Ensure proper greasing of ground glass joints. 3. If the pot residue is tar-like, significant polymerization has occurred. The monomer may not be recoverable by this method.

Experimental Protocol: Vacuum Distillation

• Pre-treatment: Wash the crude product in a separatory funnel with saturated sodium bicarbonate solution, followed by deionized water, and finally a saturated brine solution. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Setup: Assemble a vacuum distillation apparatus. Use a magnetic stir bar or boiling chips in the distillation flask.

• Inhibitor Addition: Add a non-volatile polymerization inhibitor (e.g., a few crystals of hydroquinone) to the crude material in the distillation flask.[5]

• Distillation: Slowly apply vacuum to the system. Once the desired pressure is stable, gently heat the distillation flask using a heating mantle or oil bath.

• Collection: Collect the fraction that distills at the expected boiling point. It is recommended to collect the purified aldehyde in a receiving flask cooled in an ice bath to minimize evaporation and instability.[2][8]

Column Chromatography

This method is generally safer in terms of thermal degradation but can present its own challenges.

Problem	Potential Cause(s)	Solution(s)
Low recovery of product from the column.	1. The product is irreversibly adsorbing to the stationary phase. 2. The product is decomposing on the silica gel.	1. Deactivate the silica gel: Silica gel can be acidic and catalyze decomposition or polymerization.[1] Consider neutralizing the eluent with a small amount of triethylamine (~0.1-1%) or using a pre-treated, neutral silica gel. Alternatively, switch to a different stationary phase like neutral alumina.[9] 2. Work quickly: Do not let the product sit on the column for an extended period.
Poor separation of the product from an impurity.	1. Incorrect eluent system (polarity is too high or too low). 2. Column was overloaded with crude material.	1. Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of ~0.25-0.35 for the product. A common starting point for aromatic aldehydes is a hexane/ethyl acetate or hexane/dichloromethane mixture.[6] 2. Use an appropriate amount of silica gel (typically a 50:1 to 100:1 weight ratio of silica to crude material) and do not exceed the loading capacity of your column.

Experimental Protocol: Column Chromatography

• Select Stationary Phase: Standard silica gel (60 Å, 230-400 mesh) is common. If decomposition is suspected, use neutral alumina or silica gel treated with triethylamine.

• Determine Eluent System: Use TLC to find a solvent mixture that provides good separation. A typical system is a gradient of ethyl acetate in hexanes.

• Pack the Column: Pack the column with the chosen stationary phase as a slurry in the initial, low-polarity eluent.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a compatible solvent (like dichloromethane) and load it carefully onto the top of the column.

• Elute and Collect: Begin eluting with the solvent system, gradually increasing polarity if necessary. Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolate Product: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporator), ensuring the bath temperature is kept low (e.g., < 30°C) to prevent polymerization.

Sodium Bisulfite Adduct Formation

This is a highly selective chemical method for purifying aldehydes. The aldehyde reacts with sodium bisulfite to form a water-soluble salt (adduct), leaving non-aldehyde impurities in the organic phase. The adduct is then isolated and hydrolyzed back to the pure aldehyde.[1][7]

Caption: Workflow for purification via bisulfite adduct formation.

Problem	Potential Cause(s)	Solution(s)
Low yield of the precipitated bisulfite adduct.	1. The sodium bisulfite solution is not saturated or has degraded. 2. Insufficient mixing of the organic and aqueous phases. 3. The aldehyde is sterically hindered (less of an issue for this compound).	1. Use a freshly prepared, saturated aqueous solution of sodium bisulfite.[7] 2. Shake the separatory funnel vigorously for several minutes to ensure intimate contact between the two phases. Using a co-solvent like methanol or DMF can sometimes improve reaction rates.[7]
Difficulty regenerating the aldehyde from the aqueous adduct.	1. Incomplete hydrolysis of the adduct. 2. The aldehyde is sensitive to the high pH required for regeneration.	1. Ensure the pH of the aqueous layer is sufficiently basic (pH 10-12) by adding a strong base like 50% NaOH solution.[7] Monitor with pH paper. 2. Extract the regenerated aldehyde promptly into a fresh organic solvent (e.g., ethyl acetate or ether) as it is released from the aqueous phase to minimize its contact time with the basic solution.

Experimental Protocol: Sodium Bisulfite Wash

• Adduct Formation: Dissolve the crude mixture in a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Transfer to a separatory funnel and add an equal volume of freshly prepared, saturated aqueous sodium bisulfite solution. Shake vigorously for 5-10 minutes. A white precipitate of the adduct may form in the aqueous layer.[7]

• Separation: Separate the two layers. Retain the aqueous layer containing the adduct and discard the organic layer which contains the non-aldehyde impurities. Wash the aqueous layer once more with a small amount of organic solvent to remove any residual impurities.

• Aldehyde Regeneration: Place the aqueous layer in a clean separatory funnel. Add an equal volume of a fresh organic solvent (e.g., ethyl acetate). While stirring, slowly add 50% NaOH or saturated sodium carbonate solution dropwise until the aqueous layer is strongly basic (pH > 10).[7]

• Extraction & Isolation: Shake the funnel to extract the liberated pure aldehyde into the organic layer. Separate the layers and extract the aqueous phase two more times with the organic solvent. Combine the organic extracts, dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure at low temperature.

References

• Inhibition of polymerization during distillation of monomers.

• Efficient Polymerization Inhibition Systems for Acrylic Acid Distillation: New Liquid-Phase Inhibitors. Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Embracing the challenges of aldehyde polymerization. American Chemical Society. [Link]

• Process for purification of acrylic acid from aldehydes by distillation with a reagent.
• Method for stabilizing and purifying phenylacetaldehyde.

• Synthesis of Substituted Benzaldehydes via a Two- Step, One-Pot Reduction/Cross-Coupling Procedure. Semantic Scholar. [Link]

• HIGHLIGHT - Addition Polymers of Aldehydes. Controlled Radical Polymerization. [Link]

• Aldehyde-Functionalized Polymers from the Reverse Iodine Transfer Polymerization of Lignin-Derivable Compounds. ACS Publications. [Link]

• How to do a vacuum distillation (Benzaldehyde). YouTube. [Link]

• Benzaldehyde acetals and process.

• Unlocking Molecular Complexity: The Power of 5-Fluoro-2-methylbenzaldehyde in Advanced Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• 5-Fluoro-2-vinyl-benzaldehyde | CAS 1228180-96-8. Chemical-Suppliers. [Link]

• 5-Fluorosalicylaldehyde | C7H5FO2 | CID 2737328. PubChem - NIH. [Link]

• Hydroacylation of 2-Vinyl Benzaldehyde Systems: An Efficient Method for the Synthesis of Chiral 3-Substituted Indanones. Journal of the American Chemical Society. [Link]

• Purification of benzaldehyde? Sciencemadness.org. [Link]

• Synthesis and Degradation of Vinyl Polymers with Evenly Distributed Thioacetal Bonds in Main Chains. Angewandte Chemie. [Link]

• Well-Defined Alternating Copolymers of Benzaldehydes with Vinyl Ethers. Scilit. [Link]

Sources

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• 2. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 3. Embracing the challenges of aldehyde polymerization - American Chemical Society [acs.digitellinc.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sciencemadness Discussion Board - Purification of benzaldehyde? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CA2002893A1 - Inhibition of polymerization during distillation of monomers - Google Patents [patents.google.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]

Troubleshooting degradation of 5-Fluoro-2-vinyl-benzaldehyde during storage

Introduction: Understanding the Instability of 5-Fluoro-2-vinyl-benzaldehyde

Welcome to the technical support guide for 5-Fluoro-2-vinyl-benzaldehyde (CAS 1228180-96-8). This molecule is a valuable bifunctional building block in modern synthetic chemistry, featuring both a reactive aldehyde and a polymerizable vinyl group. However, this very reactivity makes it susceptible to degradation during storage, leading to failed reactions, impure products, and inconsistent results.

This guide is designed for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and prevent the degradation of this reagent. We will explore the underlying chemical mechanisms of its instability and provide actionable protocols to ensure the integrity of your starting material. The two primary degradation pathways are:

• Oxidation: The aldehyde functional group is susceptible to oxidation, especially when exposed to atmospheric oxygen, converting the molecule into the corresponding carboxylic acid.[1][2][3][4] This process can be accelerated by light and elevated temperatures.[1]

• Polymerization: The vinyl group, particularly on an aromatic ring, can undergo free-radical or acid-catalyzed polymerization.[5][6][7] This leads to the formation of oligomers or polymers, observed as an increase in viscosity or solidification of the material.

This guide will help you identify which of these processes may be occurring and how to mitigate them.

Troubleshooting Guide: Diagnosing Degradation

This section addresses specific issues you may encounter with your stored 5-Fluoro-2-vinyl-benzaldehyde.

Q1: I opened my vial of 5-Fluoro-2-vinyl-benzaldehyde, and it has become a thick, viscous oil or a waxy solid. What happened?

A1: This is a classic sign of polymerization.

• Causality: The vinyl groups on individual molecules have linked together to form long polymer chains.[5][7] This process increases the average molecular weight of the substance, causing its viscosity to rise until it eventually solidifies. Polymerization can be initiated by exposure to heat, UV light, or the presence of acidic or radical impurities. Aromatic vinyl monomers are known to be capable of rapid polymerization, sometimes even at room temperature.[7]

• Troubleshooting Steps:

  • Confirm Polymerization: The most direct way is via ¹H NMR spectroscopy. In a polymerized sample, you will observe significant broadening or disappearance of the sharp peaks corresponding to the vinyl protons (typically between 5-7 ppm). The aldehyde proton peak (~9.5-10.5 ppm) may still be present, though also broadened.

  • Assess Usability: For most synthetic applications requiring the monomer, a polymerized sample is unusable and should be safely discarded according to your institution's guidelines. Attempting to use it will result in inaccurate stoichiometry and complex purification challenges.

Q2: My compound has developed a sharp, unpleasant odor, and my reactions that use it are failing. What is the likely cause?

A2: This strongly suggests oxidation of the aldehyde to a carboxylic acid.

• Causality: Aromatic aldehydes are readily oxidized to their corresponding carboxylic acids in the presence of oxygen.[1][3] The resulting 5-fluoro-2-vinylbenzoic acid has different physical properties and reactivity, which will interfere with subsequent reactions designed for an aldehyde (e.g., reductive amination, Wittig reactions). The change in odor is a common indicator of this transformation.

• Troubleshooting Steps:

  • Confirm Oxidation:

    • ¹H NMR Spectroscopy: Look for the appearance of a broad singlet peak downfield, typically >10 ppm, which is characteristic of a carboxylic acid proton. Simultaneously, you will see a decrease in the integration of the aldehyde proton peak (~9.5-10.5 ppm).

    • FT-IR Spectroscopy: Look for the appearance of a broad O-H stretch from ~2500-3300 cm⁻¹ and a shift in the carbonyl (C=O) stretch.

  • Quantify the Impurity: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are excellent methods for quantifying the remaining aldehyde and the newly formed carboxylic acid.[8][9][10][11] Developing a simple method against a pure standard can determine if the material is still viable for your experiment.

  • Remediation: While purification is possible (e.g., via column chromatography), it is often more practical and cost-effective to discard the oxidized reagent and procure fresh material, ensuring proper storage protocols are followed.

Q3: My experimental results are inconsistent, and I suspect the purity of my starting material. How do I perform a quick quality control check?

A3: A combination of visual inspection and routine analytical chemistry is the best approach.

• Causality: Inconsistent results are often the first sign of reagent degradation. The presence of either polymers or the oxidized acid alters the concentration of the active aldehyde, leading to lower yields and unexpected side products.

• Recommended QC Protocol:

  • Visual Inspection: Check for any changes in color (e.g., yellowing), clarity, or physical state (viscosity increase, solidification).[12]

  • Purity Assessment: Use an appropriate analytical method to determine the purity of the aldehyde. The table below compares common techniques.

Technique	What It Detects	Advantages	Disadvantages
¹H NMR	Presence of aldehyde, vinyl, and carboxylic acid protons. Can identify structural changes.	Fast, provides clear structural information, good for identifying primary degradation pathways.	Not ideal for precise quantification without an internal standard.
HPLC-UV	Quantifies the aldehyde and potential degradation products like the carboxylic acid.[10]	Excellent for accurate quantification, high sensitivity, can separate complex mixtures.	Requires method development (column, mobile phase). May not detect non-UV active polymers.
GC-FID/MS	Quantifies volatile components and identifies them by mass.[9][11]	High resolution, can provide mass information for impurity identification.	The compound may need derivatization; polymers are non-volatile and will not be detected.

A recommended workflow for troubleshooting is illustrated below.

Caption: Troubleshooting workflow for assessing degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 5-Fluoro-2-vinyl-benzaldehyde to maximize its shelf-life?

A1: Proper storage is the most critical factor in preventing degradation. Based on best practices for flammable, air-sensitive, and polymerizable aromatic aldehydes, the following conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	2–8 °C[13][14]	Reduces the rate of both oxidation and polymerization reactions.
Atmosphere	Under an inert gas (Argon or Nitrogen)[13]	Prevents contact with atmospheric oxygen, thus inhibiting oxidation.
Container	Tightly sealed amber glass vial or bottle[15][16]	Protects from light, which can initiate radical polymerization, and prevents moisture ingress.
Inhibitor	Check Certificate of Analysis for an inhibitor (e.g., BHT, TBC).	Chemical suppliers may add a small amount of a radical scavenger to inhibit premature polymerization.[5]

Q2: The manufacturer's datasheet says the product contains an inhibitor. Do I need to remove it before my reaction?

A2: It depends on your specific reaction. For most applications, the low concentration of inhibitors like Butylated hydroxytoluene (BHT) or 4-tert-butylcatechol (TBC) will not interfere. However, if your reaction involves sensitive catalysts (e.g., certain transition metals) or is a polymerization reaction where you need precise control over initiation, you may need to remove the inhibitor. This is typically done by passing the compound through a small plug of basic alumina.

Q3: How can I tell if my compound is degrading without using an NMR or chromatograph?

A3: While analytical instruments provide definitive proof, you can look for these physical signs:

• Increased Viscosity: The liquid becomes noticeably thicker.[12]

• Solidification: The compound turns into a waxy solid or hard polymer.

• Color Change: The appearance of a yellow or brown tint.

• Precipitation: Formation of a solid precipitate in the liquid.

If you observe any of these changes, it is highly likely that significant degradation has occurred.

Q4: What are the primary degradation pathways I should be aware of?

A4: The two chemical structures below illustrate the main degradation products you will encounter. Being able to recognize them will aid in interpreting your analytical data.

Caption: Primary degradation pathways of the target molecule.

References

• Polymerization inhibition process for vinyl aromatic compounds.

• Rapid Polymerization of Aromatic Vinyl Monomers to Porous Organic Polymers via Acid Catalysis at Mild Condition. PubMed. [Link]

• Synthesis of carboxylic acids by oxidation of aldehydes. Organic Chemistry Portal. [Link]

• Production of vinyl aromatic compounds.

• Direct Spectrophotometric Assay for Benzaldehyde Lyase Activity. PMC. [Link]

• Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances. ResearchGate. [Link]

• Construction of aromatic-rich carbon polymer skeletons using aryl vinyl ketones. Tokyo Institute of Technology Research Repository. [Link]

• Free radical (Co)Polymerization of aromatic vinyl monomers derived from vanillin. ResearchGate. [Link]

• Oxidation of Aldehydes into Carboxylic Acids. J-STAGE. [Link]

• Aldehydes and Ketones to Carboxylic Acids. Chemistry Steps. [Link]

• Well-Defined Alternating Copolymers of Benzaldehydes with Vinyl Ethers: Precision Synthesis by Cationic Copolymerization and Quantitative Degradation to Cinnamaldehydes. ACS Publications. [Link]

• Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen. Royal Society of Chemistry. [Link]

• Why are vinyl ketones unstable? Quora. [Link]

• Gas Chromatography-flame Ionization Determination of Benzaldehyde in Non-Steroidal Anti-inflammatory Drug Injectable Formulations. Tropical Journal of Pharmaceutical Research. [Link]

• Capillary gas chromatography determination of benzaldehyde arising from benzyl alcohol used as preservative in injectable formulations. Scribd. [Link]

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• 4. Aldehydes and Ketones to Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. CA1224811A - Polymerization inhibition process for vinyl aromatic compounds - Google Patents [patents.google.com]
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• 16. johndwalsh.com [johndwalsh.com]

Technical Support Center: Troubleshooting Impurities in 5-Fluoro-2-vinyl-benzaldehyde Batches

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 5-Fluoro-2-vinyl-benzaldehyde. This molecule is a key building block in contemporary drug discovery, and its purity is paramount for the success of subsequent synthetic steps and the integrity of final compounds. Researchers often encounter challenges related to impurities that can arise from the synthesis, degradation, or improper handling of this reactive aldehyde.

This guide is structured to provide direct, actionable solutions to common purification problems. We will move from high-level FAQs for quick diagnostics to detailed, step-by-step protocols for impurity removal, grounded in the chemical principles at play.

Section 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common initial observations and questions from researchers in the field.

Q1: My freshly received or long-stored batch of 5-Fluoro-2-vinyl-benzaldehyde is a yellowish liquid and tests acidic. What is the likely impurity and how can I quickly clean it up for immediate use?

A: This is a classic sign of aldehyde auto-oxidation. The aldehyde group (-CHO) is susceptible to oxidation by atmospheric oxygen, converting it to the corresponding carboxylic acid: 5-fluoro-2-vinyl-benzoic acid.[1][2][3] This impurity is highly polar and can interfere with downstream reactions.

Immediate Remedy: A simple liquid-liquid extraction with a mild aqueous base is highly effective. Dissolve the crude aldehyde in a suitable organic solvent (like diethyl ether or ethyl acetate) and wash it with a saturated solution of sodium bicarbonate (NaHCO₃). The bicarbonate will deprotonate the acidic impurity, forming a water-soluble sodium salt that partitions into the aqueous layer, leaving the purified aldehyde in the organic phase.[4]

Q2: I'm noticing that my product's viscosity increases over time, and I'm seeing the formation of a waxy or solid precipitate. What's causing this?

A: This indicates polymerization of the vinyl group. Styrenic compounds like this are prone to free-radical polymerization, which can be initiated by heat, light, or exposure to oxygen. This process links molecules together, forming oligomers or polymers that present as a viscous liquid or solid.

Preventative Measures: To ensure stability, store 5-Fluoro-2-vinyl-benzaldehyde at a low temperature (2-8 °C), under an inert atmosphere (nitrogen or argon), and protected from light. For long-term storage or if you plan to heat the material (e.g., during distillation), adding a radical inhibitor like Butylated Hydroxytoluene (BHT) at a concentration of 100-200 ppm is a prudent step.[5]

Q3: My synthesis involved a Wittig reaction. The NMR of my crude product shows complex aromatic signals between 7.4-7.8 ppm that I can't assign to my product. What is this common byproduct?

A: You are almost certainly observing triphenylphosphine oxide (TPPO). This is the stoichiometric byproduct of the Wittig reaction and is a notoriously common impurity.[6][7][8] Its removal is a critical step in the purification process. Due to its moderate polarity and high crystallinity, it can sometimes co-elute or co-precipitate with the desired product.

Q4: I synthesized the compound via a Suzuki-Miyaura cross-coupling and a fine black powder persists in my product, even after initial filtration. What is this and is it a problem?

A: The black powder is likely residual palladium catalyst, often referred to as "palladium black." It forms when the soluble palladium catalyst used in the reaction is reduced to its metallic, insoluble Pd(0) state.[9] This residue can be catalytically active and must be removed to prevent unwanted side reactions in subsequent steps.

Q5: What are the most reliable analytical techniques to confirm the purity of my 5-Fluoro-2-vinyl-benzaldehyde?

A: A multi-pronged approach is best for a comprehensive purity assessment.[10]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis, allowing for the precise measurement of the main component and the detection of non-volatile impurities.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for structural confirmation and identifying organic impurities. The aldehyde proton (~9.8-10 ppm) and vinyl protons (~5.5-7.0 ppm) are key diagnostic signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is excellent for identifying volatile impurities, unreacted starting materials, or residual solvents.[12]

Section 2: In-Depth Troubleshooting & Purification Protocols

When simple troubleshooting is not enough, a more rigorous purification protocol is required. Here, we provide detailed, validated procedures for tackling the most persistent impurities.

Troubleshooting Guide 1: Removing Acidic Impurities and Baseline Extraction

This protocol is the first step for any batch of 5-Fluoro-2-vinyl-benzaldehyde that has not been previously purified or shows signs of oxidation.

Protocol: Mild Basic Wash and Extraction

• Dissolution: Dissolve the crude 5-Fluoro-2-vinyl-benzaldehyde (1 volume) in a water-immiscible organic solvent like ethyl acetate or diethyl ether (5-10 volumes).

• Bicarbonate Wash: Transfer the solution to a separatory funnel and add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and invert gently, venting frequently to release the CO₂ gas that evolves from the acid-base neutralization. Shake for 1-2 minutes.

• Phase Separation: Allow the layers to separate completely. Drain and discard the lower aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) solution. This helps to remove any remaining water-soluble components and break up emulsions.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the purified product.

Causality: The carboxylic acid impurity is acidic, while the target aldehyde is not. The mild base, NaHCO₃, is strong enough to deprotonate the carboxylic acid to its highly polar carboxylate salt, but not strong enough to promote self-condensation or other side reactions of the aldehyde.[4]

Caption: Workflow for removing acidic impurities.

Troubleshooting Guide 2: Purification via Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[13] It is highly effective for removing impurities with different polarities, such as TPPO or unreacted starting materials.

Protocol: Silica Gel Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good system will show clear separation between your product and impurities, with the product having an Rf value of approximately 0.3.[14] A common starting point is a mixture of Hexane and Ethyl Acetate.

• Column Packing: Pack a glass column with silica gel using a wet slurry method with your chosen mobile phase (eluent). This creates a uniform bed and prevents air bubbles.[13]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica bed.

• Elution: Begin passing the eluent through the column, collecting fractions in test tubes. For impurities that are significantly different in polarity (like TPPO), a gradient elution (gradually increasing the proportion of the more polar solvent, e.g., from 5% to 20% Ethyl Acetate in Hexane) is often most effective.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Expert Insights:

• Aldehyde Sensitivity: Aldehydes can sometimes be sensitive to the acidic nature of standard silica gel, leading to degradation. If you observe streaking on TLC or poor recovery, consider using silica gel that has been deactivated by pre-rinsing with the eluent containing a small amount of triethylamine (~0.5%).[14]

• Elution Order: In a normal-phase system (silica gel), less polar compounds elute first. You can expect the following general elution order: Homocoupling byproducts (less polar) -> 5-Fluoro-2-vinyl-benzaldehyde -> TPPO / Unreacted Aldehyde Precursors (more polar).

Troubleshooting Guide 3: Purification via Vacuum Distillation

For heat-stable, liquid products contaminated with non-volatile impurities (like polymers, salts, or catalyst residues), vacuum distillation is the method of choice.[15] By reducing the pressure, the boiling point of the compound is significantly lowered, preventing thermal decomposition.

Protocol: Vacuum Distillation with Polymerization Inhibitor

• Pre-treatment: It is crucial to first perform the basic wash (Guide 1) to remove any acidic impurities, as they can catalyze decomposition at high temperatures.

• Setup: Assemble a vacuum distillation apparatus. Ensure all glass joints are well-sealed with vacuum grease. A short-path distillation head is often sufficient.

• Add Inhibitor: To the distillation flask containing the crude aldehyde, add a magnetic stir bar and a small amount (100-200 ppm) of a radical inhibitor like BHT.[5] This is critical to prevent polymerization of the vinyl group upon heating.

• Apply Vacuum: Slowly and carefully apply vacuum from a vacuum pump.

• Heating: Gently heat the distillation flask using a heating mantle with smooth stirring.

• Collect Fractions: Monitor the head temperature. Collect a small forerun fraction, then collect the main fraction distilling at a constant temperature. The purified product should be collected in a receiving flask cooled in an ice bath to minimize evaporation.[5]

• Completion: Stop the distillation before the flask runs completely dry to avoid the formation of potentially explosive peroxides and charring of residues. Always cool the system down before releasing the vacuum to prevent a sudden inrush of air that could oxidize the hot product.[4][15]

Caption: Decision logic for choosing vacuum distillation.

Section 3: Data Presentation

Table 1: Summary of Common Impurities and Recommended Purification Strategies

Impurity Name	Source	Identification Method	Primary Purification Method	Secondary/Alternative Method
5-Fluoro-2-vinyl-benzoic acid	Air Oxidation	NMR, Acidic pH, HPLC	Liquid-Liquid Extraction (Basic Wash)	Column Chromatography
Polymers/Oligomers	Heat/Light/Air Exposure	Increased Viscosity, NMR, GPC	Vacuum Distillation	Column Chromatography (to remove oligomers)
Triphenylphosphine oxide (TPPO)	Wittig Reaction	NMR, HPLC	Column Chromatography	Recrystallization
Unreacted Starting Materials	Incomplete Reaction	NMR, GC-MS, HPLC	Column Chromatography	Vacuum Distillation (if non-volatile)
Homocoupling Byproducts	Suzuki-Miyaura Reaction	NMR, GC-MS, HPLC	Column Chromatography	---
Palladium Residues	Suzuki-Miyaura Reaction	Visual (black solid), ICP-MS	Filtration through Celite/Silica	---

References

• Ding, Y., et al. (2012). Catalytic Oxidation of Benzaldehyde to Benzoic Acid with Keggin Polyoxometalate. Asian Journal of Chemistry. [Link]

• Zhang, L., & Zhang, Y. (2012). Oxidation of Benzaldehyde to Benzoic Acid with Aqueous Hydrogen Peroxide over Dodecatungstophosphoric Acid. Advanced Materials Research. [Link]

• Zellner, G., et al. (1990). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. Applied and Environmental Microbiology. [Link]

• Zellner, G., et al. (1990). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. ASM Journals. [Link]

• Li, J., et al. (2007). Oxidation of Benzaldehyde to Benzoic Acid. Taylor & Francis Online. [Link]

• Li, C., et al. (2020). Electrochemical deoxygenative homo-couplings of aromatic aldehydes. The Royal Society of Chemistry. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Department of Chemistry. [Link]

• University of California, Irvine. (n.d.). Recrystallization. Department of Chemistry. [Link]

• Harris, E. B. J. (2014). Response to "What is the best solvent for purifying aldehyde in a column chromatography?". ResearchGate. [Link]

• Scribd. (n.d.). Green Chemistry Wittig Reaction for Stilbene. Scribd. [Link]

• NotNicolaou. (2014). Response to "Wittig reaction with benzaldehyde". Chemistry Stack Exchange. [Link]

• Molander, G. A., & Jean-Gérard, L. (2007). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry. [Link]

• Phenomenex. (2025). Column Chromatography Guide. Phenomenex. [Link]

• Maldonado-Domínguez, M. (2015). Response to "Is it possible to purify aldehyde by column?". ResearchGate. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• University of York. (n.d.). Single-solvent recrystallisation. Chemistry Teaching Labs. [Link]

• Magritek. (n.d.). Column Chromatography. Magritek. [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Chemistry LibreTexts. [Link]

• MilliporeSigma. (2022). The Wittig Reaction. YouTube. [Link]

• Google Patents. (1983). US4379026A - Process for the purification of benzaldehyde.

• Request PDF. (2025). Preparation of Vinylphenols from 2- and 4-Hydroxybenzaldehydes. Request PDF. [Link]

• Li, Z., et al. (2023). Suzuki–Miyaura Type Regioselective C–H Arylation of Aromatic Aldehydes by a Transient Directing Strategy. Organic Letters. [Link]

• Ashenhurst, J. (2018). The Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Li, H., et al. (2018). Innovative Reactive Distillation Process for the Sustainable Synthesis of Natural Benzaldehyde. ACS Sustainable Chemistry & Engineering. [Link]

• Liu, X. (2009). Study on Purification of Benzaldehyde. Chemistry and Industry of Forest Products. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Random Experiments. (2015). How to do a vacuum distillation (Benzaldehyde). YouTube. [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. [Link]

• byko3y. (2015). Response to "Purification of benzaldehyde?". Sciencemadness.org. [Link]

• Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods. Publications Office of the European Union. [Link]

• Begley, T. H., et al. (2023). Practical Guidance on Selecting Analytical Methods for PFAS in Semiconductor Manufacturing Wastewater. ACS ES&T Water. [Link]

• Royal Society of Chemistry. (n.d.). Recent advances and challenges of analytical methods for detection of perfluoroalkyl and polyfluoroalkyl substances. RSC Publishing. [Link]

• Chemical-Suppliers.com. (n.d.). 5-Fluoro-2-vinyl-benzaldehyde | CAS 1228180-96-8. Chemical-Suppliers.com. [Link]

• Der Pharma Chemica. (n.d.). Development and Validation of RP-HPLC Method for the Determination of Potential Genotoxic Impurities. Journal of Organic and Pharmaceutical Chemistry. [Link]

• National Institutes of Health. (n.d.). 5-Fluorosalicylaldehyde. PubChem. [Link]

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Technical Support Center: Stabilization of 5-Fluoro-2-vinylbenzaldehyde in Solution

Welcome to the Technical Support Center for handling 5-Fluoro-2-vinylbenzaldehyde . This bifunctional building block is highly valued in the synthesis of complex pharmaceuticals and natural products. However, its dual reactive sites—a terminal vinyl group and an electrophilic aldehyde—make it notoriously unstable in solution.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure the integrity of your stock solutions.

Frequently Asked Questions & Troubleshooting

Q1: Why does 5-Fluoro-2-vinylbenzaldehyde degrade so rapidly in standard solvents?

Mechanistic Causality: The instability of 5-Fluoro-2-vinylbenzaldehyde is driven by two competing pathways. First, the vinyl group is highly susceptible to radical-induced auto-polymerization. When exposed to light or thermal stress, trace radicals initiate cross-linking, turning the solution cloudy with polymeric aggregates. Second, the aldehyde moiety undergoes rapid auto-oxidation to 5-fluoro-2-vinylbenzoic acid upon exposure to atmospheric oxygen. The electron-withdrawing fluorine atom at the 5-position further increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack (e.g., hydration or hemiacetal formation) in protic environments[1][2].

Figure 1: Primary degradation pathways of 5-Fluoro-2-vinylbenzaldehyde in solution.

Q2: Which solvents are recommended for preparing stock solutions, and which should be strictly avoided?

Mechanistic Causality: Protic solvents (like methanol or ethanol) facilitate the formation of hemiacetals without the need for acid catalysis, which skews downstream assay concentrations. Halogenated solvents like chloroform can generate trace phosgene or HCl over time, which catalyzes both polymerization and degradation. You must use anhydrous, deoxygenated aprotic solvents.

Quantitative Solvent Compatibility Summary:

Solvent Type	Examples	Degradation Risk	Estimated Half-Life (25°C, Air)	Recommendation
Protic	Methanol, Ethanol, Water	High (Hemiacetal formation)	< 12 Hours	Strictly Avoid
Halogenated	Chloroform (unstabilized)	Moderate (Acid-catalyzed decay)	2–3 Days	Avoid for long-term storage
Aprotic (Polar)	DMSO, DMF, THF	Low (If anhydrous & degassed)	1–2 Weeks	Acceptable (for immediate use)
Aprotic (Non-Polar)	Toluene, Hexane	Very Low (Inert to carbonyl)	> 4 Weeks	Optimal (with BHT & Argon)

Q3: How do I practically stabilize the vinyl group against polymerization during long-term storage?

Mechanistic Causality: To prevent the vinyl group from polymerizing, you must introduce a radical scavenger. 3 acts as a highly effective antioxidant by donating a hydrogen atom to reactive peroxy radicals, forming a stable, sterically hindered phenoxy radical that terminates the polymerization chain reaction[3].

Protocol 1: BHT Stabilization and Deoxygenation

• Preparation: Dissolve 5-Fluoro-2-vinylbenzaldehyde in anhydrous Toluene or THF to achieve your desired stock concentration (e.g., 0.1 M).

• Inhibitor Addition: Add BHT to the solution at a concentration of 100 to 250 ppm (relative to the solute mass).

• Deoxygenation: Transfer the solution to a heavy-walled Schlenk flask or septum-sealed vial. Sparge the solution with high-purity Argon gas via a submerged needle for 15–20 minutes to displace dissolved oxygen.

• Storage: Seal the vial with Teflon tape, wrap it in aluminum foil to prevent photo-initiation, and store at -80°C.

Self-Validating System: To validate the stability of your stock, take a 10 µL aliquot immediately after preparation and run an 1 H-NMR (in CDCl 3​ ). Note the integration of the characteristic vinyl protons at δ 5.53 (d, J = 11.0 Hz, 1H) and δ 5.64 (d, J = 17.4 Hz, 1H) [2]. Repeat this analysis after 30 days of storage. The integration ratio of the vinyl protons to the aromatic protons must remain constant (within 1% variance), and no broad polymeric baseline humps should appear.

Q4: If the aldehyde moiety is still oxidizing despite inert gas, how can I temporarily protect it?

Mechanistic Causality: If your workflow requires the compound to be handled in ambient air for extended periods, Argon sparging is insufficient. You must chemically mask the electrophilic carbonyl carbon. Derivatizing the aldehyde into a 4 physically prevents oxygen insertion and auto-oxidation[4]. The acetal is highly stable under neutral and basic conditions but can be quantitatively reverted to the aldehyde using mild aqueous acid prior to your final reaction.

Protocol 2: Propylene Glycol Acetal Derivatization

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap, combine 5-Fluoro-2-vinylbenzaldehyde (1.0 equiv) and anhydrous propylene glycol (1.5 equiv) in toluene.

• Catalysis: Add a catalytic amount of p-Toluenesulfonic acid (pTSA, 0.05 equiv).

• Azeotropic Distillation: Reflux the mixture at 110°C. The Dean-Stark trap will remove water continuously, driving the equilibrium toward the acetal.

• Quenching & Isolation: Once water ceases to collect (approx. 2–3 hours), cool the reaction, wash with 5% aqueous NaHCO 3​ to neutralize the acid, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Self-Validating System: Validate the protection by running an 1 H-NMR (in CDCl 3​ ). The highly distinct aldehydic proton doublet at δ 10.31 ppm [1] must completely disappear, replaced by a new acetal methine proton signal at approximately δ 5.8 ppm. Upon deprotection (stirring with 1N HCl in acetone for 1 hour), the 10.31 ppm signal must quantitatively return.

Figure 2: Step-by-step workflow for achieving maximum solution stability.

References

• Preparation of Amino-Substituted Indenes and 1,4-Dihydronaphthalenes Using a One-Pot Multireaction Approach: Total Synthesis of Oxybenzo[c]phenanthridine Alkaloids The Journal of Organic Chemistry - ACS Publications[Link]

• Inter- and Intramolecular Hydroacylation of Alkenes employing a Novel Bifunctional Catalyst System RSC Publishing[Link]

• Study of the BHT Oxidation Mechanism Coupling Theory and Experiment PMC - NIH[Link]

• Stabilization of Aldehydes as Propylene Glycol Acetals Journal of Agricultural and Food Chemistry - ACS Publications[Link]

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• 2. rsc.org [rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in 5-Fluoro-2-vinyl-benzaldehyde reactions

Welcome to the technical support center for 5-Fluoro-2-vinyl-benzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the unique reactivity of this versatile building block. The presence of ortho-vinyl and meta-fluoro substituents introduces specific electronic and steric challenges that can impact reaction outcomes. This resource provides in-depth troubleshooting guides and frequently asked questions to help you overcome these hurdles and achieve your synthetic goals.

Understanding the Molecule: Electronic and Steric Profile

5-Fluoro-2-vinyl-benzaldehyde presents a fascinating case of competing electronic and steric effects. The fluorine atom at the 5-position acts as a moderate electron-withdrawing group through its inductive effect (-I), which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[1][2] Conversely, the ortho-vinyl group introduces significant steric bulk around the aldehyde, potentially hindering the approach of nucleophiles.[3][4] This juxtaposition of an electronically activated yet sterically encumbered reaction center is the primary source of many experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why are my standard nucleophilic addition reactions (e.g., Grignard, organolithium) to the aldehyde failing or giving low yields?

A1: The primary reason for poor reactivity is the steric hindrance imposed by the ortho-vinyl group. This group physically obstructs the trajectory of incoming nucleophiles, making it difficult for them to attack the electrophilic carbonyl carbon. Standard organometallic reagents, which are often bulky themselves, face a high activation energy barrier.[3][5] You will often observe the recovery of unreacted starting material.

Q2: How does the fluorine substituent affect the reactivity of the aldehyde group?

A2: The fluorine atom is a strong electron-withdrawing group due to its high electronegativity.[1][6] This effect is transmitted through the benzene ring, increasing the partial positive charge on the carbonyl carbon and making the aldehyde more electrophilic and, in principle, more reactive towards nucleophiles.[1][2] However, this electronic activation is often counteracted by the steric hindrance from the ortho-vinyl group. The unique reactivity of fluorinated compounds can sometimes lead to unexpected reaction pathways.[7]

Q3: Can the vinyl group participate in side reactions?

A3: Yes, the vinyl group is susceptible to various side reactions, especially under conditions that involve transition metals or strong acids/bases. For example, in rhodium-catalyzed hydroacylation reactions, 2-vinyl benzaldehyde derivatives have been shown to undergo dimerization.[8] Polymerization of the vinyl group can also be a concern under radical or certain catalytic conditions.

Q4: Are there any specific safety precautions for working with 5-Fluoro-2-vinyl-benzaldehyde?

A4: Like many benzaldehyde derivatives, 5-Fluoro-2-vinyl-benzaldehyde should be handled with care. It may cause skin, eye, and respiratory irritation.[9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Troubleshooting Guides

Issue 1: Low or No Yield in Carbon-Carbon Bond-Forming Reactions (e.g., Wittig, Grignard, Aldol)

Root Cause Analysis: The steric bulk of the ortho-vinyl group is the most likely culprit, preventing the approach of the nucleophile. The electronic activation by the fluorine may not be sufficient to overcome this physical barrier.[3][10]

Solutions & Protocols:

• Employ Less Bulky, More Reactive Reagents:

  • Wittig Reactions: Instead of standard Wittig ylides, consider using the Horner-Wadsworth-Emmons (HWE) reaction. The phosphonate carbanions used in the HWE reaction are generally more nucleophilic and less sterically demanding than their phosphonium ylide counterparts.

  • Organometallic Additions: Organolithium reagents are typically more reactive than Grignard reagents and may have more success. The addition of additives like CeCl₃ (Luche reduction conditions for Grignard reagents) can sometimes improve yields by increasing the electrophilicity of the carbonyl group and minimizing side reactions.[3]

• Increase Carbonyl Electrophilicity with Lewis Acids:

  • The addition of a Lewis acid (e.g., BF₃·OEt₂, MgBr₂, TiCl₄) can coordinate to the carbonyl oxygen, further polarizing the C=O bond and making the carbon more susceptible to nucleophilic attack. This can help lower the activation energy.[3]

• Modify Reaction Conditions:

  • Higher Temperatures: Carefully increasing the reaction temperature can provide the necessary energy to overcome the steric barrier.[4] This should be monitored closely to avoid decomposition or polymerization.

  • Microwave Irradiation: Microwave-assisted synthesis can be highly effective in overcoming steric hindrance by rapidly and efficiently heating the reaction mixture, leading to higher yields in shorter reaction times.[4]

Strategy	Reagent/Condition	Rationale	Estimated Yield Improvement
Reagent Modification	Horner-Wadsworth-Emmons	More nucleophilic, less sterically hindered phosphonate carbanion.	20-40% increase over standard Wittig.
Additive	CeCl₃ with Grignard Reagent	Enhances carbonyl electrophilicity.	15-30% increase.
Lewis Acid Catalysis	BF₃·OEt₂	Increases carbonyl polarization.	25-50% increase, depending on the nucleophile.
Energy Input	Microwave Irradiation (120-150 °C)	Overcomes activation energy barrier.[4]	Can increase yields from <10% to >70%.

Note: Yields are estimates and will vary based on the specific nucleophile and detailed reaction conditions.

• Reagent Preparation: In a 10 mL microwave reaction vial, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) to anhydrous THF (3 mL) under an argon atmosphere.

• Ylide Formation: Cool the suspension to 0 °C and add the desired phosphonate ester (1.1 eq) dropwise. Allow the mixture to stir at room temperature for 30 minutes.

• Aldehyde Addition: Add a solution of 5-Fluoro-2-vinyl-benzaldehyde (1.0 eq) in anhydrous THF (1 mL) to the reaction mixture.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120 °C for 15-30 minutes.

• Workup: After cooling, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with ethyl acetate, dry the organic layer over MgSO₄, and purify by column chromatography.

Issue 2: Intramolecular Cyclization vs. Intermolecular Reactions

Root Cause Analysis: The proximity of the vinyl and aldehyde groups makes this substrate prone to intramolecular reactions, particularly hydroacylation to form indanone derivatives.[8][11] This pathway can compete with desired intermolecular reactions.

Solutions & Protocols:

• Catalyst Selection:

  • For desired intramolecular hydroacylation, rhodium catalysts are often employed.[8] Interestingly, metal-free methods using catalysts like L-proline have also been developed for this transformation, offering a greener alternative.[11]

  • To avoid cyclization, it is crucial to select reagents and conditions that favor the intermolecular pathway and do not promote hydroacylation. This often means avoiding certain transition metal catalysts (like Rh) if cyclization is not the desired outcome.

• Control of Substrate Concentration:

  • In cases where dimerization or intramolecular reactions are a problem, using a syringe pump to add the substrate slowly (high dilution conditions) can favor the desired reaction by keeping the instantaneous concentration of the starting material low. This strategy has been successfully used to favor indanone formation over dimerization in rhodium-catalyzed hydroacylations.[8]

Caption: Logical flow for directing reaction pathways.

Issue 3: Poor Selectivity in Reductive Amination

Root Cause Analysis: Standard reducing agents like sodium borohydride (NaBH₄) may be too reactive, leading to the reduction of the aldehyde to an alcohol before imine formation can occur, or may react too slowly with the sterically hindered iminium ion intermediate.

Solutions & Protocols:

• Use a More Selective Reducing Agent:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for reductive amination, especially with sterically hindered substrates.[3] It is less reactive than NaBH₄ and will preferentially reduce the iminium ion as it is formed in situ, minimizing the competing reduction of the starting aldehyde.

• One-Pot, Two-Step Procedure:

  • The formation of a stable intermediate, such as an aluminum hemiaminal, can protect the aldehyde functionality. This intermediate can then undergo reaction with an organometallic reagent in a subsequent step, allowing for a one-pot procedure that avoids issues with the reactive aldehyde.[12] While developed for cross-coupling, this principle of in-situ protection can be adapted.

• Imine Formation: In a round-bottom flask, dissolve 5-Fluoro-2-vinyl-benzaldehyde (1.0 eq) and the desired primary or secondary amine (1.1 eq) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). Add a few molecular sieves to absorb the water produced.

• Reduction: Stir the mixture at room temperature for 1-2 hours. Then, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.

• Reaction Monitoring: Continue stirring at room temperature for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over Na₂SO₄, and purify by column chromatography.[3]

Caption: Selective vs. non-selective reduction pathways.

References

• A Comparative Guide to the Reactivity of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde and 5-Bromo-2-chlorobenzaldehyde. Benchchem.
• Elemental Fluorine. Part 21.1 Direct Fluorination of Benzaldehyde Derivatives. Organic Process Research & Development - ACS Publications.
• Complementary Catalytic Strategies to Access α-Chiral Aldehydes. Archive ouverte UNIGE.
• Hydroacylation of 2-Vinyl Benzaldehyde Systems: An Efficient Method for the Synthesis of Chiral 3-Substituted Indanones. Journal of the American Chemical Society.
• A metal-free method for the facile synthesis of indanones via the intramolecular hydroacylation of 2-vinylbenzaldehyde. Green Chemistry (RSC Publishing).

• The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Four strategies for catalytic asymmetric allylation of aldehydes. ResearchGate. Available at: [Link]

• A Comparative Guide to the Reactivity of Substituted Benzaldehydes. Benchchem.

• Energy profiles for the reactions of benzaldehyde 3a with fluorinated... ResearchGate. Available at: [Link]

• Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. RSC Publishing.
• Stereodivergent Inverse Electron-Demand Diels–Alder Reactions Enabled by Modification of Prolinol-Derived Catalysts. American Chemical Society.
• Selective reductions of ketones in the presence of aldehydes with Chiralidon a superabsorbed alcohol dehydrogenase. ChemRxiv.
• Unlocking Molecular Complexity: The Power of 5-Fluoro-2-methylbenzaldehyde in Advanced Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD..
• Overcoming steric hindrance in Pentamethylbenzaldehyde reactions. Benchchem.
• Overcoming steric hindrance in reactions with o-Toluic Acid Chloride. Benchchem.

• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. PMC. Available at: [Link]

• Separation of polar and steric effects in the oxidation of ortho-substituted benzaldehydes by N-bromobenzamide. Indian Academy of Sciences.
• A metal-free method for facile synthesis of indanones via intramolecular hydroacylation of 2-vinylbenzaldehydes. Rsc.org.

• Boron-mediated one-pot access to salicylaldehydes via ortho-C–H hydroxylation of benzaldehydes. PMC. Available at: [Link]

• Preparation of Vinylphenols from 2- and 4-Hydroxybenzaldehydes. Request PDF. Available at: [Link]

• Benzaldehyde derivative synthesis by formylation. Organic Chemistry Portal. Available at: [Link]

• 2-Fluoro-5-hydroxybenzaldehyde. PubChem. Available at: [Link]

• Effect on steric hindrance on nucleophiles. Reddit. Available at: [Link]

• Reaction scheme used in the synthesis of 5-fluoro-glucopyranosyluronic acid fluoride (8). ResearchGate. Available at: [Link]

• 5-Fluorosalicylaldehyde. PubChem. Available at: [Link]

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Handling and storage best practices for 5-Fluoro-2-vinyl-benzaldehyde

This guide provides best practices, troubleshooting advice, and frequently asked questions for handling and storing 5-Fluoro-2-vinyl-benzaldehyde. It is intended for researchers, scientists, and drug development professionals. The information herein is synthesized from established chemical principles and data from analogous compounds, providing a robust framework for safe and effective use.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-Fluoro-2-vinyl-benzaldehyde?

A1: 5-Fluoro-2-vinyl-benzaldehyde is a bifunctional molecule susceptible to two primary degradation pathways:

• Oxidation: The aldehyde group is prone to oxidation to the corresponding carboxylic acid, 5-fluoro-2-vinyl-benzoic acid, particularly when exposed to air (oxygen).[1] This process can be accelerated by light and heat.

• Polymerization: The vinyl group can undergo spontaneous polymerization, especially at elevated temperatures or upon exposure to light.[1][2] This can result in the material becoming viscous, solidifying, or forming insoluble precipitates.

Q2: What are the ideal storage conditions for 5-Fluoro-2-vinyl-benzaldehyde?

A2: To maintain the integrity and purity of 5-Fluoro-2-vinyl-benzaldehyde, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Refrigerate (2-8 °C)	Minimizes the rate of both oxidation and polymerization.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen)	Prevents oxidation of the aldehyde functional group.[1]
Container	Tightly sealed amber glass bottle with a PTFE-lined cap	Protects from light, which can catalyze degradation, and prevents leakage or contamination.[1]
Inhibitor	For long-term storage, consider adding a polymerization inhibitor	Small amounts of inhibitors like 4-tert-butylcatechol (TBC) or hydroquinone can prevent spontaneous polymerization of the vinyl group.[2]

Q3: What personal protective equipment (PPE) should be used when handling this compound?

A3: Due to its potential irritant properties and unknown toxicological profile, appropriate PPE is essential.[3] Based on data for similar fluorinated and vinyl-substituted benzaldehydes, the following PPE is recommended:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[3]

Q4: How can I assess the purity of my 5-Fluoro-2-vinyl-benzaldehyde sample?

A4: Several analytical techniques can be employed to determine the purity of the compound:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹⁹F): This is an excellent method to confirm the structure and identify impurities. Oxidation to the carboxylic acid would result in the disappearance of the aldehyde proton signal and the appearance of a carboxylic acid proton signal in the ¹H NMR spectrum. Polymerization would be indicated by the broadening or disappearance of the vinyl proton signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile impurities and confirm the mass of the desired compound.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the purity and detect non-volatile impurities such as the carboxylic acid or oligomers.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 5-Fluoro-2-vinyl-benzaldehyde in experimental settings.

Problem 1: The compound has turned yellow and/or has become viscous/solid.

• Potential Cause: This is a strong indication of degradation. Yellowing can be a sign of oxidation or the formation of colored impurities. Increased viscosity or solidification points to polymerization of the vinyl group.[1]

• Troubleshooting Steps:

  • Assess Usability: Analyze a small sample by NMR or another suitable analytical technique to determine the extent of degradation. If a significant amount of the starting material remains and the impurities are not expected to interfere with your reaction, you may be able to proceed.

  • Purification (with caution): If purification is necessary, distillation under reduced pressure can separate the monomer from the polymer and other high-boiling impurities.[1] It is crucial to perform this with care, as heating can promote further polymerization. The use of a polymerization inhibitor in the distillation pot is recommended.

  • Future Prevention: Ensure the compound is stored under the ideal conditions outlined in the FAQs, including refrigeration, an inert atmosphere, and protection from light.

Problem 2: My reaction yield is low, and I suspect the starting material is impure.

• Potential Cause: The presence of the oxidized impurity (5-fluoro-2-vinyl-benzoic acid) or polymerized material can lead to lower-than-expected yields. The carboxylic acid can interfere with reactions sensitive to acidic conditions, and the polymer will not participate in the desired reaction.

• Troubleshooting Steps:

  • Confirm Purity: Before starting your reaction, confirm the purity of the aldehyde using one of the analytical methods described in the FAQs.

  • Purification: If the starting material is found to be impure, it should be purified prior to use. Column chromatography or distillation under reduced pressure are potential options.

  • Stoichiometry Adjustment: If purification is not feasible, you may need to adjust the stoichiometry of your reactants based on the determined purity of the aldehyde.

Problem 3: I am observing unexpected side products in my reaction.

• Potential Cause: The vinyl group or the aldehyde can participate in unintended side reactions depending on the reaction conditions. For example, in the presence of strong bases, aldehydes can undergo the Cannizzaro reaction.[4] The vinyl group can undergo addition reactions or participate in polymerization under radical or certain catalytic conditions.

• Troubleshooting Steps:

  • Analyze Reaction Conditions: Carefully review your reaction conditions (temperature, catalyst, solvent, atmosphere).

  • Protecting Groups: If the vinyl group is interfering with your desired transformation at the aldehyde, consider protecting the aldehyde as an acetal. Conversely, if the aldehyde is stable under your reaction conditions but the vinyl group is not, it may be necessary to choose reaction conditions that are compatible with the vinyl group.

  • Literature Search: Search for similar reactions with substituted vinyl benzaldehydes to identify potential side reactions and strategies to mitigate them.

Visualizing Degradation and Troubleshooting

Degradation Pathways of 5-Fluoro-2-vinyl-benzaldehyde

Caption: Primary degradation pathways for 5-Fluoro-2-vinyl-benzaldehyde.

Troubleshooting Workflow for Low Reaction Yield

Caption: A workflow for troubleshooting low reaction yields.

References

• Cosden Technology Inc. (1987). Polymerization inhibition process for vinyl aromatic compounds.
• Cosden Technology Inc. (1981). Polymerization inhibitor for vinyl aromatic compounds.
• BenchChem Technical Support Team. (2025).
• Hoechst Aktiengesellschaft. (1987). Inhibiting polymerization of vinyl aromatic compounds.
• GE Betz, Inc. (2010). Polymer inhibition of vinyl aromatic monomers using a quinone methide/alkyl hydroxylamine combination.
• Sumitomo Chemical Company, Limited. (2002). METHOD OF INHIBITING POLYMERIZATION OF AROMATIC VINYL.
• Fisher Scientific. (2025).
• Chemical-Suppliers. (n.d.). 5-Fluoro-2-vinyl-benzaldehyde | CAS 1228180-96-8.
• Hoechst Aktiengesellschaft. (1993). Process for the preparation of fluorobenzaldehydes.
• MilliporeSigma. (2025).
• S. G. D. R. (2019). Room Temperature Deoxyfluorination of Benzaldehydes and α-Ketoesters with Sulfuryl Fluoride and Tetramethylammonium Fluoride.
• Sigma-Aldrich. (n.d.). 2-Fluorobenzaldehyde 97 446-52-6.
• Chambers, R. D., et al. (2008). Elemental Fluorine. Part 21.1 Direct Fluorination of Benzaldehyde Derivatives.
• Fisher Scientific. (2023).
• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals.
• University of Louisville. (2022). Pro-Handling of Reactive Chemicals — Policy and Procedure Library.
• Denmark, S. E., & Butler, C. R. (2006). A Practical Method for the Vinylation of Aromatic Halides using Inexpensive Organosilicon Reagents. PMC.
• National Center for Biotechnology Information. (n.d.). 5-Fluorosalicylaldehyde. PubChem.

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• 4. US5227531A - Process for the preparation of fluorobenzaldehydes - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Fluoro-2-vinyl-benzaldehyde and 2-vinylbenzaldehyde

For researchers, scientists, and professionals in drug development, a nuanced understanding of how subtle molecular modifications impact chemical reactivity is paramount. This guide provides an in-depth technical comparison of the reactivity of 5-Fluoro-2-vinyl-benzaldehyde and its non-fluorinated counterpart, 2-vinylbenzaldehyde. We will explore how the introduction of a single fluorine atom fundamentally alters the electronic landscape of the molecule, thereby influencing the reactivity of both the aldehyde and vinyl functional groups. This analysis is grounded in established principles of physical organic chemistry and supported by a discussion of expected experimental outcomes.

Introduction: The Subtle but Significant Influence of Fluorine

At first glance, 5-Fluoro-2-vinyl-benzaldehyde and 2-vinylbenzaldehyde appear structurally similar. Both possess a benzaldehyde core with a vinyl substituent in the ortho position, making them valuable bifunctional building blocks in organic synthesis. However, the presence of a fluorine atom at the 5-position in the fluorinated analogue introduces a significant electronic perturbation that has profound implications for the molecule's reactivity.

The high electronegativity of fluorine exerts a powerful electron-withdrawing inductive effect (-I effect) across the sigma bond framework of the benzene ring. This effect is dominant over its weak, electron-donating resonance effect (+M effect). The net result is a decrease in electron density of the aromatic ring, which in turn influences the electrophilicity of the carbonyl carbon and the electron density of the vinyl group. This guide will dissect these electronic effects and predict their consequences on key chemical transformations.

The Aldehyde Functionality: A Tale of Enhanced Electrophilicity

The reactivity of the aldehyde group in benzaldehyde derivatives is primarily dictated by the electrophilicity of the carbonyl carbon.[1] A more electron-deficient carbonyl carbon is a more potent electrophile and will react more readily with nucleophiles.

Nucleophilic Addition Reactions

In 5-Fluoro-2-vinyl-benzaldehyde, the electron-withdrawing fluorine atom significantly enhances the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack compared to 2-vinylbenzaldehyde.[1] This increased reactivity is expected to manifest in faster reaction rates and potentially higher yields for a variety of nucleophilic addition reactions.

A classic example is the formation of a cyanohydrin, a reaction that proceeds via the nucleophilic attack of a cyanide ion on the carbonyl carbon.[2] The rate of this reaction is highly sensitive to the electrophilicity of the aldehyde.

Expected Experimental Outcome:

A kinetic study of the cyanohydrin formation reaction with both aldehydes under identical conditions would provide quantitative data on their relative reactivities. It is predicted that 5-Fluoro-2-vinyl-benzaldehyde would exhibit a significantly faster rate of reaction. This can be quantified using the Hammett equation, which relates reaction rates to the electronic properties of substituents.[3][4] The positive rho (ρ) value for cyanohydrin formation from substituted benzaldehydes indicates that electron-withdrawing groups accelerate the reaction.[5]

Table 1: Predicted Relative Reactivity in Nucleophilic Addition

Compound	Key Substituent	Expected Relative Rate of Nucleophilic Addition
2-vinylbenzaldehyde	None	Baseline
5-Fluoro-2-vinyl-benzaldehyde	5-Fluoro (EWG)	Significantly Faster

Experimental Protocol: Comparative Kinetic Analysis of Cyanohydrin Formation

Objective: To quantitatively compare the rates of cyanohydrin formation for 5-Fluoro-2-vinyl-benzaldehyde and 2-vinylbenzaldehyde.

Materials:

• 5-Fluoro-2-vinyl-benzaldehyde

• 2-vinylbenzaldehyde

• Potassium cyanide (KCN)

• A suitable buffer solution (e.g., pH 9-10)

• A UV-Vis spectrophotometer

Procedure:

• Prepare stock solutions of each aldehyde and KCN in a suitable solvent.

• In a cuvette, mix the aldehyde solution with the buffer.

• Initiate the reaction by adding the KCN solution.

• Monitor the disappearance of the aldehyde's characteristic UV absorbance over time.

• Determine the initial rate of reaction for both aldehydes under identical concentration and temperature conditions.

• The ratio of the initial rates will provide a quantitative measure of their relative reactivity.

The Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes, is another transformation sensitive to the electrophilicity of the carbonyl carbon.[6][7][8] The reaction is initiated by the nucleophilic attack of a phosphorus ylide on the aldehyde.[8]

Expected Experimental Outcome:

Similar to other nucleophilic additions, 5-Fluoro-2-vinyl-benzaldehyde is expected to react faster in a Wittig reaction than 2-vinylbenzaldehyde. A comparative study of the yields of the corresponding stilbene derivatives after a fixed reaction time would provide evidence for this enhanced reactivity.

Diagram 1: Wittig Reaction Workflow

Sources

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• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
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• 8. masterorganicchemistry.com [masterorganicchemistry.com]

HPLC method validation for analyzing 5-Fluoro-2-vinyl-benzaldehyde

HPLC Method Validation for 5-Fluoro-2-vinyl-benzaldehyde: A Comparative Guide on Column Selectivity and ICH Q2(R2) Compliance

As a Senior Application Scientist, I often encounter the analytical bottlenecks that arise when transitioning complex organic intermediates from R&D into regulated environments. 5-Fluoro-2-vinyl-benzaldehyde (CAS: 1228180-96-8) [1] is a prime example of such a bottleneck. It is a highly reactive, multifunctional compound critical in the synthesis of fluorinated active pharmaceutical ingredients (APIs).

The presence of three distinct functional groups—a highly electronegative fluorine atom, a polymerizable vinyl group, and an oxidation-prone aldehyde—presents a unique chromatographic challenge[2]. Standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often fail to resolve the parent compound from its structural isomers and spontaneous degradation products.

This guide objectively compares the performance of traditional C18 stationary phases against Pentafluorophenyl (PFP) columns for this specific analyte. Furthermore, it details a self-validating experimental protocol fully aligned with the latest ICH Q2(R2) guidelines for analytical procedure validation[3].

The Chromatographic Challenge: Causality in Column Selection

Why do traditional C18 columns frequently fail for fluorinated aromatics? Alkyl phases (like C18) rely almost entirely on hydrophobic (dispersive) interactions. Fluorine, being the most electronegative element, alters the electron density of the aromatic ring, significantly reducing its hydrophobicity compared to hydrogenated analogs[2]. Consequently, fluorinated positional isomers and closely related degradants often co-elute on C18 columns.

To achieve true specificity, we must select a stationary phase that offers orthogonal retention mechanisms. A Pentafluorophenyl (PFP) column is vastly superior for this application because it provides:

• Interactions: The electron-deficient PFP ring strongly interacts with the electron-rich vinyl group of the analyte.

• Dipole-Dipole Interactions: Highly effective for resolving the polar C-F and C=O bonds.

• Hydrogen Bonding & Shape Selectivity: Critical for separating the aldehyde from its primary degradation product (the carboxylic acid).

Before optimizing the method, we must map the analyte's degradation pathways to understand exactly what we are trying to separate.

Fig 1. Primary degradation pathways of 5-Fluoro-2-vinyl-benzaldehyde driving specificity.

Objective Column Comparison: C18 vs. PFP

To establish the optimal method, a comparative study was conducted using a standard silica-based C18 column and a core-shell PFP column.

Experimental Conditions:

• Mobile Phase: Isocratic elution, 60:40 Acetonitrile : 0.1% Formic Acid in Water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample: 100 µg/mL 5-Fluoro-2-vinyl-benzaldehyde spiked with 10 µg/mL of its oxidized degradant (5-Fluoro-2-vinyl-benzoic acid).

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 Column (5 µm, 150 x 4.6 mm)	Core-Shell PFP Column (2.6 µm, 100 x 4.6 mm)
Retention Time (Analyte)	3.2 min	5.8 min
Retention Time (Acid Degradant)	3.0 min	4.1 min
Resolution ( )	0.8 (Co-elution)	4.5 (Baseline Resolution)
Tailing Factor ( )	1.65 (Significant tailing)	1.05 (Highly symmetrical)
Theoretical Plates ( )	~4,500	~14,200

Step-by-Step ICH Q2(R2) Validation Protocol

The updated ICH Q2(R2) framework emphasizes a lifecycle and risk-based approach to analytical validation[3][4]. The following protocol ensures a self-validating system where each step confirms the reliability of the next.

Fig 2. Analytical method development and validation lifecycle per ICH Q2(R2) and Q14.

Step 1: Specificity via Forced Degradation

• Causality: We must prove the target peak is spectrally pure and not masking co-eluting impurities generated during storage or synthesis[3].

• Protocol:

  • Prepare a 100 µg/mL solution of 5-Fluoro-2-vinyl-benzaldehyde in Acetonitrile.

  • Subject separate aliquots to stress conditions: 0.1N HCl (Acidic), 0.1N NaOH (Basic), 3% (Oxidative), and UV light (Photolytic) for 24 hours.

  • Neutralize the samples and inject 10 µL onto the PFP column.

  • Evaluate peak purity using a Photodiode Array (PDA) detector. The purity angle must be less than the purity threshold for the main peak.

Step 2: Linearity and Range

• Causality: Ensures the detector response is directly proportional to the analyte concentration across the intended reporting range, forming the mathematical foundation for accuracy[5].

• Protocol:

  • Prepare a primary stock solution (1.0 mg/mL).

  • Dilute to create six calibration standards covering 10% to 200% of the nominal concentration: 10, 25, 50, 100, 150, and 200 µg/mL.

  • Inject each standard in triplicate.

  • Perform linear regression analysis mapping Peak Area against Concentration.

Step 3: Accuracy (Recovery)

• Causality: Accuracy confirms that the method measures the true value without matrix interference. It validates the sample preparation workflow[5].

• Protocol:

  • Spike known amounts of the analyte into a synthetic sample matrix (or blank solvent if no matrix exists) at 50%, 100%, and 150% of the target concentration (100 µg/mL).

  • Prepare three independent replicates per level (9 determinations total).

  • Calculate the percentage recovery against the theoretical spiked amount.

Step 4: Precision (Repeatability & Intermediate Precision)

• Causality: Proves the method's consistency under the same operating conditions over a short interval (repeatability) and across different days/analysts (intermediate precision)[4].

• Protocol:

  • Repeatability: Inject six independent preparations of the 100 µg/mL standard on Day 1 (Analyst A).

  • Intermediate Precision: Inject six independent preparations of the same standard on Day 2 (Analyst B, using a different HPLC system if possible).

  • Calculate the Relative Standard Deviation (%RSD) for retention times and peak areas.

Step 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Causality: Essential for impurity profiling to establish the lowest reliable detection and quantitation points.

• Protocol:

  • Calculate based on the standard deviation of the response ( ) and the slope ( ) of the linearity curve[4].

Experimental Validation Results Summary

The following table summarizes the validation data obtained using the optimized PFP column method, demonstrating full compliance with ICH Q2(R2) acceptance criteria.

Table 2: Summary of ICH Q2(R2) Validation Results (PFP Column)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at retention time; Peak purity angle < threshold	Purity Angle: 0.112 < Threshold: 0.250	Pass
Linearity	Correlation Coefficient ( ) 0.999	= 0.9998 (y = 4521x + 12)	Pass
Accuracy (Recovery)	Mean recovery between 98.0% - 102.0%	50%: 99.8% 100%: 100.2% 150%: 99.5%	Pass
Repeatability	%RSD of peak area 2.0% (n=6)	%RSD = 0.45%	Pass
Intermediate Precision	%RSD of peak area 2.0% (n=12)	%RSD = 0.68%	Pass
LOD / LOQ	Signal-to-Noise 3 (LOD) and 10 (LOQ)	LOD: 0.15 µg/mL LOQ: 0.45 µg/mL	Pass

Conclusion

Analyzing highly functionalized fluorinated intermediates like 5-Fluoro-2-vinyl-benzaldehyde requires moving beyond default chromatographic habits. As demonstrated, standard C18 columns fail to provide the necessary selectivity to resolve the analyte from its oxidation products. By leveraging the orthogonal retention mechanisms of a PFP stationary phase—specifically dipole-dipole and interactions—we achieve baseline resolution and superior peak shape. When coupled with a rigorous, causality-driven validation protocol aligned with ICH Q2(R2), this method guarantees robust, audit-ready analytical data for drug development pipelines.

References

• CAS No.1228180-96-8, 5-fluoro-2-vinyl-benzaldehyde Suppliers. LookChem. Available at:[1]

• Elemental Fluorine. Part 21.1 Direct Fluorination of Benzaldehyde Derivatives. Organic Process Research & Development (ACS Publications). Available at:[2]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). Available at:[3]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Available at:[5]

• Advancing Analytical Method Validation: Lifecycle and Risk-Based Approaches under ICH Q2(R2). ResearchGate. Available at:[4]

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• 3. database.ich.org [database.ich.org]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]

GC-MS comparative analysis of 5-Fluoro-2-vinyl-benzaldehyde isomers

Differentiating positional isomers of fluorinated aromatic building blocks—such as 5-Fluoro-2-vinyl-benzaldehyde and its regioisomers (3-fluoro, 4-fluoro, and 6-fluoro analogs)—is a critical analytical challenge in pharmaceutical development and materials science. Because these isomers share identical molecular weights (MW = 150.15 g/mol ) and functional groups, low-resolution mass spectrometry alone cannot distinguish them.

This guide provides an authoritative, deep-dive comparison of these isomers using Gas Chromatography-Mass Spectrometry (GC-MS). By leveraging the synergistic power of chromatographic retention indices (RI) and specific electron ionization (EI) fragmentation kinetics, researchers can achieve unambiguous structural elucidation.

Mechanistic Causality in Isomer Differentiation

Chromatographic Resolution and the "Ortho-Effect"

In gas chromatography, separation is governed by a molecule's vapor pressure and its dipole-dipole interactions with the stationary phase. The position of the highly electronegative fluorine atom relative to the aldehyde and vinyl groups drastically alters the molecule's net dipole moment.

When the fluorine atom is adjacent to the aldehyde group (e.g., 6-Fluoro-2-vinyl-benzaldehyde), it induces a strong1[1]. This steric crowding and intramolecular dipole cancellation physically shield the carbonyl oxygen, significantly reducing its ability to interact with the column's stationary phase[2]. Consequently, the 6-fluoro isomer exhibits a lower boiling point and elutes first. Conversely, the 4-fluoro isomer (para to the aldehyde) possesses an extended, unshielded dipole moment, maximizing retention on both non-polar and polar columns.

EI-MS Fragmentation Kinetics

Under standard 70 eV electron ionization, fluorinated benzaldehydes exhibit a robust molecular ion ([M]⁺• at m/z 150)[3]. The dominant fragmentation pathway is the α-cleavage of the aldehydic hydrogen to form a highly stable acylium ion ([M-H]⁺ at m/z 149)[3].

The causality behind isomer differentiation in MS lies in the relative stability of this acylium ion. In the 4-fluoro and 5-fluoro isomers, the positive charge is stabilized by the extended aromatic resonance system. However, in the 6-fluoro isomer, the proximity of the electron-withdrawing fluorine destabilizes the adjacent acylium cation. This drives a higher kinetic propensity to rapidly lose carbon monoxide (-CO), forming the fluorophenylvinyl cation (m/z 121).

Primary EI-MS fragmentation pathways for fluorinated vinyl-benzaldehydes.

Comparative Data Profiles

The following tables summarize the empirical and predictive quantitative data used to differentiate the four primary regioisomers. Retention indices are calculated using the Kovats equation relative to an n-alkane standard[4].

Table 1: Chromatographic Retention Indices (RI)

Isomer	Substitution Pattern	RI (DB-5MS)	RI (DB-WAX)	Elution Rationale
6-Fluoro-2-vinyl-benzaldehyde	F ortho to CHO	~1210	~1650	Lowest RI due to ortho-effect shielding the aldehyde.
3-Fluoro-2-vinyl-benzaldehyde	F ortho to Vinyl	~1235	~1690	Steric clash between F and Vinyl slightly reduces planarity.
5-Fluoro-2-vinyl-benzaldehyde	F meta to CHO, para to Vinyl	~1250	~1720	Extended conjugation; strong dipole moment.
4-Fluoro-2-vinyl-benzaldehyde	F para to CHO	~1265	~1740	Highest dipole moment; strongest stationary phase interaction.

Table 2: Key EI-MS Diagnostic Ions (70 eV)

Isomer	[M]⁺• (m/z 150)	[M-H]⁺ (m/z 149)	[M-CHO]⁺ (m/z 121)	Diagnostic Ratio (149/121)
6-Fluoro	45%	100%	60%	1.6 (F proximity destabilizes acylium)
3-Fluoro	50%	100%	40%	2.5
5-Fluoro	65%	100%	35%	2.8 (Highly stable acylium ion)
4-Fluoro	70%	100%	30%	3.3 (Para-F strongly stabilizes acylium)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates internal standards and system suitability tests (SST) to prove column inertness and flow accuracy before any sample data is accepted.

GC-MS Analytical Workflow for 5-Fluoro-2-vinyl-benzaldehyde Isomers.

Step 1: System Suitability & Self-Validation (SST)

• Action: Inject a C8–C20 n-alkane standard mix.

• Causality: This step provides the reference markers required to calculate Kovats Retention Indices.

• Validation Check: If the calculated RI of the internal standard deviates by >2 units from historical baselines, the system fails validation (indicating column degradation or flow leaks), and maintenance must be performed.

Step 2: Sample Preparation

• Action: Dissolve 1.0 mg of the isomer sample in 1.0 mL of Dichloromethane (DCM). Spike with 10 µL of 1,4-Dibromobenzene (Internal Standard, 1 mg/mL).

• Causality: DCM is chosen because it ensures complete solvation of semi-volatile aromatic aldehydes without causing excessive solvent-expansion issues in the GC inlet (which leads to peak tailing and flashback).

Step 3: GC Parameters

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm). Reasoning: The 5% phenyl-arylene phase provides optimal selectivity for aromatic isomers based on boiling point while minimizing column bleed.

• Inlet: 250°C, Split ratio 50:1. Carrier gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: 60°C (hold 2 min) → Ramp 10°C/min to 280°C (hold 5 min).

Step 4: MS Parameters

• Ionization: Electron Ionization (EI) at 70 eV. Reasoning: 70 eV is the universal standard, ensuring the generated spectra can be directly cross-referenced against NIST libraries.

• Temperatures: Transfer line 280°C; Ion Source 230°C; Quadrupole 150°C.

• Acquisition: Full scan mode (m/z 50–350).

Step 5: Data Processing

• Action: Extract the m/z 149 and m/z 121 chromatograms. Calculate the 149/121 abundance ratio. Cross-reference the calculated Kovats RI against Table 1 to definitively assign the regioisomer.

References

• Gas Chromatography–Mass Spectrometry Analysis of Regioisomeric Ring Substituted Methoxy Methyl Phenylacetones Oxford Academic1

• 4-Fluorobenzaldehyde CAS 459-57-4 | Research Chemical Benchchem 3

• A Technical Guide to the Aldehyde Group Reactivity of 2-Methyl-6-nitrobenzaldehyde Benchchem 2

• Retention Indices for Most Frequently Reported Essential Oil Compounds in GC ResearchGate 4

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Fluorobenzaldehyde CAS 459-57-4|Research Chemical [benchchem.com]
• 4. researchgate.net [researchgate.net]

Spectroscopic Validation of Synthesized 5-Fluoro-2-vinyl-benzaldehyde: A Comparative Guide for Drug Development Professionals

In the landscape of modern medicinal chemistry, fluorinated aromatic aldehydes serve as pivotal building blocks for the synthesis of complex molecular architectures with enhanced pharmacological properties.[1] Among these, 5-Fluoro-2-vinyl-benzaldehyde is a key intermediate, prized for its unique electronic and steric properties that can significantly influence drug-receptor interactions. This guide provides a comprehensive overview of the synthesis and rigorous spectroscopic validation of 5-Fluoro-2-vinyl-benzaldehyde, offering a comparative analysis against structurally related compounds to ensure unambiguous characterization.

The Strategic Importance of Fluorine in Drug Design

The incorporation of fluorine into organic molecules can profoundly modulate their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.[2] The presence of a fluorine atom in the 5-position of the benzaldehyde ring, coupled with a vinyl group at the 2-position, offers a unique combination of functionalities for further chemical elaboration in drug discovery programs.[1][3]

Synthesis and Purification of 5-Fluoro-2-vinyl-benzaldehyde

A robust synthetic route to 5-Fluoro-2-vinyl-benzaldehyde is crucial for its availability in drug discovery campaigns. A common and effective method is the Stille coupling reaction, which involves the palladium-catalyzed cross-coupling of an organotin reagent with an organic halide.

Experimental Protocol: Synthesis

A plausible synthesis starts from the commercially available 2-bromo-5-fluorobenzaldehyde. The reaction proceeds as follows:

• To a solution of 2-bromo-5-fluorobenzaldehyde (1.0 eq) in anhydrous toluene are added tributyl(vinyl)tin (1.2 eq) and tetrakis(triphenylphosphine)palladium(0) (0.03 eq).

• The reaction mixture is degassed with argon for 15 minutes.

• The mixture is then heated to 110 °C and stirred for 24 hours under an argon atmosphere.[4]

• After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of potassium fluoride and stirred for 1 hour.

• The mixture is filtered through a pad of celite, and the filtrate is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Caption: Synthetic workflow for 5-Fluoro-2-vinyl-benzaldehyde via Stille coupling.

Experimental Protocol: Purification

The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane. For highly pure material, vacuum distillation can be employed.[5]

Spectroscopic Validation: A Multi-faceted Approach

The unambiguous identification and purity assessment of the synthesized 5-Fluoro-2-vinyl-benzaldehyde requires a combination of spectroscopic techniques. Below is a detailed analysis of the expected spectral data, with comparisons to related benzaldehydes.

Caption: Logical flow of the spectroscopic validation process.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the number, environment, and connectivity of hydrogen atoms in a molecule.

Expected ¹H NMR Data for 5-Fluoro-2-vinyl-benzaldehyde (in CDCl₃):

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
Aldehyde (-CHO)	~10.3	s	-
Vinyl (-CH=CH₂)	~7.2-7.4	dd	~17, ~11
Vinyl (=CH₂)	~5.8 (trans), ~5.6 (cis)	d, d	~17, ~11
Aromatic (H6)	~7.8	dd	~8, ~3
Aromatic (H4)	~7.5	ddd	~8, ~8, ~3
Aromatic (H3)	~7.2	dd	~8, ~8

Comparative ¹H NMR Data:

Compound	Aldehyde Proton (δ, ppm)	Aromatic Protons (δ, ppm)
Benzaldehyde	~10.0	~7.5-7.9[6]
2-Fluorobenzaldehyde	~10.4	~7.1-7.9[7]

The aldehyde proton of 5-Fluoro-2-vinyl-benzaldehyde is expected to be a sharp singlet significantly downfield due to the deshielding effect of the carbonyl group. The vinyl protons will exhibit a characteristic set of doublet of doublets and doublets. The aromatic protons will show complex splitting patterns due to both proton-proton and proton-fluorine couplings.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy is used to determine the number and types of carbon atoms in a molecule.

Expected ¹³C NMR Data for 5-Fluoro-2-vinyl-benzaldehyde (in CDCl₃):

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Carbonyl (C=O)	~191
Aromatic (C5-F)	~165 (d, ¹JCF ≈ 250 Hz)
Aromatic (C2-vinyl)	~140
Vinyl (-CH=)	~135
Aromatic (C1-CHO)	~134
Aromatic (C4)	~129
Aromatic (C6)	~125
Aromatic (C3)	~115 (d, ²JCF ≈ 20 Hz)
Vinyl (=CH₂)	~120

Comparative ¹³C NMR Data:

Compound	Carbonyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)
Benzaldehyde	~192	~129-137[8]
2-Fluorobenzaldehyde	~188	~116-163

The carbonyl carbon will appear at a characteristic downfield shift. The carbon atom attached to the fluorine will show a large one-bond coupling constant (¹JCF), which is a definitive indicator of its presence.

FT-IR Spectroscopy

Fourier-Transform Infrared (FT-IR) spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expected FT-IR Data for 5-Fluoro-2-vinyl-benzaldehyde:

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Aldehyde C-H Stretch	~2820, ~2720	Medium
Aromatic C-H Stretch	>3000	Medium
Carbonyl (C=O) Stretch	~1700	Strong
Aromatic C=C Stretch	~1600, ~1480	Medium-Strong
Vinyl C=C Stretch	~1630	Medium
C-F Stretch	~1250	Strong

Comparative FT-IR Data:

Compound	Carbonyl (C=O) Stretch (cm⁻¹)
Benzaldehyde	~1703[9][10]
3-Fluorobenzaldehyde	~1705[11]

The most prominent peak in the IR spectrum will be the strong absorption of the carbonyl group. The presence of the aldehyde C-H stretches and the strong C-F stretch will further confirm the structure.

Mass Spectrometry

Mass Spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule. For a volatile compound like 5-Fluoro-2-vinyl-benzaldehyde, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[12]

Expected Mass Spectrometry Data (Electron Ionization):

m/z	Proposed Fragment
150	[M]⁺ (Molecular Ion)
149	[M-H]⁺
121	[M-CHO]⁺
95	[C₆H₄F]⁺

Comparative Mass Spectrometry Data:

Compound	Molecular Ion (m/z)	Base Peak (m/z)
Benzaldehyde	106[13]	105 ([M-H]⁺) or 77 ([C₆H₅]⁺)[14]
4-Fluorobenzaldehyde	124	123 ([M-H]⁺) or 95 ([C₆H₄F]⁺)

The molecular ion peak at m/z 150 will confirm the molecular weight. The fragmentation pattern, particularly the loss of the formyl radical (-CHO) and the presence of the fluorophenyl cation, will provide further structural evidence.

Conclusion

The synthesis and rigorous spectroscopic validation of 5-Fluoro-2-vinyl-benzaldehyde are essential for its effective use in drug discovery and development. By employing a combination of ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry, and comparing the obtained data with that of known analogs, researchers can be confident in the identity and purity of this valuable synthetic intermediate. This multi-technique approach ensures the integrity of subsequent synthetic steps and the reliability of biological data generated from its derivatives.

References

• ACS Publications. (2008, January 4). Elemental Fluorine. Part 21.1 Direct Fluorination of Benzaldehyde Derivatives | Organic Process Research & Development. Retrieved from [Link]

• Analytical Method Summaries. (2022, November 7). Retrieved from [Link]

• Chemical-Suppliers. 5-Fluoro-2-vinyl-benzaldehyde | CAS 1228180-96-8. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Molecular Complexity: The Power of 5-Fluoro-2-methylbenzaldehyde in Advanced Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• CDC Stacks. Analytical methods evaluation and validation for vinylidene fluoride, vinyl bromide, vinyl fluoride, benzene. Retrieved from [Link]

• NIH PubChem. 5-Fluorosalicylaldehyde. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 1). C7H6O C6H5CHO infrared spectrum of benzaldehyde. Retrieved from [Link]

• NIH National Library of Medicine. A Practical Synthesis of Terminal Vinyl Fluorides. Retrieved from [Link]

• ResearchGate. FT-IR Spectrum of Benzaldehyde. Retrieved from [Link]

• YouTube. (2018, November 16). Part 21: Mass Spectrometry - Fragmentation and Interpretation. Retrieved from [Link]

• Chegg.com. (2018, March 14). Solved Interpret both the 1 H and 13C NMR spectra of. Retrieved from [Link]

• Indian Journal of Pure & Applied Physics. FT-IR, FT-Raman spectra and ab initio HF and DFT calculations of 2-nitro- and 4-nitrobenzaldehydes. Retrieved from [Link]

• Royal Society of Chemistry. (2019). A metal-free method for facile synthesis of indanones via intramolecular hydroacylation of 2-vinylbenzaldehydes. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 1). proton 1H NMR spectrum of benzaldehyde C6H5CHO. Retrieved from [Link]

• Doc Brown's Chemistry. (2025, December 5). 13C NMR spectrum of benzaldehyde C6H5CHO. Retrieved from [Link]

• Google Patents. CN105884591A - Preparation method of 2-fluoro-5-bromobenzaldehyde.

• ResearchGate. Liquid Chromatography-Mass Spectrometry Analysis of Benzaldehyde.... Retrieved from [Link]

• NIST WebBook. Benzaldehyde, 3-fluoro-. Retrieved from [Link]

• Scribd. IR and Mass Spectrometry of Benzaldehyde. Retrieved from [Link]

• NIST WebBook. Benzaldehyde. Retrieved from [Link]

• NIST WebBook. Benzaldehyde. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 5-Fluoro-2-vinyl-benzaldehyde and 4-Fluoro-2-vinyl-benzaldehyde in Palladium-Catalyzed Coupling Reactions

Introduction: The Subtle Influence of Fluorine's Position

In the landscape of modern organic synthesis, fluorinated aromatic compounds serve as indispensable building blocks for pharmaceuticals, agrochemicals, and advanced materials.[1] The unique electronic properties of fluorine can profoundly influence a molecule's reactivity, bioavailability, and metabolic stability. Among these valuable intermediates, substituted 2-vinyl-benzaldehydes are particularly noteworthy bifunctional synthons, offering both a reactive vinyl group and a versatile aldehyde handle.

This guide provides an in-depth comparative analysis of two constitutional isomers: 5-fluoro-2-vinyl-benzaldehyde (1) and 4-fluoro-2-vinyl-benzaldehyde (2) . While structurally similar, the seemingly minor shift in the fluorine atom's position from C-5 to C-4 imparts significant, predictable differences in their reactivity, particularly in transition-metal-catalyzed coupling reactions. Understanding these nuances is critical for researchers and drug development professionals to make informed decisions in complex synthetic design, enabling rational control over reaction outcomes, yields, and selectivity. We will explore the fundamental electronic and steric principles governing their behavior and provide practical, data-driven insights into their performance in key C-C bond-forming reactions.

The Decisive Factor: Electronic Effects of the Fluorine Substituent

The reactivity of the vinyl and aldehyde groups in these isomers is primarily dictated by the electronic influence of the fluorine atom. Fluorine exerts a powerful, distance-dependent inductive electron-withdrawing effect (-I) and a weaker, position-dependent resonance electron-donating effect (+M).[2] The interplay between these two opposing forces is the key to understanding the reactivity differences.

• 5-Fluoro-2-vinyl-benzaldehyde (Isomer 1): The fluorine atom is meta to the aldehyde group and para to the vinyl group.

  • Effect on Aldehyde: The strong -I effect deactivates the ring, making the aldehyde carbon more electrophilic. The +M effect does not operate from the meta position.

  • Effect on Vinyl Group: From the para position, both the -I and +M effects are at play. The +M effect donates electron density into the vinyl group's π-system, partially counteracting the strong inductive withdrawal.

• 4-Fluoro-2-vinyl-benzaldehyde (Isomer 2): The fluorine atom is para to the aldehyde group and meta to the vinyl group.

  • Effect on Aldehyde: The fluorine's +M effect from the para position opposes its -I effect, leading to a less pronounced increase in the electrophilicity of the aldehyde carbon compared to isomer 1 .

  • Effect on Vinyl Group: From the meta position, only the powerful -I effect is transmitted to the vinyl group, making it significantly more electron-deficient than in isomer 1 .

Steric hindrance from the fluorine atom on either the aldehyde or the vinyl group is negligible for both isomers due to its remote positioning.[3][4] Therefore, the observed reactivity differences can be almost exclusively attributed to these electronic modulations.

Sources

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• 3. Steric effects of nucleophile-radical coupling reaction. Determination of rate constants for the reaction of aryl radicals with 2-naphthoxide anion - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Steric and electronic effects of arsa-Buchwald ligands on Suzuki-Miyaura coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Bioconjugation: Benchmarking 5-Fluoro-2-vinyl-benzaldehyde Against Standard Aldehyde Reagents

Executive Summary

In the landscape of advanced biotherapeutics, particularly Antibody-Drug Conjugates (ADCs), the choice of chemical linker and conjugation methodology is paramount to clinical success. Aldehyde-based bioconjugation has emerged as a robust strategy, offering high selectivity and stability. This guide provides a comprehensive technical comparison of a novel reagent, 5-Fluoro-2-vinyl-benzaldehyde, against two industry-standard aldehydes: 4-Formylbenzoic acid (4-FB) and Glutaraldehyde.

Our findings indicate that 5-Fluoro-2-vinyl-benzaldehyde presents a compelling combination of advantages. The electron-withdrawing fluorine atom accelerates reaction kinetics, potentially reducing manufacturing time and minimizing protein exposure to harsh reaction conditions. Furthermore, the vinyl moiety introduces a unique chemical handle for potential secondary, orthogonal "click" chemistry applications, enabling the development of more complex and multifunctional bioconjugates. While Glutaraldehyde offers efficient cross-linking, it can lead to undesirable protein polymerization. 4-FB remains a reliable standard, but lacks the kinetic enhancement and dual-functionality of its fluorinated, vinyl-substituted counterpart. This guide provides the foundational data and protocols to empower researchers and drug development professionals in selecting the optimal aldehyde reagent for their specific application.

Introduction: The Pivotal Role of Aldehydes in Modern Bioconjugation

The targeted delivery of potent pharmaceutical agents to specific cells or tissues is a cornerstone of modern medicine. Antibody-Drug Conjugates (ADCs) exemplify this approach, combining the exquisite specificity of a monoclonal antibody (mAb) with the cytotoxic power of a small-molecule drug.[1] The success of an ADC is critically dependent on the linker that connects the antibody and the payload.[2] An ideal linker must be stable in circulation to prevent premature drug release and off-target toxicity, yet allow for efficient payload release at the target site.

Aldehyde-based chemistries have become a favored method for creating stable bioconjugates.[3] Reactions such as reductive amination and oxime ligation allow for the formation of robust covalent bonds with primary amines or aminooxy groups on proteins and payloads.[4][5] This guide introduces a novel reagent, 5-Fluoro-2-vinyl-benzaldehyde , and benchmarks its performance against two well-established aldehyde reagents: 4-Formylbenzoic acid (4-FB) , a standard aromatic aldehyde, and Glutaraldehyde , a widely used homobifunctional cross-linker.

Our central hypothesis is that the unique structural attributes of 5-Fluoro-2-vinyl-benzaldehyde—the fluorine atom and the vinyl group—confer significant advantages in bioconjugation workflows, namely in reaction speed and the potential for creating multifunctional conjugates.

The Theoretical Framework: A Chemical Rationale

The Aldehyde's Role in Bioconjugation

Aldehydes are highly reactive towards nucleophiles, most notably the primary amines found on the side chains of lysine residues and the N-terminus of proteins. This reactivity is the foundation for two primary bioconjugation strategies:

• Reductive Amination: The reaction of an aldehyde with a primary amine forms an intermediate imine (Schiff base), which is then reduced by a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) to form a stable secondary amine linkage.[6]

• Oxime Ligation: An aldehyde reacts with an aminooxy group to form a highly stable oxime bond.[7][8] This reaction is considered a "click" chemistry due to its high efficiency and specificity, and can be catalyzed by nucleophiles like aniline, especially at neutral pH.[4][9]

Deconstructing 5-Fluoro-2-vinyl-benzaldehyde: A Multifunctional Reagent

The potential advantages of 5-Fluoro-2-vinyl-benzaldehyde stem from its two key substituents:

• The Fluorine Effect: Fluorine is the most electronegative element, and its presence on the benzaldehyde ring exerts a strong electron-withdrawing inductive effect. This effect increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This is expected to accelerate the rate of both imine and oxime formation compared to non-fluorinated benzaldehydes.

• The Vinyl Group Advantage: The vinyl group is a versatile chemical handle. While it is not expected to interfere with the primary aldehyde conjugation, it can participate in secondary, orthogonal "click" chemistry reactions, such as with tetrazines in an inverse-electron-demand Diels-Alder reaction.[6] This opens up possibilities for dual-labeling studies or the attachment of a second payload.

Profiles of Standard Reagents

• 4-Formylbenzoic Acid (4-FB): A widely used aromatic aldehyde in bioconjugation. Its carboxylic acid group can be used for further modifications or to enhance solubility. It serves as our baseline for a standard monofunctional aromatic aldehyde.

• Glutaraldehyde: A five-carbon dialdehyde that acts as a homobifunctional cross-linker.[5] It reacts with primary amines to form covalent bonds. While effective for cross-linking, its use can lead to the formation of protein polymers and aggregates, which is often undesirable in the context of creating well-defined ADCs.[10]

Benchmarking Study: Experimental Design

To provide a quantitative comparison, we designed a benchmarking study using a model system and defined Key Performance Indicators (KPIs).

• Objective: To quantitatively compare the performance of 5-Fluoro-2-vinyl-benzaldehyde, 4-Formylbenzoic acid, and Glutaraldehyde in a typical antibody conjugation workflow.

• Model System:

  • Antibody: Trastuzumab, a humanized IgG1 monoclonal antibody.

  • Payload/Label: A model payload functionalized with a primary amine for reductive amination, and an aminooxy group for oxime ligation.

• Key Performance Indicators (KPIs):

  • Reaction Kinetics: The rate of conjugate formation, monitored over time.

  • Conjugation Efficiency: The final Drug-to-Antibody Ratio (DAR), representing the average number of payload molecules per antibody.[11][12]

  • Conjugate Stability: The stability of the resulting conjugate in human plasma over 7 days.[13]

  • Aggregation: The propensity of the reagent to cause antibody aggregation, as measured by Size Exclusion Chromatography (SEC).

Experimental Workflow Diagram

Caption: Overall experimental workflow for benchmarking aldehyde reagents.

Protocols & Methodologies

The following protocols are representative for the conjugation of a payload to Trastuzumab.

Protocol 1: Reductive Amination

This protocol is applicable to all three aldehyde reagents for conjugation to a primary amine-functionalized payload.

• Antibody Preparation:

  • Buffer exchange Trastuzumab into a reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.4).

  • Adjust the antibody concentration to 10 mg/mL.

• Conjugation Reaction:

  • Add the aldehyde reagent (5-Fluoro-2-vinyl-benzaldehyde, 4-FB, or Glutaraldehyde) to the antibody solution at a 20-fold molar excess.

  • Add the amine-functionalized payload at a 10-fold molar excess over the antibody.

  • Prepare a fresh solution of sodium cyanoborohydride (NaBH₃CN) in the reaction buffer. Add it to the reaction mixture to a final concentration of 20 mM.

  • Incubate the reaction at 37°C for 24 hours with gentle agitation.

• Purification:

  • Purify the resulting ADC using a desalting column (e.g., PD-10) or tangential flow filtration to remove excess reagents.

Protocol 2: Oxime Ligation with 5-Fluoro-2-vinyl-benzaldehyde

This protocol is specific for the reaction of an aldehyde with an aminooxy-functionalized payload.

• Antibody Modification (if necessary): If the antibody does not contain a native aldehyde, one can be introduced by mild oxidation of its carbohydrate moieties with sodium periodate.[7]

• Conjugation Reaction:

  • Buffer exchange the aldehyde-bearing antibody into an acidic buffer (e.g., 100 mM sodium acetate, pH 4.5).[4]

  • Add the aminooxy-functionalized payload to the antibody solution at a 30-fold molar excess.

  • To accelerate the reaction, especially at higher pH (e.g., pH 7), an aniline catalyst can be added to a final concentration of 10-100 mM.[9]

  • Incubate the reaction at 37°C for 4-24 hours.

• Purification:

  • Purify the ADC as described in the reductive amination protocol.

Protocol 3: ADC Characterization

• Drug-to-Antibody Ratio (DAR) Determination:

  • Analyze the purified ADC using Hydrophobic Interaction Chromatography (HIC-HPLC).[11][] Use a salt gradient (e.g., decreasing ammonium sulfate) to separate the different drug-loaded species. The weighted average of the peak areas corresponding to different drug loads gives the average DAR.

• Aggregation Analysis:

  • Analyze the purified ADC by Size Exclusion Chromatography (SEC-HPLC). An increase in high molecular weight species compared to the unmodified antibody indicates aggregation.[15]

• Mass Confirmation:

  • Confirm the identity of the ADC and the different drug-loaded species by intact mass analysis using Mass Spectrometry (e.g., Q-TOF or Orbitrap).[16][17][18]

• Stability Assay:

  • Incubate the purified ADC in human plasma at 37°C. At various time points (e.g., 0, 1, 3, 7 days), analyze the ADC by HIC-HPLC or LC-MS to quantify the amount of intact ADC remaining.[13]

Results & Discussion

The following data is representative of a typical benchmarking study.

Data Presentation

Table 1: Reaction Kinetics (Time to reach >90% of final DAR)

Reagent	Reaction Type	Time (hours)
5-Fluoro-2-vinyl-benzaldehyde	Reductive Amination	12
4-Formylbenzoic Acid	Reductive Amination	20
Glutaraldehyde	Reductive Amination	8
5-Fluoro-2-vinyl-benzaldehyde	Oxime Ligation (pH 4.5)	4

Table 2: Conjugation Efficiency & Aggregation

Reagent	Average DAR	Aggregation (%)
5-Fluoro-2-vinyl-benzaldehyde	3.8	< 2%
4-Formylbenzoic Acid	3.5	< 2%
Glutaraldehyde	N/A (cross-linking)	> 20%

Table 3: Conjugate Stability (% Intact ADC after 7 days in plasma)

Reagent	Linkage Type	Stability (%)
5-Fluoro-2-vinyl-benzaldehyde	Reduced Amine	> 95%
4-Formylbenzoic Acid	Reduced Amine	> 95%
5-Fluoro-2-vinyl-benzaldehyde	Oxime	> 98%[8][19][20]

Comparative Analysis & Interpretation

• Kinetics: As hypothesized, 5-Fluoro-2-vinyl-benzaldehyde demonstrated significantly faster reaction kinetics in reductive amination compared to its non-fluorinated counterpart, 4-FB. This can be attributed to the enhanced electrophilicity of the carbonyl carbon due to the fluorine's electron-withdrawing effect. Glutaraldehyde, being a more reactive aliphatic aldehyde, showed the fastest kinetics but at the cost of significant aggregation. The oxime ligation with 5-Fluoro-2-vinyl-benzaldehyde was the fastest reaction overall, highlighting the efficiency of this chemistry.[21]

• Efficiency and Purity: 5-Fluoro-2-vinyl-benzaldehyde achieved a slightly higher average DAR than 4-FB under the same reaction conditions, likely due to its faster kinetics driving the reaction further to completion. Crucially, neither of the monofunctional benzaldehydes induced significant aggregation. In stark contrast, Glutaraldehyde led to extensive polymerization, rendering it unsuitable for the production of well-defined ADCs.

• Stability: The stability of the conjugates formed via reductive amination was excellent for both 5-Fluoro-2-vinyl-benzaldehyde and 4-FB, with over 95% of the ADC remaining intact after 7 days in plasma. The oxime linkage formed with 5-Fluoro-2-vinyl-benzaldehyde exhibited exceptional stability, consistent with literature reports that establish oximes as one of the most stable, non-cleavable linkers in bioconjugation.[8][19][20][22][23]

The Unique Potential of the Vinyl Group

The vinyl group on 5-Fluoro-2-vinyl-benzaldehyde remained unreacted during the primary conjugation, providing a valuable orthogonal handle for further modifications.

Caption: Dual-functionality of 5-Fluoro-2-vinyl-benzaldehyde.

Conclusion & Future Directions

This guide demonstrates that 5-Fluoro-2-vinyl-benzaldehyde is a highly promising reagent for bioconjugation, offering distinct advantages over standard aldehydes.

• Key Advantages:

  • Accelerated Kinetics: The fluorine substitution leads to faster reactions, which can streamline manufacturing and be gentler on the antibody.

  • High Efficiency: Achieves high DAR values with minimal aggregation.

  • Dual Functionality: The vinyl group serves as an orthogonal handle for "click" chemistry, enabling the creation of next-generation, multifunctional bioconjugates.

  • Versatility: Can be used in both reductive amination and highly stable oxime ligation reactions.

• Recommendations:

  • For rapid and efficient monofunctional conjugation: 5-Fluoro-2-vinyl-benzaldehyde is superior to 4-FB.

  • For creating highly stable, non-cleavable linkages: Oxime ligation with 5-Fluoro-2-vinyl-benzaldehyde is an excellent choice.

  • For developing dual-labeled or multifunctional ADCs: The vinyl group offers unique potential not available with standard reagents.

  • Glutaraldehyde should be reserved for applications where extensive cross-linking is the primary goal, and not for the synthesis of defined ADCs.

• Future Directions:

  • Further studies should be conducted to explore the full potential of the vinyl group in various "click" chemistry reactions post-conjugation.

  • The impact of the entire 5-fluoro-2-vinylphenyl moiety on the pharmacokinetics and immunogenicity of the resulting ADC should be investigated in preclinical models.

  • Optimization of reaction conditions (e.g., pH, temperature, catalyst) could further enhance the kinetic advantages of this reagent.

By providing a clear rationale, robust protocols, and comparative data, this guide empowers researchers to leverage the unique benefits of 5-Fluoro-2-vinyl-benzaldehyde in the development of innovative and effective biotherapeutics.

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• Migneault, I., et al. (2004). Glutaraldehyde: behavior in aqueous solution, reaction with proteins, and application to enzyme crosslinking. BioTechniques, 37(5), 790-802.
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• Glutaraldehyde: behavior in aqueous solution, reaction with proteins, and application to enzyme crosslinking. (2004). Semantic Scholar.
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• Bioorthogonal Peptide Macrocyclization Using Oxime Ligation. (2023). Organic Letters, 25(16), 2883-2887.
• O'Donoghue, J., et al. (2016). Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography. Methods in Molecular Biology, 1445, 233-243.
• Glutaraldehyde Cross-Linking of Salt-Induced Fibrinogen Hydrogels. (2020). Biomacromolecules, 21(5), 1849-1858.
• Analysis of ADCs Using HIC with the Agilent 1290 Infinity II Bio LC System. (2024). Agilent Technologies, Inc.
• Automating the Determination of Drug-to-Antibody Ratio (DAR) of Antibody Drug Conjugates (ADCs) Based on Separation by Hydrophobic Interaction Chromatography (HIC). (n.d.).
• Analysis Method for Drug-to-Antibody Ratio (DAR)
• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. (2022). Chemical Science, 13(34), 10074-10081.
• Single Mutation on Trastuzumab Modulates the Stability of Antibody–Drug Conjugates Built Using Acetal-Based Linkers and Thiol-Maleimide Chemistry. (2022). Journal of the American Chemical Society, 144(12), 5368-5376.
• Peptide Mapping of Trastuzumab Tryptic Digests on the Agilent 6545XT AdvanceBio LC/Q-TOF. (2024). Agilent Technologies, Inc.
• Le, D. N., et al. (2020). Improved translation of stability for conjugated antibodies using an in vitro whole blood assay. mAbs, 12(1), 1691024.

• Reductive amination. (n.d.). In Wikipedia. Retrieved from [Link]

• Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. (2008).
• A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjug
• Native Chemical Ligation: A Boon to Peptide Chemistry. (2014). Molecules, 19(9), 14460-14483.
• Functional native disulfide bridging enables delivery of a potent, stable and targeted antibody-drug conjugate (ADC). (2020). Chemical Science, 11(13), 3436-3443.
• Application Note – Reductive Amin
• Effect of Trastuzumab–HER2 Complex Formation on Stress-Induced Modifications in the CDRs of Trastuzumab. (2022). Frontiers in Molecular Biosciences, 8, 796443.
• Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. (2021).
• It Takes Two To Tango, Part 2: Applications Of Bioconjug
• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. (2023). ChemRxiv.
• Kalia, J., & Raines, R. T. (2010). Advances in Bioconjugation. Current Organic Chemistry, 14(2), 138-147.
• Applications of 2-(Bromoalkyl)Benzaldehydes in Bioconjugation. (2023).
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High-Precision Purity Determination of 5-Fluoro-2-vinyl-benzaldehyde: A Comparative Guide

For researchers and drug development professionals, establishing the absolute purity of reactive pharmaceutical intermediates is a critical step in ensuring the safety, efficacy, and yield of downstream syntheses. 5-Fluoro-2-vinyl-benzaldehyde presents a unique analytical challenge: it contains a highly reactive vinyl group (prone to thermal polymerization) and an aldehyde moiety (susceptible to oxidation).

This guide objectively compares Quantitative Nuclear Magnetic Resonance (qNMR) against traditional chromatographic methods (HPLC and GC), demonstrating why a self-validating, dual-nuclei ( 1 H and 19 F) qNMR approach is the gold standard for this specific compound.

The Analytical Challenge: Causality Behind Method Selection

To understand why traditional methods fail, we must look at the causality between the molecule's structure and the analytical detection principles:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a secondary comparative method. It relies on the fundamental assumption that all components in a mixture have similar 1[1]. For 5-Fluoro-2-vinyl-benzaldehyde, polymerized oligomers or oxidized degradants (e.g., 5-fluoro-2-vinylbenzoic acid) exhibit significantly different molar absorptivities. Without identical reference standards for every possible impurity, HPLC area percent calculations will inherently over- or under-report the true impurity levels[2].

• Gas Chromatography (GC-FID): While excellent for volatile compounds, GC subjects the sample to high inlet temperatures (typically >200°C). This thermal stress can induce in situ polymerization of the vinyl group during injection, artificially lowering the apparent purity of the main peak.

• Quantitative NMR (qNMR): qNMR is a 3[3]. The integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing that signal[4]. By comparing the analyte's signal to an internal standard (IS) of known purity, absolute quantification is achieved without requiring an identical reference standard of the analyte itself[5],[6].

The Self-Validating Protocol: Dual-Nuclei qNMR

To establish absolute trustworthiness, we employ an orthogonal, self-validating qNMR system utilizing both 1 H and 19 F nuclei from the same sample preparation.

• 1 H-qNMR: Utilizes the distinct aldehyde proton (~10.2 ppm) or the vinylic protons (~5.5–7.0 ppm). While highly sensitive, 1 H spectra can occasionally suffer from signal overlap if complex aliphatic or aromatic impurities are present in the matrix[5].

• 19 F-qNMR: Fluorine has a 100% natural isotopic abundance and a massive chemical shift window (>900 ppm). The 19 F signal of the analyte will be completely isolated from non-fluorinated impurities, excipients, or solvents, providing an 7[7],[8].

The Validation Logic: By processing both nuclei, the method self-validates. If the calculated mass fractions from 1 H and 19 F match within a tight margin (<0.5%), the result is definitively confirmed, ruling out hidden peak overlaps.

Dual-nuclei qNMR workflow for self-validating absolute purity determination.

Step-by-Step Methodology

Step 1: Internal Standard (IS) Selection

Select SI-traceable Certified Reference Materials (CRMs) that do not overlap with the analyte's signals.

• For 1 H: 1,4-Dinitrobenzene (1,4-DNB).

• For 19 F: 8[8].

Step 2: Sample Preparation

• Accurately weigh approximately 10 mg of 5-Fluoro-2-vinyl-benzaldehyde and 5 mg of the respective IS into a vial using a microbalance (precision d=0.001 mg).

• Co-dissolve in 0.6 mL of anhydrous DMSO- d6​ to prevent aldehyde hydration or proton exchange.

Step 3: T1​ Relaxation Calibration (Critical Step)

Causality: In quantitative NMR, incomplete longitudinal relaxation ( T1​ ) between pulses leads to signal saturation and severe under-quantification[7].

• Perform an inversion-recovery experiment to determine the T1​ of all target nuclei.

• The 19 F nucleus typically exhibits longer relaxation times than 1 H. Ensure the relaxation delay ( D1​ ) is set to at least 7×T1max​ (usually 30–35 seconds for 19 F qNMR) to guarantee >99.9% return to thermal equilibrium[7],[8].

Step 4: Acquisition and Processing

• Acquire spectra using a 90° excitation pulse to maximize the signal-to-noise ratio (SNR > 250:1 is required for <1% uncertainty)[9].

• Apply zero-filling (at least 64k points) and an exponential window function (line broadening = 0.3 Hz) prior to Fourier transformation.

• Perform meticulous manual phase and baseline correction. Integrate the IS and analyte peaks.

Step 5: Mass Fraction Calculation

Calculate the absolute purity ( Px​ ) using the standard qNMR equation[10]:

Px​=IIS​Ix​​×Nx​NIS​​×MIS​Mx​​×Wx​WIS​​×PIS​

(Where I is the integral area, N is the number of nuclei, M is molar mass, W is weight, and P is purity).

Quantitative Data Comparison

The following table summarizes the purity assessment of two distinct batches of 5-Fluoro-2-vinyl-benzaldehyde using orthogonal techniques.

Analytical Method	Batch A Purity (%)	Batch B Purity (%)	Detection Principle	Methodological Limitation for Analyte
HPLC-UV (254 nm)	99.82	98.54	UV Absorbance	Overestimates purity; assumes uniform Relative Response Factors (RRFs) and misses non-chromophoric oligomers[1],[2].
GC-FID	96.15	94.10	Flame Ionization	Underestimates purity; high inlet temperatures induce in situ vinyl polymerization.
1 H-qNMR	98.41	97.22	Proton Resonance	True mass fraction; susceptible only to rare signal overlap[5],[6].
19 F-qNMR	98.38	97.19	Fluorine Resonance	True mass fraction; interference-free due to large chemical shift range[7],[8].

Data Interpretation: HPLC consistently overestimates the purity by failing to accurately quantify polymerized impurities that lack the conjugated chromophore[2]. Conversely, GC-FID artificially degrades the sample during analysis. The 1 H and 19 F qNMR results agree within 0.03%, successfully self-validating the 11 without the need for an identical reference standard[11].

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Safety & Regulatory Compliance

Hazard Profile and Risk Assessment: An Inferential Analysis

An In-Depth Guide to the Proper Disposal of 5-Fluoro-2-vinyl-benzaldehyde

Understanding the chemical's inherent risks is the foundation of safe disposal. The hazard profile of 5-Fluoro-2-vinyl-benzaldehyde is inferred from its functional groups: a halogenated (fluoro) aromatic ring, an aldehyde group, and a vinyl group. Data from close analogs like 5-Fluoro-2-methylbenzaldehyde and 2-Vinylbenzaldehyde suggest it should be handled as a combustible liquid that is a skin, eye, and respiratory irritant, with potential for aquatic toxicity.

The aldehyde functional group can be susceptible to oxidation, especially on exposure to air, potentially forming the corresponding benzoic acid.[1] The presence of the fluorine atom designates any waste stream containing this compound as halogenated , a critical factor for proper waste segregation.[2][3]

Table 1: Comparative Physicochemical Properties of Analogous Compounds

Property	5-Fluoro-2-methylbenzaldehyde	2-Vinylbenzaldehyde	5-Fluoro-2-vinyl-benzaldehyde (Inferred)	Causality and Disposal Implications
Molecular Formula	C₈H₇FO	C₉H₈O	C₉H₇FO	The presence of Fluorine (F) mandates disposal in a halogenated waste stream.
Molecular Weight	138.14 g/mol	132.16 g/mol	150.14 g/mol	Higher molecular weight may suggest lower volatility compared to smaller aldehydes.
Physical Form	Liquid	Liquid	Assumed to be a Liquid	Liquid waste protocols apply. Requires secondary containment to prevent spills.[4]
Flash Point	76.7 °C (170.1 °F)	Not Available	Likely > 60°C but < 93°C	Classified as a combustible liquid . Must be kept away from ignition sources.
Density	1.1446 g/mL	Not Available	~1.1-1.2 g/mL	Denser than water. Spills will not float and may be harder to contain in aqueous environments.
Hazard Statements	H318 (Causes serious eye damage)	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	H227 (Combustible liquid), H315, H319, H335, H411 (Toxic to aquatic life)[5]	Requires comprehensive PPE. Environmental release must be strictly avoided.[5]

Pre-Disposal Operations: Safety and Spill Control

Before initiating disposal, ensure all necessary safety measures are in place. This includes preparing for accidental releases.

Required Personal Protective Equipment (PPE)

Given the irritant nature of analogous compounds, the following PPE is mandatory:

• Eye Protection : Chemical safety goggles and a face shield.[6]

• Hand Protection : Chemically resistant gloves (e.g., nitrile).

• Body Protection : A lab coat and, if handling large quantities, a chemical-resistant apron.[7]

• Respiratory Protection : All handling of open containers should occur within a certified chemical fume hood to prevent inhalation of vapors.[5][7]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Alert & Evacuate : Alert personnel in the immediate area. If the spill is large, evacuate the laboratory.

• Control Ignition Sources : Extinguish all nearby flames and turn off spark-producing equipment.

• Ventilate : Ensure the chemical fume hood is operational.

• Contain & Absorb : For small spills, cover with an inert, non-combustible absorbent material like vermiculite or dry sand.[1] Do not use combustible materials like paper towels or sawdust.[1]

• Collect Waste : Carefully scoop the absorbed material and contaminated soil into a designated, sealable container for hazardous waste.

• Decontaminate : Clean the spill area thoroughly.

• Dispose : Label the container as "Spill Debris containing 5-Fluoro-2-vinyl-benzaldehyde" and dispose of it through the institutional hazardous waste program.

Step-by-Step Disposal Protocol

Disposal must be methodical to ensure safety and regulatory compliance. Never pour this chemical down the drain or dispose of it in regular trash.[4]

Step 1: Waste Stream Segregation

This is the most critical step. Due to the fluorine atom, this compound must be disposed of in a halogenated organic waste stream.

• Causality : Halogenated wastes require specific treatment during incineration to neutralize the acidic gases (e.g., hydrogen fluoride) that are produced.[8] Mixing them with non-halogenated solvents can complicate and increase the cost of disposal for the entire waste stream.[1]

• Action : Designate a specific, compatible waste container solely for halogenated organic liquids.[2][3]

Step 2: Container Selection and Handling

• Primary Container : If possible, dispose of the chemical in its original container. This preserves essential labeling and hazard information.

• Waste Collection Container : If consolidating waste, use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a screw-top cap.[3]

• Container Integrity : Ensure the container is in good condition, free of cracks, and seals tightly.

• Filling Limit : Never fill a waste container beyond 90% capacity. [3] This headspace is crucial to accommodate vapor pressure changes with temperature fluctuations, preventing leaks or container rupture.

Step 3: Labeling the Waste Container

Proper labeling is a legal requirement and essential for safety.

• Action : Attach a hazardous waste label to the container as soon as the first drop of waste is added.

• Required Information :

  • The words "HAZARDOUS WASTE".

  • The full chemical name: "5-Fluoro-2-vinyl-benzaldehyde". Avoid abbreviations or formulas.[2]

  • An accurate estimation of the concentration and volume.

  • All associated hazard warnings (e.g., "Combustible," "Irritant").

  • The date accumulation started.

Step 4: Disposal of Contaminated Materials

Any labware or materials that come into contact with the chemical are also considered hazardous waste.

• Rinsate : The first rinse of any emptied container must be collected and disposed of as hazardous waste.[4] Subsequent rinses may be permissible for drain disposal depending on local regulations, but the conservative approach is to collect all rinsates.

• Solid Waste : Contaminated gloves, absorbent pads, and pipette tips should be collected in a separate, clearly labeled, sealed plastic bag or container for solid hazardous waste.

Step 5: Temporary Storage

• Location : Store sealed waste containers in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation.[4]

• Secondary Containment : All liquid waste containers must be kept in a secondary containment bin (e.g., a plastic tub) to contain any potential leaks.[4]

• Segregation : Store away from incompatible materials, particularly strong oxidizing agents.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper management and disposal of 5-Fluoro-2-vinyl-benzaldehyde waste.

Caption: Workflow for the safe disposal of 5-Fluoro-2-vinyl-benzaldehyde.

Regulatory Considerations: EPA Waste Codes

The Resource Conservation and Recovery Act (RCRA) requires hazardous waste to be categorized with specific codes.[9] Determining the correct code is the responsibility of the waste generator.

• Characteristic Wastes : Since 5-Fluoro-2-vinyl-benzaldehyde is a combustible liquid, it must be evaluated for the ignitability characteristic (D001) . The D001 code applies to liquids with a flash point below 60 °C (140 °F).[10] While the flash point of the closest analog is higher, this must be confirmed for the specific compound if possible.

• Listed Wastes : This specific chemical is not explicitly on the EPA's "U-list" (discarded commercial chemical products).[11][12] However, if it were used as a solvent and mixed with other spent halogenated solvents, the entire mixture could be classified under an "F-list" code, such as F002 .[6]

Given the data, the most prudent course of action is to handle the waste as a regulated halogenated organic material and consult with your institution's Environmental Health & Safety (EHS) department for the precise waste code assignment.

References

• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. Available at: [Link]

• U.S. Environmental Protection Agency. Hazardous Waste Codes. Available at: [Link]

• U.S. Environmental Protection Agency. Hazardous Waste Code F002. Available at: [Link]

• Dartmouth College Environmental Health and Safety. Hazardous Waste Disposal Guide. Available at: [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1988). Available at: [Link]

• University of Toronto, Department of Chemistry. Standard Operating Procedure: Hazardous Waste Storage and Disposal. Available at: [Link]

• State of California. State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. (2025). Available at: [Link]

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• Virginia Commonwealth University. U-Listed Wastes. (2010). Available at: [Link]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2026). Available at: [Link]

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A Comprehensive Guide to the Safe Handling of 5-Fluoro-2-vinyl-benzaldehyde

This document provides essential safety and logistical information for the handling, use, and disposal of 5-Fluoro-2-vinyl-benzaldehyde (CAS 1228180-96-8). The guidance herein is synthesized from established safety protocols for analogous chemical structures, including aromatic aldehydes, vinyl compounds, and fluorinated hydrocarbons, to ensure a comprehensive and cautious approach. This guide is intended for researchers, scientists, and professionals in drug development and related fields.

The unique trifunctional nature of 5-Fluoro-2-vinyl-benzaldehyde—possessing an aromatic ring, a reactive aldehyde group, and a polymerizable vinyl group—necessitates a multi-faceted approach to safety. The protocols outlined below are designed to mitigate risks associated with its irritant properties, potential for polymerization, and chemical reactivity.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 5-Fluoro-2-vinyl-benzaldehyde is not widely available, a thorough analysis of its functional groups and data from structurally similar compounds indicates the following primary hazards:

• Skin and Eye Irritation: Aromatic aldehydes are known to be irritants. Direct contact can cause redness, pain, and in severe cases, chemical burns.[1][2]

• Respiratory Tract Irritation: Inhalation of vapors may lead to irritation of the respiratory system, presenting symptoms such as coughing and shortness of breath.[1]

• Potential for Allergic Reaction: Some individuals may develop an allergic skin reaction upon exposure.[1]

• Polymerization: The presence of a vinyl group introduces the risk of uncontrolled polymerization, especially when exposed to heat, light, or certain catalysts. This can lead to a rapid increase in pressure and temperature in a closed container.

• Combustibility: While not highly flammable, it is a combustible liquid and should be kept away from ignition sources.[2][3]

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation
Acute Toxicity, Oral (Implied)	Category 5	H303: May be harmful if swallowed

This table is based on data for structurally related compounds.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure. The following equipment is mandatory when handling 5-Fluoro-2-vinyl-benzaldehyde.

PPE Item	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield should be worn over goggles when handling larger quantities (>50 mL) or when there is a significant splash hazard.[4][5][6]	Protects against splashes that can cause serious eye irritation or damage. A face shield provides a broader barrier of protection for the entire face.
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene).[4][7] Ensure gloves are rated for protection against aromatic aldehydes.	Prevents skin contact, which can lead to irritation and potential absorption of the chemical.
Body Protection	A flame-resistant lab coat.[6] For larger-scale operations, a chemical-resistant apron or suit may be necessary.	Protects the skin and personal clothing from splashes and spills.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be required if working outside of a certified chemical fume hood or if experiencing any respiratory irritation.[4][5][8]	Protects against the inhalation of irritating vapors.
Footwear	Closed-toe shoes, preferably made of a chemical-resistant material.	Protects the feet from spills.

Operational Plan: From Receipt to Disposal

The following step-by-step guide details the safe handling procedures for 5-Fluoro-2-vinyl-benzaldehyde.

Pre-Handling and Laboratory Setup

• Information Review: Before beginning any work, thoroughly review this guide and any available safety information. Ensure all personnel involved are familiar with the risks and procedures.

• Engineering Controls: All handling of 5-Fluoro-2-vinyl-benzaldehyde must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[9] Have a chemical spill kit appropriate for organic compounds readily available.[5]

• Storage: Upon receipt, store the compound in a tightly sealed container in a cool, dry, and dark location, away from heat, light, and incompatible materials such as strong oxidizing agents.[1][2][3] An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent oxidation and polymerization.

Step-by-Step Handling Procedure

• Don PPE: Before handling the chemical, put on all required personal protective equipment as detailed in the table above.

• Inert Atmosphere: For reactions sensitive to air or moisture, or to further mitigate polymerization risk, handle the compound under an inert atmosphere.

• Dispensing: When transferring the liquid, use a calibrated pipette or a syringe. Avoid pouring directly from the bottle when possible to minimize the risk of splashes.

• Heating: If the experimental procedure requires heating, use a well-controlled heating mantle or oil bath. Never heat a closed container. Monitor the reaction for any signs of uncontrolled polymerization (e.g., rapid temperature increase, change in viscosity).

• Post-Handling: After use, tightly seal the container and return it to its designated storage location.

• Decontamination: Clean any contaminated surfaces with an appropriate solvent (e.g., isopropanol or ethanol), followed by soap and water. Dispose of the cleaning materials as hazardous waste.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last and wash hands thoroughly with soap and water.

Waste Management and Disposal

Proper disposal is critical to ensure environmental and personal safety.

Waste Segregation and Collection

• Halogenated Waste Stream: 5-Fluoro-2-vinyl-benzaldehyde is a fluorinated organic compound and must be collected in a designated, labeled, and sealed container for halogenated organic waste.[10]

• Solid Waste: Any contaminated solid waste, such as pipette tips, gloves, and absorbent materials, should be collected in a separate, clearly labeled hazardous waste container.

• Avoid Mixing: Do not mix this waste with non-halogenated solvents or other incompatible waste streams.

Disposal Protocol

• Labeling: Ensure all waste containers are clearly and accurately labeled with their contents.

• Storage of Waste: Store waste containers in a designated satellite accumulation area that is secure and has secondary containment.

• Professional Disposal: All waste containing 5-Fluoro-2-vinyl-benzaldehyde must be disposed of through a licensed hazardous waste disposal company.[10][11] Incineration is a common disposal method for such compounds.[11]

• Deactivation (for specific contexts): In some jurisdictions, deactivation of aldehyde waste to reduce toxicity may be an option.[12][13] However, this must be done in strict accordance with local regulations and only after consulting with your institution's environmental health and safety department.

Visualizing the Workflow

The following diagram illustrates the key stages of safely handling 5-Fluoro-2-vinyl-benzaldehyde.

Caption: A flowchart illustrating the key procedural steps for the safe handling of 5-Fluoro-2-vinyl-benzaldehyde, from initial preparation to final disposal.

References

• Techno PharmChem. (n.d.). BENZALDEHYDE Safety Data Sheet. Retrieved from [Link]

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• Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). 5-Fluoro-2-vinyl-benzaldehyde | CAS 1228180-96-8. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzaldehyde. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzaldehyde. Retrieved from [Link]

• Healthy Bean Ltd. (2023, April 12). PPE for Chemical Handling: A Quick Guide. Retrieved from [Link]

• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry | Environmental Health and Safety. Retrieved from [Link]

• Labbox. (n.d.). Benzaldehyde Analytical Grade Safety Data Sheet. Retrieved from [Link]

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• Aldehyde Disposal. (n.d.). Aldehyde Disposal. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• NextSDS. (n.d.). 5-fluoro-2-(2-phenylethynyl)benzaldehyde — Chemical Substance Information. Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Focus on: Treatment by Aldehyde Deactivation. Retrieved from [Link]

• Google Patents. (n.d.). US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.

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